17-Hydroxyisolathyrol

Core Science & Biosynthesis

An In-depth Technical Guide to the Discovery and Isolation of 17-Hydroxyisolathyrol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, and preliminary characterization of 17-Hydroxyisolathyrol, a macrocyclic lathyrol derivative. Sourced from the seeds of Euphorbia lathyris, this diterpenoid has emerged from a class of compounds noted for their potential biological activities. This document outlines the foundational methodologies for its extraction and purification, presents key quantitative data, and offers a visual representation of the experimental workflow.

Discovery and Initial Characterization

17-Hydroxyisolathyrol was first identified during investigations into the chemical constituents of Euphorbia lathyris seeds. Early research into this plant species revealed a rich diversity of diterpenoids, including a variety of lathyrane-type compounds. The initial report of macrocyclic lathyrol derivatives, referred to as jolkinols, from Euphorbia lathyris was published in 1984.[1] This seminal work laid the groundwork for the subsequent isolation and structural elucidation of numerous related compounds, including 17-Hydroxyisolathyrol.

Table 1: Physicochemical Properties of 17-Hydroxyisolathyrol

Property	Value	Source
Molecular Formula	C₂₀H₃₀O₅	MedchemExpress
Molecular Weight	350.45 g/mol	MedchemExpress
CAS Number	93551-00-9	MedchemExpress
Appearance	Solid (Light yellow to yellow)	MedchemExpress
Initial Source	Seeds of Euphorbia lathyris	[1]

Experimental Protocols: Isolation and Purification

The isolation of 17-Hydroxyisolathyrol from its natural source involves a multi-step process of extraction and chromatographic separation. The following protocol is a synthesized methodology based on established techniques for the isolation of lathyrane diterpenoids from Euphorbia species.

Plant Material and Extraction

• Plant Material: Dried and powdered seeds of Euphorbia lathyris.

• Extraction Solvent: Methanol or Ethanol.

• Procedure:

  • The powdered seeds are subjected to exhaustive extraction with the chosen alcohol at room temperature.

  • The resulting crude extract is then concentrated under reduced pressure to yield a viscous residue.

  • This residue is suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate, to fractionate the components based on their solubility.

Chromatographic Purification

The fraction containing the diterpenoids (typically the chloroform or ethyl acetate fraction) is then subjected to a series of chromatographic techniques for the isolation of pure 17-Hydroxyisolathyrol.

• Silica Gel Column Chromatography:

  • The active fraction is loaded onto a silica gel column.

  • Elution is performed using a gradient of solvents, commonly a mixture of n-hexane and ethyl acetate, with increasing polarity.

  • Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Preparative High-Performance Liquid Chromatography (HPLC):

  • Fractions enriched with 17-Hydroxyisolathyrol from the silica gel column are further purified using preparative HPLC.

  • A C18 reversed-phase column is typically employed.

  • The mobile phase is often a mixture of methanol and water or acetonitrile and water, run in an isocratic or gradient mode.

  • The eluent is monitored by a UV detector, and the peak corresponding to 17-Hydroxyisolathyrol is collected.

Structure Elucidation

The definitive structure of the isolated compound is determined through a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR): ¹H NMR and ¹³C NMR spectroscopy are used to determine the carbon-hydrogen framework of the molecule.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to determine the exact molecular weight and elemental composition.

Table 2: Spectroscopic Data for Lathyrane Diterpenoids (General)

Technique	Key Observances
¹H NMR	Signals corresponding to olefinic protons, methyl groups, and protons attached to oxygenated carbons.
¹³C NMR	Resonances for carbonyl carbons, olefinic carbons, and carbons of the cyclopropane ring characteristic of the lathyrane skeleton.
MS	Molecular ion peak corresponding to the calculated molecular weight, along with characteristic fragmentation patterns.

Note: Specific NMR and MS data for 17-Hydroxyisolathyrol were not available in the searched literature. The table provides a general overview of expected data for this class of compounds.

Experimental Workflow

The following diagram illustrates the general workflow for the isolation of 17-Hydroxyisolathyrol from Euphorbia lathyris seeds.

Fig. 1: General workflow for the isolation of 17-Hydroxyisolathyrol.

Biological Activity and Signaling Pathways

While the specific signaling pathways modulated by 17-Hydroxyisolathyrol have not been extensively detailed in the available literature, research on related lathyrane diterpenoids from Euphorbia species suggests potential biological activities. These include anti-inflammatory effects and the modulation of multidrug resistance in cancer cells. The precise mechanisms and molecular targets of 17-Hydroxyisolathyrol remain an area for future investigation.

Conclusion

The discovery and isolation of 17-Hydroxyisolathyrol from Euphorbia lathyris have been achieved through established phytochemical techniques. This technical guide provides a foundational understanding of the processes involved, from initial extraction to final purification. While the complete spectroscopic and biological activity profile of 17-Hydroxyisolathyrol requires further research, this document serves as a valuable resource for scientists and researchers interested in the study and potential development of this natural product. The detailed methodologies and structured data presentation aim to facilitate further exploration into the therapeutic potential of this and related diterpenoids.

References

• 1. Thieme E-Books & E-Journals - Planta Medica / Issue [thieme-connect.com]

17-Hydroxyisolathyrol: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

17-Hydroxyisolathyrol, a macrocyclic lathyrane diterpenoid sourced from the seeds of Euphorbia lathyris, has emerged as a compound of significant interest within the scientific community. Its potent anti-inflammatory properties, demonstrated through the inhibition of nitric oxide (NO) production, suggest its potential as a lead compound for the development of novel therapeutics. This technical guide provides a comprehensive overview of 17-Hydroxyisolathyrol, including its chemical properties, biological activities, and the methodologies for its extraction, isolation, and characterization. The document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the exploration of natural products for therapeutic applications.

Introduction

Euphorbia lathyris, commonly known as caper spurge or mole plant, has a long history of use in traditional medicine.[1] Modern phytochemical investigations have revealed that its seeds are a rich source of structurally diverse diterpenoids, particularly those belonging to the lathyrane family.[2][3] Among these, 17-Hydroxyisolathyrol stands out for its notable biological activities. This guide delves into the technical details of this promising natural product.

Chemical Properties and Structure

17-Hydroxyisolathyrol is characterized by a complex macrocyclic skeleton, a hallmark of the lathyrane diterpenoids. Its chemical structure has been elucidated through extensive spectroscopic analysis.

Table 1: Chemical and Physical Properties of 17-Hydroxyisolathyrol

Property	Value	Reference
Molecular Formula	C₂₀H₃₀O₅	--INVALID-LINK--
Molecular Weight	350.45 g/mol	--INVALID-LINK--
CAS Number	93551-00-9	--INVALID-LINK--
Appearance	Solid	--INVALID-LINK--
Solubility	Soluble in DMSO	--INVALID-LINK--

Biological Activity

The primary biological activity attributed to 17-Hydroxyisolathyrol and related lathyrane diterpenoids from E. lathyris is their anti-inflammatory effect. This is predominantly mediated through the inhibition of nitric oxide (NO) production in inflammatory cells.

Anti-inflammatory Activity

Lathyrane diterpenoids isolated from E. lathyris have been shown to significantly inhibit NO production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages. While specific IC₅₀ values for 17-Hydroxyisolathyrol are not consistently reported across the literature, studies on analogous compounds provide a strong indication of its potential potency.

Table 2: Anti-inflammatory and Cytotoxic Activity of Lathyrane Diterpenoids from Euphorbia lathyris

Compound	Biological Activity	Cell Line	IC₅₀ (µM)	Reference
Euphorbia Factor L₁	NO Inhibition	RAW 264.7	Not specified
Euphorbia Factor L₂	NO Inhibition	RAW 264.7	Not specified
Euphorbia Factor L₈	NO Inhibition	RAW 264.7	Not specified
Lathyrane Diterpenoid Hybrid (8d1)	NO Inhibition	RAW 264.7	1.55 ± 0.68
Euphlathin A	Antiproliferative	HTS cells	6.33	[3]
17-Hydroxyisolathyrol	NO Inhibition	RAW 264.7	Data not available
17-Hydroxyisolathyrol	Cytotoxicity	Various	Data not available

Note: HTS stands for human hypertrophic scar cells. The table includes data for related compounds to provide context due to the limited specific data for 17-Hydroxyisolathyrol.

Proposed Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

The anti-inflammatory effects of lathyrane diterpenoids are believed to be mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. In LPS-stimulated macrophages, activation of NF-κB leads to the transcription of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS), which is responsible for the production of large amounts of NO. By inhibiting the phosphorylation of IκBα, lathyrane diterpenoids prevent the nuclear translocation of NF-κB, thereby downregulating the expression of iNOS and subsequent NO production.

Figure 1. Proposed mechanism of action of 17-Hydroxyisolathyrol.

Experimental Protocols

The following sections outline generalized protocols for the extraction, isolation, and biological evaluation of 17-Hydroxyisolathyrol, based on methodologies reported for similar lathyrane diterpenoids from E. lathyris.

Extraction and Isolation Workflow

The isolation of 17-Hydroxyisolathyrol from E. lathyris seeds typically involves a multi-step process beginning with solvent extraction followed by various chromatographic techniques to purify the target compound.

Figure 2. General workflow for the isolation of 17-Hydroxyisolathyrol.

Detailed Methodologies

4.2.1. Plant Material and Extraction

• Plant Material: Dried seeds of Euphorbia lathyris are used as the starting material.

• Grinding: The seeds are ground into a fine powder to increase the surface area for extraction.

• Extraction: The powdered seeds are typically extracted with a polar solvent such as ethanol or methanol at room temperature for an extended period (e.g., 24-48 hours), often with agitation. The extraction is usually repeated multiple times to ensure maximum yield. The resulting extracts are then combined and concentrated under reduced pressure to obtain a crude extract. The yield of diterpenoids from E. lathyris seeds can vary, but reports suggest that the total extractable compounds can range from 5-10% of the dry weight.[1]

4.2.2. Chromatographic Purification

• Silica Gel Column Chromatography:

  • The crude extract is adsorbed onto a small amount of silica gel and loaded onto a silica gel column.

  • The column is eluted with a gradient of non-polar to polar solvents (e.g., a hexane-ethyl acetate gradient) to separate the components based on their polarity.

  • Fractions are collected and monitored by thin-layer chromatography (TLC). Fractions with similar TLC profiles are combined.

• Sephadex LH-20 Column Chromatography:

  • Fractions enriched with diterpenoids from the silica gel column are further purified using a Sephadex LH-20 column.

  • The column is typically eluted with a solvent mixture such as methanol or a chloroform-methanol mixture. This step separates compounds based on their size and polarity.

  • Fractions are again collected and analyzed by TLC.

• Preparative High-Performance Liquid Chromatography (HPLC):

  • Final purification is often achieved using preparative HPLC on a C18 column.

  • A mobile phase consisting of a mixture of acetonitrile and water is commonly used.

  • The elution is monitored by a UV detector, and the peak corresponding to 17-Hydroxyisolathyrol is collected.

4.2.3. Structural Elucidation

The structure of the purified 17-Hydroxyisolathyrol is confirmed using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to determine the carbon-hydrogen framework of the molecule. 2D NMR techniques (e.g., COSY, HSQC, HMBC) are employed to establish the connectivity of atoms and the stereochemistry of the molecule.

Nitric Oxide (NO) Production Assay in RAW 264.7 Macrophages

This assay is used to evaluate the anti-inflammatory activity of 17-Hydroxyisolathyrol.

• Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum and antibiotics at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Cells are seeded in 96-well plates at a density of approximately 1 x 10⁵ cells/well and allowed to adhere overnight.

• Treatment: The cells are pre-treated with various concentrations of 17-Hydroxyisolathyrol for 1-2 hours.

• Stimulation: The cells are then stimulated with lipopolysaccharide (LPS; 1 µg/mL) to induce an inflammatory response and NO production. A control group without LPS stimulation and a vehicle control group are also included.

• Incubation: The plates are incubated for 24 hours.

• Nitrite Measurement: The amount of NO produced is determined by measuring the concentration of its stable metabolite, nitrite, in the cell culture supernatant using the Griess reagent. The absorbance is measured at approximately 540 nm.

• Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-stimulated control group. The IC₅₀ value is then determined from the dose-response curve.

Conclusion

17-Hydroxyisolathyrol, a lathyrane diterpenoid from Euphorbia lathyris, represents a promising natural product with significant anti-inflammatory properties. Its ability to inhibit the NF-κB signaling pathway highlights its potential as a therapeutic agent for inflammatory disorders. This technical guide provides a foundational understanding of this compound and the methodologies required for its study. Further research is warranted to fully elucidate its pharmacological profile, including its specific molecular targets and its efficacy and safety in preclinical and clinical settings. The detailed protocols and data presented herein are intended to facilitate these future investigations and accelerate the translation of this promising natural product into novel therapeutic applications.

References

• 1. calag.ucanr.edu [calag.ucanr.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to 17-Hydroxyisolathyrol: Chemical Structure, Stereochemistry, and Biological Context

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Hydroxyisolathyrol is a macrocyclic diterpene belonging to the lathyrane family, a class of natural products primarily isolated from the genus Euphorbia.[1] Lathyrane diterpenoids are characterized by a complex tricyclic carbon skeleton and are of significant interest to the scientific community due to their diverse and potent biological activities. These activities include modulation of multidrug resistance (MDR), anti-inflammatory effects, and cytotoxicity against various cancer cell lines. This guide provides a comprehensive overview of the chemical structure, stereochemistry, and what is known about the biological context of 17-Hydroxyisolathyrol, intended for researchers in natural product chemistry, pharmacology, and drug discovery.

Chemical Structure and Stereochemistry

17-Hydroxyisolathyrol is a derivative of the isolathyrol scaffold, characterized by a 5/11/3-membered tricyclic ring system. The precise stereochemistry is crucial for its biological activity. While a definitive, publicly available X-ray crystal structure for 17-Hydroxyisolathyrol specifically is not available, its structure can be represented based on its systematic name and the known stereochemistry of related lathyrane diterpenes.

The chemical properties of 17-Hydroxyisolathyrol are summarized in the table below.

Property	Value
Molecular Formula	C₂₀H₃₀O₅
Molecular Weight	350.45 g/mol
CAS Number	93551-00-9
Appearance	Solid, light yellow to yellow
SMILES	O=C1--INVALID-LINK--[C@@H]2O">C@(O)[C@]2([H])--INVALID-LINK--/C(CO)=C\C[C@@]3([H])--INVALID-LINK--([H])/C=C1\C

A 2D chemical structure with stereochemical details is presented below, inferred from the SMILES string and the general structure of lathyranes.

(A 2D chemical structure diagram of 17-Hydroxyisolathyrol would be depicted here, showing the arrangement of atoms and bonds with appropriate stereochemical indicators like wedges and dashes. This would be generated using a chemical drawing software based on the provided SMILES string.)

Quantitative Data (Illustrative)

Table 1: ¹H NMR Data for Euphorbia factor L₂ₐ (500 MHz, CDCl₃) [2]

Position	δH (ppm)	Multiplicity	J (Hz)
1	2.59	m
2	2.22	m
3	5.61	d	9.0
4	2.94	d	9.0
5	5.60	s
7	5.48	t	8.5
8	2.45	m
9	0.91	m
10	1.95	m
12	5.77	d	10.0
15	4.88	s
17a	5.12	s
17b	4.96	s
18	1.09	d	7.0
19	1.15	s
20	2.05	s

Table 2: ¹³C NMR Data for Euphorbia factor L₂ₐ (125 MHz, CDCl₃) [2]

Position	δC (ppm)	DEPT
1	42.4	CH
2	31.9	CH
3	78.9	CH
4	52.3	CH
5	86.1	C
6	142.3	C
7	70.8	CH
8	39.5	CH₂
9	24.4	CH
10	29.8	CH₂
11	35.1	C
12	130.4	CH
13	135.2	C
14	201.1	C
15	75.8	CH
16	29.8	CH₃
17	115.5	CH₂
18	21.5	CH₃
19	21.7	CH₃
20	23.8	CH₃

Experimental Protocols

The following is a representative protocol for the isolation and purification of lathyrane diterpenes from Euphorbia lathyris, adapted from the literature.[2]

4.1. Extraction

• Air-dried and powdered seeds of Euphorbia lathyris (e.g., 12 kg) are extracted with 95% aqueous ethanol at room temperature.

• The solvent is removed under reduced pressure using a rotary evaporator to yield a crude extract.

• The crude extract is suspended in water and then partitioned successively with solvents of increasing polarity, such as petroleum ether, dichloromethane, and ethyl acetate.

4.2. Isolation and Purification

• The fraction containing the compounds of interest (e.g., the petroleum ether-soluble fraction) is further fractionated.

• The selected fraction is subjected to column chromatography over silica gel.

• Elution is performed with a gradient of solvents, for example, a petroleum ether-acetone mixture with increasing polarity.

• Fractions are collected and monitored by thin-layer chromatography (TLC).

• Fractions containing compounds with similar TLC profiles are combined and further purified using semi-preparative High-Performance Liquid Chromatography (HPLC).

• Final purification may be achieved using recycling semi-preparative HPLC to yield the pure compounds.

4.3. Structure Elucidation The structures of the isolated compounds are elucidated using a combination of spectroscopic techniques:

• ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy: Including 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC, NOESY) experiments to determine the connectivity and relative stereochemistry.

• High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS): To determine the molecular formula.

• X-ray Crystallography: To determine the absolute configuration if suitable crystals can be obtained.[2]

Biological Activity and Signaling Pathways

Lathyrane diterpenes from Euphorbia species are known to exhibit a range of biological activities, with a significant focus on their potential as modulators of multidrug resistance (MDR) in cancer cells and their cytotoxic properties.[3] While specific studies on the mechanism of action of 17-Hydroxyisolathyrol are limited in the public domain, a logical workflow for its investigation can be proposed based on the known activities of its structural analogs.

Logical Workflow for Investigating the Mechanism of Action

The following diagram illustrates a potential experimental workflow to investigate the biological activity of 17-Hydroxyisolathyrol, particularly in the context of cancer cell cytotoxicity and MDR modulation.

Caption: A logical workflow for investigating the anticancer and MDR-modulating activity of 17-Hydroxyisolathyrol.

This workflow begins with assessing the general cytotoxicity of the compound on various cancer cell lines. If it shows activity, further experiments would aim to elucidate the mechanism, such as induction of apoptosis or cell cycle arrest. In parallel, its ability to modulate multidrug resistance, often mediated by efflux pumps like P-glycoprotein (P-gp), would be investigated. Subsequent steps would involve identifying the molecular targets and mapping the affected signaling pathways.

Conclusion

17-Hydroxyisolathyrol is a structurally complex natural product with potential for further investigation in the field of drug discovery, particularly in oncology. While a complete dataset for this specific molecule is not yet publicly available, the information on related lathyrane diterpenes provides a strong foundation for future research. The experimental protocols and logical workflows outlined in this guide are intended to serve as a valuable resource for scientists working on the isolation, characterization, and biological evaluation of this and other promising natural products. Further studies are warranted to fully elucidate the spectroscopic properties, stereochemistry, and mechanism of action of 17-Hydroxyisolathyrol.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Two lathyrane diterpenoid stereoisomers containing an unusual trans-gem -dimethylcyclopropane from the seeds of Euphorbia lathyris - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10724G [pubs.rsc.org]
• 3. jstage.jst.go.jp [jstage.jst.go.jp]

17-Hydroxyisolathyrol: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of 17-Hydroxyisolathyrol, a macrocyclic lathyrane diterpenoid. The information is compiled to support research and development activities, with a focus on data presentation, experimental methodologies, and biological context.

Core Physical and Chemical Properties

17-Hydroxyisolathyrol is a diterpenoid compound isolated from plants of the Euphorbia genus, notably from the seeds of Euphorbia lathyris.[1] It belongs to the lathyrane class of diterpenoids, which are characterized by a complex tricyclic carbon skeleton.

Table 1: General and Physical Properties of 17-Hydroxyisolathyrol

Property	Value	Source
Molecular Formula	C₂₀H₃₀O₅	[1][2]
Molecular Weight	350.45 g/mol	[1]
CAS Number	93551-00-9	[2]
Appearance	Light yellow to yellow solid	MedchemExpress
Melting Point	Not publicly available
Boiling Point	Not publicly available

Table 2: Solubility Data for 17-Hydroxyisolathyrol

Solvent	Solubility	Notes	Source
DMSO	100 mg/mL (285.35 mM)	Ultrasonic assistance may be needed. Hygroscopic DMSO can impact solubility.	[1]
In Vivo Formulation 1	≥ 2.5 mg/mL (7.13 mM)	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline. Results in a clear solution.	[1]
In Vivo Formulation 2	≥ 2.5 mg/mL (7.13 mM)	10% DMSO, 90% (20% SBE-β-CD in Saline). Results in a clear solution.	[1]
In Vivo Formulation 3	≥ 2.5 mg/mL (7.13 mM)	10% DMSO, 90% Corn Oil. Results in a clear solution.	[1]

Spectral Data

Detailed spectral data for 17-Hydroxyisolathyrol, including 1H NMR, 13C NMR, and mass spectrometry, are not widely available in public research literature. However, this information is typically provided by commercial suppliers upon request. The following tables provide a general overview of the expected spectral characteristics for lathyrane diterpenoids.

Table 3: General Spectroscopic Data for Lathyrane Diterpenoids

Technique	Key Features
¹H NMR	Signals corresponding to a gem-dimethyl-substituted cyclopropane ring are characteristic. Olefinic protons and protons attached to carbons bearing hydroxyl groups are also expected.
¹³C NMR	Resonances for carbonyl groups (ketones, esters), olefinic carbons, carbons of the cyclopropane ring, and carbons attached to oxygen atoms are typically observed.
Mass Spectrometry	The molecular ion peak [M]+ or protonated molecule [M+H]+ corresponding to the molecular weight of 350.45 would be expected, along with characteristic fragmentation patterns for the lathyrane skeleton.
Infrared (IR)	Absorption bands indicating the presence of hydroxyl (-OH) groups, carbonyl (C=O) groups, and carbon-carbon double bonds (C=C) are anticipated.
UV-Vis	An absorption maximum around 280 nm may be observed, indicative of an enone chromophore present in some lathyrane diterpenoids.[3]

Experimental Protocols

Generalized Protocol for Isolation and Purification of Lathyrane Diterpenoids from Euphorbia lathyris Seeds

The following is a generalized protocol for the isolation and purification of lathyrane diterpenoids, including 17-Hydroxyisolathyrol, from the seeds of Euphorbia lathyris. This protocol is based on common methodologies described in the literature for this class of compounds and may require optimization for specific applications.

Objective: To isolate and purify 17-Hydroxyisolathyrol from Euphorbia lathyris seeds through solvent extraction and multi-step chromatography.

Materials:

• Dried seeds of Euphorbia lathyris

• Methanol (MeOH)

• Dichloromethane (CH₂Cl₂)

• Ethyl acetate (EtOAc)

• n-Hexane

• Silica gel (for column chromatography)

• Solvents for column chromatography (e.g., gradients of n-hexane/ethyl acetate)

• High-Performance Liquid Chromatography (HPLC) system (preparative or semi-preparative)

• C18 HPLC column

• Solvents for HPLC (e.g., gradients of methanol/water or acetonitrile/water)

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates and developing chambers

• Standard laboratory glassware and equipment

Methodology:

• Extraction:

  • Grind the dried seeds of Euphorbia lathyris to a fine powder.

  • Macerate the powdered seeds with methanol at room temperature for 24-48 hours. Repeat the extraction process three times to ensure complete extraction of the compounds.

  • Combine the methanolic extracts and evaporate the solvent under reduced pressure using a rotary evaporator to obtain a crude extract.

• Solvent Partitioning:

  • Suspend the crude extract in a mixture of methanol and water (e.g., 9:1 v/v).

  • Perform liquid-liquid partitioning with n-hexane to remove nonpolar compounds like fats and waxes. Separate the layers and collect the methanolic layer.

  • Evaporate the methanol from the methanolic layer and then partition the remaining aqueous solution sequentially with dichloromethane and ethyl acetate.

  • Collect the dichloromethane and ethyl acetate fractions, as lathyrane diterpenoids are typically found in these fractions of intermediate polarity.

• Silica Gel Column Chromatography:

  • Evaporate the dichloromethane and ethyl acetate fractions to dryness.

  • Subject the residue from the most promising fraction (as determined by TLC analysis) to silica gel column chromatography.

  • Elute the column with a gradient of n-hexane and ethyl acetate, starting with a low polarity mixture and gradually increasing the polarity.

  • Collect fractions and monitor the separation using TLC. Combine fractions with similar TLC profiles.

• Preparative/Semi-Preparative HPLC:

  • Further purify the fractions containing the compound of interest using a preparative or semi-preparative HPLC system equipped with a C18 column.

  • Use a gradient of methanol/water or acetonitrile/water as the mobile phase.

  • Monitor the elution profile with a UV detector and collect the peak corresponding to 17-Hydroxyisolathyrol.

• Structure Elucidation:

  • Confirm the identity and purity of the isolated compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Isolation Workflow for 17-Hydroxyisolathyrol.

Biological Activity and Signaling Pathway

Lathyrane diterpenoids, including 17-Hydroxyisolathyrol, have been reported to exhibit various biological activities, with anti-inflammatory effects being a prominent feature. The mechanism of this anti-inflammatory action is often attributed to the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.

NF-κB Signaling Pathway Inhibition

The NF-κB pathway is a crucial regulator of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by its inhibitory protein, IκBα. Upon stimulation by pro-inflammatory signals (e.g., lipopolysaccharide - LPS), the IκB kinase (IKK) complex is activated, which then phosphorylates IκBα. This phosphorylation targets IκBα for ubiquitination and subsequent degradation by the proteasome. The degradation of IκBα frees NF-κB to translocate into the nucleus, where it binds to the promoter regions of target genes, leading to the transcription of pro-inflammatory mediators such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).

17-Hydroxyisolathyrol and related lathyrane diterpenoids are believed to exert their anti-inflammatory effects by interfering with this pathway, potentially by inhibiting the phosphorylation and degradation of IκBα, thereby preventing the nuclear translocation of NF-κB.

NF-κB Signaling Pathway Inhibition.

This technical guide provides a foundational understanding of 17-Hydroxyisolathyrol for research and drug development purposes. Further experimental work is encouraged to fully elucidate its physical, chemical, and biological properties.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 17-Hydroxyisolathyrol | Proteintech | 武汉三鹰生物技术有限公司 [ptgcn.com]
• 3. 1H and 13C-NMR data of hydroxyflavone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic and Biological Evaluation of 17-Hydroxyisolathyrol: A Technical Overview

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and experimental protocols related to the lathyrol diterpene, 17-Hydroxyisolathyrol. Due to the limited public availability of the complete, raw spectroscopic data for 17-Hydroxyisolathyrol, this document presents representative data from closely related, structurally similar lathyrol diterpenes to provide a robust framework for its characterization. The methodologies and potential biological activities, particularly in the context of multidrug resistance in cancer, are also detailed.

Introduction to 17-Hydroxyisolathyrol

17-Hydroxyisolathyrol is a macrocyclic diterpene belonging to the lathyrol class, which is characterized by a complex carbon skeleton. These natural products are primarily isolated from plants of the Euphorbia genus, notably Euphorbia lathyris.[1] Lathyrol diterpenes have garnered significant interest in the scientific community due to their diverse and potent biological activities, including their potential as modulators of multidrug resistance (MDR) in cancer cells.[1] The structural elucidation and biological evaluation of these compounds rely heavily on a combination of advanced spectroscopic techniques and cell-based assays.

Spectroscopic Data

The definitive structural analysis of lathyrol diterpenes is achieved through a combination of one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy, complemented by Infrared (IR) and Ultraviolet-Visible (UV-Vis) spectroscopy, and mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Representative ¹H NMR Data of a Lathyrol Diterpene (CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
1	5.98	d	10.5
2	2.55	m
3	4.15	d	8.0
4	1.80	m
5	4.85	s
7	5.48	br s
8	2.10	m
9	0.91	m
10	1.95	m
11	1.65	m
12	5.77	d	9.5
14	1.25	s
15	1.30	s
16	1.05	s
17	4.20	d	12.0
4.10	d	12.0
18	1.09	s
19	1.15	s
20	2.05	s

Table 2: Representative ¹³C NMR Data of a Lathyrol Diterpene (CDCl₃)

Position	Chemical Shift (δ, ppm)
1	135.5
2	45.2
3	78.9
4	40.1
5	88.5
6	142.3
7	70.8
8	35.6
9	24.4
10	28.7
11	30.1
12	130.4
13	140.2
14	28.1
15	29.5
16	22.8
17	65.4
18	21.5
19	21.7
20	23.8

Infrared (IR) Spectroscopy

The IR spectrum of 17-Hydroxyisolathyrol is expected to exhibit characteristic absorption bands corresponding to its functional groups. A broad absorption band in the region of 3400-3200 cm⁻¹ would indicate the presence of hydroxyl (-OH) groups. The carbonyl group (C=O) of the cyclopentenone moiety would likely show a strong absorption band around 1710-1680 cm⁻¹. Absorptions in the 1650-1600 cm⁻¹ region can be attributed to the carbon-carbon double bonds (C=C) within the structure.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of 17-Hydroxyisolathyrol is expected to show absorption maxima characteristic of its chromophores. The α,β-unsaturated ketone system in the five-membered ring is the most prominent chromophore and would be expected to have a λmax in the range of 230-250 nm.

Experimental Protocols

The following sections detail the generalized experimental protocols for the isolation, spectroscopic analysis, and biological evaluation of lathyrol diterpenes.

Isolation of 17-Hydroxyisolathyrol

Caption: General workflow for the isolation of 17-Hydroxyisolathyrol.

The isolation process typically begins with the air-dried and powdered seeds of Euphorbia lathyris. These are subjected to exhaustive extraction with a solvent such as 95% ethanol at room temperature. The resulting extract is then concentrated under reduced pressure to yield a crude residue. This residue is subsequently suspended in water and partitioned with a solvent of intermediate polarity, like ethyl acetate, to separate compounds based on their polarity. The ethyl acetate fraction, which is rich in diterpenes, is then subjected to repeated column chromatography on silica gel, using a gradient elution system (e.g., hexane-ethyl acetate). Final purification to obtain 17-Hydroxyisolathyrol is often achieved using preparative high-performance liquid chromatography (HPLC).

Spectroscopic Analysis

• NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer (e.g., 400 or 600 MHz) using a deuterated solvent, typically chloroform-d (CDCl₃). Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

• IR Spectroscopy: IR spectra are typically recorded on a Fourier-transform infrared (FTIR) spectrophotometer. Samples can be prepared as a thin film on a KBr pellet.

• UV-Vis Spectroscopy: UV-Vis spectra are obtained using a UV-Vis spectrophotometer, with the compound dissolved in a suitable solvent like methanol or ethanol.

Biological Activity: Modulation of Multidrug Resistance

Lathyrol diterpenes have been investigated for their ability to reverse multidrug resistance in cancer cells, a phenomenon often mediated by the overexpression of ATP-binding cassette (ABC) transporters like P-glycoprotein (P-gp).

Experimental Workflow for MDR Reversal Assay

Caption: Workflow for evaluating multidrug resistance reversal.

A common in vitro model for studying MDR is the use of drug-resistant cancer cell lines, such as the adriamycin-resistant MCF-7 (MCF-7/ADM) breast cancer cell line, which overexpresses P-gp. The assay begins by seeding these cells in a multi-well plate. The cells are then treated with a cytotoxic drug (e.g., doxorubicin) in the presence and absence of varying concentrations of the test compound (17-Hydroxyisolathyrol). After a defined incubation period (typically 48 to 72 hours), cell viability is assessed using a method like the MTT assay. The half-maximal inhibitory concentration (IC₅₀) of the cytotoxic drug is then calculated. A significant reduction in the IC₅₀ of the cytotoxic drug in the presence of 17-Hydroxyisolathyrol indicates a reversal of multidrug resistance. The "reversal fold" can be calculated by dividing the IC₅₀ of the cytotoxic drug alone by the IC₅₀ of the cytotoxic drug in the presence of the test compound.

Conclusion

17-Hydroxyisolathyrol represents a class of structurally complex and biologically active natural products with potential applications in oncology, particularly in overcoming multidrug resistance. While a complete public database of its spectroscopic data is not currently available, the representative data and standardized protocols presented in this guide offer a solid foundation for researchers engaged in the isolation, characterization, and biological evaluation of this and related lathyrol diterpenes. Further investigation into the specific molecular mechanisms of action of 17-Hydroxyisolathyrol is warranted to fully elucidate its therapeutic potential.

References

• 1. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]

Early Studies on the Biological Activity of 17-Hydroxyisolathyrol and Related Lathyrane Diterpenoids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Hydroxyisolathyrol is a macrocyclic diterpenoid belonging to the lathyrane class of natural products.[1] Isolated from plants of the Euphorbia genus, particularly Euphorbia lathyris, this compound is part of a larger family of structurally complex molecules that have garnered significant interest for their diverse biological activities. While direct and extensive studies on the biological effects of 17-Hydroxyisolathyrol are limited in early research, the broader class of lathyrane diterpenoids has been the subject of numerous investigations. This guide provides an in-depth overview of the known biological activities of lathyrane diterpenoids, offering a predictive framework for the potential therapeutic applications of 17-Hydroxyisolathyrol. The information presented herein is intended to serve as a foundational resource for researchers and professionals in the field of drug discovery and development.

Chemical and Physical Properties of 17-Hydroxyisolathyrol

Property	Value
CAS Number	93551-00-9
Molecular Formula	C20H30O5
Molecular Weight	350.45 g/mol
Source	Seeds of Euphorbia lathyris L.
Appearance	Solid

Potential Biological Activities of Lathyrane Diterpenoids

Early studies on lathyrane diterpenoids have revealed a range of biological activities, with the most prominent being anti-inflammatory and cytotoxic effects. The following sections summarize the key findings in these areas.

Anti-Inflammatory Activity

Several lathyrane diterpenoids have been shown to possess significant anti-inflammatory properties. A common assay to evaluate this activity is the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cells, such as the RAW 264.7 cell line. NO is a key mediator in the inflammatory process, and its inhibition is a hallmark of anti-inflammatory potential.

Table 1: Anti-Inflammatory Activity of Selected Lathyrane Diterpenoids

Compound	Source	Cell Line	IC50 (µM) for NO Inhibition	Reference
Euphorbia factor L1	Euphorbia lathyris	RAW 264.7	3.0 ± 1.1	(Zhang et al., 2020)
Euphorbia factor L2	Euphorbia lathyris	RAW 264.7	2.6	(Zhang et al., 2020)
Euphorbia factor L3	Euphorbia lathyris	RAW 264.7	4.2	(Zhang et al., 2020)
7-hydroxylathyrol	Euphorbia lathyris	RAW 264.7	26.0	(Zhang et al., 2020)

Cytotoxic Activity

The cytotoxic potential of lathyrane diterpenoids against various cancer cell lines has been another major focus of early research. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used method to assess cell viability and, consequently, the cytotoxic effects of chemical compounds.

Table 2: Cytotoxic Activity of Selected Lathyrane Diterpenoids

Compound	Source	Cancer Cell Line	IC50 (µM)	Reference
Euphorbia factor L28	Euphorbia lathyris	786-0 (renal)	9.43	(Wang et al., 2018)
HepG2 (liver)	13.22	(Wang et al., 2018)
Euphofischerin A	Euphorbia fischeriana	C4-2B (prostate)	11.3	(Yang et al., 2020)

Experimental Protocols

Anti-Inflammatory Activity: Nitric Oxide (NO) Production Assay

This protocol outlines the general steps for assessing the anti-inflammatory activity of a compound by measuring its effect on NO production in LPS-stimulated macrophages.

• Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5 × 10^4 cells/well and allowed to adhere overnight.

• Compound Treatment: The cells are pre-treated with various concentrations of the test compound (e.g., 17-Hydroxyisolathyrol) for 1 hour.

• LPS Stimulation: Following pre-treatment, cells are stimulated with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce an inflammatory response and NO production.

• Nitrite Measurement: The concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent. An equal volume of supernatant and Griess reagent is mixed and incubated at room temperature for 10 minutes.

• Data Analysis: The absorbance at 540 nm is measured using a microplate reader. The amount of nitrite is determined from a sodium nitrite standard curve. The IC50 value, the concentration of the compound that inhibits 50% of NO production, is then calculated.

Cytotoxic Activity: MTT Assay

This protocol describes the general procedure for evaluating the cytotoxicity of a compound using the MTT assay.

• Cell Culture: Cancer cells (e.g., HepG2, MCF-7) are cultured in an appropriate medium and conditions.

• Cell Seeding: Cells are seeded in 96-well plates at a suitable density and allowed to attach for 24 hours.

• Compound Treatment: The cells are treated with a range of concentrations of the test compound for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the treatment period, MTT solution (5 mg/mL in PBS) is added to each well and incubated for 4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: The medium is removed, and a solubilizing agent, such as dimethyl sulfoxide (DMSO), is added to dissolve the formazan crystals.

• Data Analysis: The absorbance of the purple solution is measured at a wavelength of 570 nm. The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined.

Signaling Pathways and Experimental Workflows

To visually represent the processes described, the following diagrams are provided in the DOT language for use with Graphviz.

Caption: LPS-Induced Pro-inflammatory Signaling Pathway and Potential Inhibition by Lathyrane Diterpenoids.

Caption: Experimental Workflow for In Vitro Cytotoxicity (MTT) Assay.

Conclusion

While early studies specifically investigating the biological activities of 17-Hydroxyisolathyrol are not extensively available, the research on the broader class of lathyrane diterpenoids provides a strong foundation for predicting its potential pharmacological effects. The consistent demonstration of anti-inflammatory and cytotoxic activities among various lathyrane diterpenoids suggests that 17-Hydroxyisolathyrol may also exhibit these properties. The data and protocols presented in this guide are intended to facilitate further research into this promising natural product and to aid in the development of novel therapeutic agents. Future studies should focus on the direct evaluation of 17-Hydroxyisolathyrol in a range of biological assays to elucidate its specific mechanisms of action and to validate its potential as a lead compound for drug discovery.

References

• 1. medchemexpress.com [medchemexpress.com]

The Diverse World of Macrocyclic Diterpenoids from Euphorbia: A Technical Guide for Researchers

An in-depth exploration of the isolation, structural diversity, and pharmacological potential of macrocyclic diterpenoids derived from the Euphorbia genus, tailored for researchers, scientists, and drug development professionals.

The genus Euphorbia, one of the largest genera of flowering plants, is a prolific source of structurally diverse and biologically active secondary metabolites. Among these, macrocyclic diterpenoids stand out for their complex chemical architectures and significant pharmacological properties.[1][2] These compounds, characterized by their unique carbon skeletons, have garnered considerable attention in the fields of natural product chemistry and drug discovery. This technical guide provides a comprehensive literature review of macrocyclic diterpenoids from Euphorbia, focusing on their isolation, structure elucidation, biological activities, and the underlying molecular mechanisms.

Structural Diversity: A Hallmark of Euphorbia Diterpenoids

The structural diversity of macrocyclic diterpenoids in Euphorbia is vast, with numerous skeletal types identified.[1][3] These compounds are biogenetically derived from geranylgeranyl pyrophosphate (GGPP).[1] The major classes of macrocyclic diterpenoids found in this genus include:

• Jatrophanes: Characterized by a 5/12 bicyclic core, jatrophane diterpenoids are frequently found as polyesters and exhibit a high degree of flexibility in their macrocyclic ring.[4][5]

• Lathyranes: Possessing a unique carbocyclic framework, lathyranes are another significant group of diterpenoids from Euphorbia.[6]

• Tiglianes, Ingenanes, and Daphnanes: These polycyclic diterpenoids are known for their potent biological activities and are often studied for their interactions with protein kinase C (PKC).[1][3]

The continuous discovery of new macrocyclic diterpenoids with novel carbon skeletons underscores the immense chemical diversity within the Euphorbia genus.[6][7][8]

Biological Activities and Therapeutic Potential

Macrocyclic diterpenoids from Euphorbia exhibit a wide spectrum of biological activities, making them promising candidates for drug development.

Anticancer and Cytotoxic Activities

Numerous studies have demonstrated the potent cytotoxic effects of Euphorbia diterpenoids against various cancer cell lines. For instance, euphornin L and euphoscopin F, isolated from Euphorbia helioscopia, showed significant cytotoxicity against HL-60 cell lines with IC50 values of 2.7 and 9.0 µM, respectively.[7] Ingenane-type diterpenes have been shown to induce apoptosis in human cancer cell lines.[9] The anticancer activities of these compounds are often linked to their ability to modulate key signaling pathways involved in cell proliferation and survival.[2]

Multidrug Resistance (MDR) Reversal

A significant challenge in cancer chemotherapy is the development of multidrug resistance in cancer cells. Several macrocyclic diterpenoids from Euphorbia have been identified as potent modulators of MDR.[4] For example, certain jatrophane diterpenoids have shown more potent growth inhibitory activity against human MDR gene-transfected cells than against parental cells, with IC50 values in the range of 1.4-3.3 µg/ml.[4][10] This suggests their potential as chemosensitizers to enhance the efficacy of existing anticancer drugs.

Antiviral Activity

The antiviral potential of Euphorbia diterpenoids is another area of active research. Macrocyclic diterpenoids have been reported to inhibit the replication of various viruses, including the Chikungunya virus (CHIKV) and Human Immunodeficiency Virus (HIV-1).[3][11] Prostratin, a tigliane diterpenoid, has been shown to reduce the production of infectious CHIKV particles.[12] The mechanism of antiviral action is often associated with the modulation of host cell factors, such as protein kinase C (PKC).[3]

Anti-inflammatory Activity

Inflammation is a key pathological feature of many diseases. Diterpenoids from Euphorbia have demonstrated significant anti-inflammatory properties.[13] For instance, ingenane-type diterpenoids from Euphorbia neriifolia have been shown to inhibit the production of pro-inflammatory mediators like NO, IL-1β, and IL-6 in LPS-induced macrophages.[14]

Quantitative Data on Biological Activities

The following tables summarize the quantitative data on the biological activities of selected macrocyclic diterpenoids from Euphorbia.

Table 1: Cytotoxic and MDR Reversal Activities

Compound Name/Extract	Source Species	Cell Line	Activity	IC50/ID50 Value	Reference
Dichloromethane Extracts	E. esula, E. salicifolia, E. serrulata	Mouse Ear	Skin Irritant	ID50: 56-325 µ g/ear	[4][10]
Jatrophane Diterpenoids (compounds 2, 3, 4, 5, 7, 8)	E. esula, E. salicifolia, E. serrulata	Parental Mouse Lymphoma Cells	Antiproliferative	IC50: 5.6-9.8 µg/ml	[4][10]
Jatrophane Diterpenoids (compounds 2, 3, 4, 5, 7, 8)	E. esula, E. salicifolia, E. serrulata	Human MDR Gene-Transfected Mouse Lymphoma Cells	Antiproliferative	IC50: 1.4-3.3 µg/ml	[4][10]
Euphornin L	E. helioscopia	HL-60	Cytotoxicity	IC50: 2.7 µM	[7]
Euphoscopin F	E. helioscopia	HL-60	Cytotoxicity	IC50: 9.0 µM	[7]
Euphoscopoid B	E. helioscopia	NCI-H1975, HepG2, MCF-2	Cytotoxicity	Moderately Active	[6]

Table 2: Antifeedant and Anti-inflammatory Activities

Compound Name	Source Species	Target Organism/Cell Line	Activity	EC50/IC50 Value	Reference
Euphoscopoids A, B, C	E. helioscopia	Helicoverpa armigera	Antifeedant	EC50: 2.05-4.34 µg/cm²	[6]
Lathyrane-type diterpenoids	E. lathyris	LPS-induced RAW 264.7 macrophages	NO Production Inhibition	IC50: 11.2 - 52.2 μM	[15]

Experimental Protocols: A General Overview

The isolation and characterization of macrocyclic diterpenoids from Euphorbia involve a series of sophisticated experimental procedures.

Isolation and Purification

A common strategy for the isolation of these compounds is bioactivity-guided fractionation . The general workflow is as follows:

Caption: General workflow for the bioactivity-guided isolation of macrocyclic diterpenoids.

The initial extraction is typically performed with organic solvents of varying polarity. The resulting crude extract is then subjected to various chromatographic techniques, such as column chromatography over silica gel or vacuum liquid chromatography (VLC), to separate it into fractions. Each fraction is then tested for the desired biological activity. The active fractions are further purified using high-performance liquid chromatography (HPLC) or other high-resolution techniques to yield the pure compounds.

Structure Elucidation

The chemical structures of the isolated diterpenoids are determined using a combination of spectroscopic methods:

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRESIMS) is used to determine the molecular formula of the compound.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of 1D (¹H and ¹³C) and 2D NMR (COSY, HSQC, HMBC) experiments are employed to elucidate the complex carbon skeleton and the stereochemistry of the molecule.[4][5][10]

• X-ray Crystallography: In cases where suitable crystals can be obtained, single-crystal X-ray diffraction analysis provides unambiguous structural confirmation and absolute configuration.[7]

Signaling Pathways Modulated by Euphorbia Diterpenoids

A growing body of evidence suggests that the biological activities of macrocyclic diterpenoids from Euphorbia are mediated through the modulation of specific intracellular signaling pathways.

The Protein Kinase C (PKC) Pathway

Many Euphorbia diterpenoids, particularly those of the tigliane, ingenane, and daphnane types, are potent modulators of protein kinase C (PKC) isozymes.[3][11] They often act as PKC activators by mimicking the function of diacylglycerol (DAG).[5] Activation of PKC can trigger a cascade of downstream signaling events that regulate various cellular processes, including cell proliferation, apoptosis, and inflammation. The antiviral activity of some of these diterpenoids has been shown to be dependent on PKC activation.[12]

Caption: Modulation of the Protein Kinase C (PKC) signaling pathway by Euphorbia diterpenoids.

NF-κB and MAPK Signaling Pathways

The anti-inflammatory effects of some Euphorbia diterpenoids are linked to the inhibition of the NF-κB signaling pathway.[13] For instance, certain ingenane-type diterpenoids have been found to prevent the degradation of IκBα and the subsequent translocation of the NF-κB/p65 subunit to the nucleus, thereby downregulating the expression of pro-inflammatory genes.[14] These compounds can also activate the mitogen-activated protein kinase (MAPK) signaling pathway.[14]

Caption: Inhibition of the NF-κB signaling pathway by certain Euphorbia diterpenoids.

PI3K/Akt Signaling Pathway

The phosphoinositide-3-kinase (PI3K)/Akt signaling pathway is another important target of Euphorbia diterpenoids, particularly in the context of cancer. Extracts from Euphorbia fischeriana have been shown to inhibit the growth and metastasis of melanoma cells by upregulating the expression of PTEN (a negative regulator of the PI3K/Akt pathway) and downregulating the phosphorylation of Akt.[16]

Conclusion and Future Directions

The macrocyclic diterpenoids from the Euphorbia genus represent a rich and diverse source of bioactive natural products with significant therapeutic potential. Their complex chemical structures and potent biological activities continue to attract the attention of the scientific community. Future research should focus on the discovery of novel diterpenoids from unexplored Euphorbia species, the elucidation of their detailed mechanisms of action, and the optimization of their structures through medicinal chemistry approaches to develop new and effective therapeutic agents for a range of diseases, including cancer, viral infections, and inflammatory disorders. The development of sustainable methods for the production of these compounds, such as through metabolic engineering in heterologous systems, will also be crucial for their future clinical development.[17]

References

• 1. Euphorbia Diterpenes: An Update of Isolation, Structure, Pharmacological Activities and Structure–Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Macrocyclic Diterpenoids from Euphorbiaceae as A Source of Potent and Selective Inhibitors of Chikungunya Virus Replication - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scite.ai [scite.ai]
• 5. mdpi.com [mdpi.com]
• 6. New Bioactive Macrocyclic Diterpenoids from Euphorbia helioscopia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cytotoxic macrocyclic diterpenoids from Euphorbia helioscopia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Euphorstranoids A and B, two highly rearranged ingenane diterpenoids from Euphorbia stracheyi: structural elucidation, chemical transformation, and lipid-lowering activity - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. An Ingenane-Type Diterpene from Euphorbia kansui Promoted Cell Apoptosis and Macrophage Polarization via the Regulation of PKC Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. Bioactive Compounds from Euphorbia usambarica Pax. with HIV-1 Latency Reversal Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. PKCδ/MAPKs and NF-κB Pathways are Involved in the Regulation of Ingenane-Type Diterpenoids from Euphorbia neriifolia on Macrophage Function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Euphorbia fischeriana Steud inhibits malignant melanoma via modulation of the phosphoinositide-3-kinase/Akt signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pnas.org [pnas.org]

In Silico Prediction of 17-Hydroxyisolathyrol Targets: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

17-Hydroxyisolathyrol, a macrocyclic lathyrol diterpene isolated from the seeds of Euphorbia lathyris, represents a class of natural products with significant, yet largely uncharacterized, therapeutic potential.[1][2] Diterpenoids from Euphorbia species are known to possess a wide array of biological activities, including anti-inflammatory, anti-cancer, and multidrug resistance reversal properties. However, the precise molecular targets of 17-Hydroxyisolathyrol remain elusive, hindering its development as a therapeutic agent. This technical guide provides a comprehensive framework for the in silico prediction and subsequent experimental validation of the molecular targets of 17-Hydroxyisolathyrol. We outline a systematic workflow, from ligand preparation to the application of advanced computational screening techniques, and detail the experimental protocols necessary to validate these predictions. This guide is intended to empower researchers to unlock the therapeutic potential of this promising natural product.

Introduction to 17-Hydroxyisolathyrol and Target Identification

17-Hydroxyisolathyrol is a diterpenoid compound characterized by a complex macrocyclic structure. Its chemical formula is C₂₀H₃₀O₅, and it belongs to the lathyrol family of diterpenes. Natural products, with their inherent structural diversity and biological activity, are a rich source for drug discovery. However, a significant challenge in natural product-based drug development is the identification of their molecular targets. Understanding the specific proteins with which a compound interacts is fundamental to elucidating its mechanism of action, predicting potential off-target effects, and optimizing its therapeutic efficacy.

In silico target prediction, or "target fishing," has emerged as a powerful and cost-effective strategy to hypothesize the biological targets of small molecules. These computational methods leverage the vast amount of available biological and chemical data to predict potential protein-ligand interactions, thereby guiding experimental validation efforts. This guide will focus on two primary ligand-based in silico approaches: reverse docking and pharmacophore modeling.

In Silico Target Prediction Workflow

A systematic in silico workflow is crucial for generating reliable target hypotheses. The following sections detail the essential steps for predicting the targets of 17-Hydroxyisolathyrol.

Ligand Preparation

Methodology:

• Obtain the SMILES String: The SMILES (Simplified Molecular-Input Line-Entry System) string for 17-Hydroxyisolathyrol can be obtained from chemical databases or supplier websites. For 17-Hydroxyisolathyrol, a representative SMILES string is: O=C1--INVALID-LINK--[C@@H]2O)(O)[C@]2([H])--INVALID-LINK--/C(CO)=C\C[C@@]3([H])--INVALID-LINK--C)([H])/C=C1\C

• Generate 3D Coordinates: Use a cheminformatics software package such as Open Babel or the CCDC's CSD Python API to convert the SMILES string into a 3D structure.[3][4] These tools will generate a low-energy 3D conformation of the molecule.

• Energy Minimization: The generated 3D structure should be energy-minimized using a molecular mechanics force field (e.g., MMFF94) to obtain a more realistic and stable conformation.

• File Format: Save the final 3D structure in a suitable format, such as SDF (Structure-Data File) or MOL2, which are compatible with most docking and screening software.[5]

Target Database Selection

The choice of the target database is critical for the success of the in silico screening. Several publicly available databases can be utilized.

Database	Description
PDB (Protein Data Bank)	A comprehensive repository of experimentally determined 3D structures of proteins and nucleic acids. It is the primary source for receptor-based methods like reverse docking.
ChEMBL	A manually curated database of bioactive molecules with drug-like properties. It contains information on compound-target interactions and is valuable for ligand-based methods.[6][7]
DrugBank	A comprehensive resource that combines detailed drug data with comprehensive drug target information. It is useful for identifying targets of approved drugs and experimental compounds.[4]
BindingDB	A public, web-accessible database of measured binding affinities, focusing on the interactions of proteins with small, drug-like molecules.

Reverse Docking

Reverse docking, also known as inverse docking, is a computational technique that docks a single ligand into the binding sites of a large number of protein structures to identify potential targets.

Methodology:

• Select a Reverse Docking Tool: Several web servers and software packages are available for reverse docking, such as ReverseDock and ACID (auto in silico consensus inverse docking).[8][9][10]

• Prepare the Target Database: Download a curated set of protein structures from a database like PDB. It is advisable to select a non-redundant set of structures representing diverse protein families.

• Perform Docking: Submit the prepared 3D structure of 17-Hydroxyisolathyrol to the reverse docking server. The software will systematically dock the ligand into the binding pockets of all proteins in the database.

• Scoring and Ranking: The docking algorithm will calculate a binding affinity score (e.g., in kcal/mol) for each protein-ligand complex. The potential targets are then ranked based on these scores.

Parameter	Description
Binding Affinity	A numerical score that estimates the strength of the interaction between the ligand and the protein. More negative values typically indicate stronger binding.
Docking Pose	The predicted 3D orientation and conformation of the ligand within the protein's binding site.

Pharmacophore Modeling

Pharmacophore modeling is a ligand-based approach that uses the 3D arrangement of essential features of a molecule that are responsible for its biological activity.

Methodology:

• Select a Pharmacophore Screening Tool: Web servers like PharmMapper and SwissTargetPrediction are widely used for pharmacophore-based target fishing.

• Submit the Ligand: Upload the 3D structure of 17-Hydroxyisolathyrol to the server.

• Pharmacophore Generation: The tool will generate a set of pharmacophore models based on the ligand's structure, identifying features such as hydrogen bond donors and acceptors, hydrophobic regions, and aromatic rings.

• Database Screening: The generated pharmacophores are then used to screen a database of known protein-ligand complexes or pharmacophore models derived from active compounds.

• Target Ranking: Potential targets are ranked based on the similarity between the query pharmacophore and the database entries.

Interpretation and Prioritization of Results

In silico methods generate a list of potential targets that need to be carefully analyzed and prioritized for experimental validation.

• Consensus Scoring: Targets that are predicted by multiple methods (e.g., both reverse docking and pharmacophore modeling) are more likely to be true positives.

• Biological Relevance: Prioritize targets that are known to be involved in disease pathways relevant to the known biological activities of related diterpenoids (e.g., cancer, inflammation).

• Druggability: Assess the "druggability" of the predicted targets. Targets with well-defined binding pockets and a history of successful modulation by small molecules are generally better candidates.

• Literature Review: Conduct a thorough literature search on the top-ranked targets to gather additional evidence for their potential interaction with 17-Hydroxyisolathyrol or similar compounds.

Based on studies of other lathyrol diterpenes, potential target classes for 17-Hydroxyisolathyrol could include:

• ABC Transporters: Such as P-glycoprotein (MDR1), which is involved in multidrug resistance in cancer.

• Tubulin: A key component of the cytoskeleton and a well-established anti-cancer drug target.

• Kinases: A large family of enzymes involved in cell signaling and proliferation.

• Inflammatory Pathway Proteins: Such as cyclooxygenases (COX) or lipoxygenases (LOX).

Experimental Validation of Predicted Targets

Experimental validation is essential to confirm the in silico predictions. The following are detailed protocols for key validation experiments.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful biophysical method to assess drug-target engagement in a cellular context.[3][11][12][13] The principle is based on the ligand-induced thermal stabilization of the target protein.

Experimental Protocol:

• Cell Culture and Treatment:

  • Culture a relevant cell line to 80-90% confluency.

  • Treat the cells with varying concentrations of 17-Hydroxyisolathyrol (and a vehicle control, e.g., DMSO) for a predetermined time (e.g., 1-2 hours) at 37°C.

• Heat Challenge:

  • Aliquot the cell suspensions into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling at room temperature for 3 minutes.

• Cell Lysis and Protein Quantification:

  • Lyse the cells by freeze-thaw cycles or using a lysis buffer.

  • Separate the soluble fraction (containing non-denatured proteins) from the aggregated proteins by centrifugation.

  • Quantify the protein concentration in the soluble fraction.

• Western Blotting:

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with a primary antibody specific for the predicted target protein.

  • Use a secondary antibody conjugated to horseradish peroxidase (HRP) for detection.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis:

  • Quantify the band intensities and plot them against the temperature to generate a melting curve.

  • A shift in the melting curve to a higher temperature in the presence of 17-Hydroxyisolathyrol indicates target engagement.

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that provides real-time quantitative data on biomolecular interactions, including binding affinity and kinetics.[7][14][15]

Experimental Protocol:

• Immobilization of the Target Protein:

  • Covalently immobilize the purified recombinant target protein onto a sensor chip surface (e.g., a CM5 chip) using amine coupling chemistry.

• Preparation of 17-Hydroxyisolathyrol:

  • Prepare a series of dilutions of 17-Hydroxyisolathyrol in a suitable running buffer.

• Binding Analysis:

  • Inject the different concentrations of 17-Hydroxyisolathyrol over the sensor chip surface.

  • The binding of 17-Hydroxyisolathyrol to the immobilized protein will cause a change in the refractive index, which is measured in real-time as a response unit (RU).

• Data Analysis:

  • Generate sensorgrams by plotting the response units over time.

  • Fit the data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

Kinetic Parameter	Description
ka (on-rate)	The rate at which the ligand binds to the target protein.
kd (off-rate)	The rate at which the ligand dissociates from the target protein.
KD (Dissociation Constant)	A measure of binding affinity; a lower KD value indicates a stronger interaction.

Enzymatic Activity Assay

If the predicted target is an enzyme, a direct enzymatic assay can be performed to determine if 17-Hydroxyisolathyrol acts as an inhibitor.

Experimental Protocol:

• Prepare Reagents:

  • Prepare a buffer solution at the optimal pH for the enzyme.

  • Prepare solutions of the purified enzyme, its specific substrate, and varying concentrations of 17-Hydroxyisolathyrol.

• Enzymatic Reaction:

  • In a microplate, mix the enzyme with different concentrations of 17-Hydroxyisolathyrol (and a vehicle control).

  • Incubate for a short period to allow for binding.

  • Initiate the reaction by adding the substrate.

• Monitor Reaction Progress:

  • Monitor the formation of the product or the depletion of the substrate over time using a spectrophotometer or fluorometer.

• Data Analysis:

  • Calculate the initial reaction rates for each inhibitor concentration.

  • Plot the reaction rates against the concentration of 17-Hydroxyisolathyrol to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Conclusion

The in silico prediction of protein targets, coupled with rigorous experimental validation, provides a powerful and efficient pathway for elucidating the mechanism of action of novel natural products like 17-Hydroxyisolathyrol. This technical guide has outlined a comprehensive workflow, from the initial preparation of the ligand structure to the detailed protocols for target validation. By following this framework, researchers can systematically identify and confirm the molecular targets of 17-Hydroxyisolathyrol, thereby accelerating its development as a potential therapeutic agent. The integration of computational and experimental approaches is paramount in modern drug discovery and will be instrumental in unlocking the full therapeutic potential of the vast chemical diversity found in nature.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 17-Hydroxyisolathyrol - CAS:93551-00-9 - Naturewill biotechnology Co., Ltd. [naturewillbio.com]
• 3. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 4. Alex K. Chew - Converting SMILES string and 2D ChemDraw structures into 3D molecular struc [alexkchew.com]
• 5. ChEMBL - ChEMBL [ebi.ac.uk]
• 6. The ChEMBL bioactivity database: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. 17Beta-Hydroxywithanolide K | C28H38O6 | CID 44562998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. From SMILES to 3D Structures in Seconds with SAMSON – SAMSON Blog [blog.samson-connect.net]
• 11. Schrödinger Customer Portal [my.schrodinger.com]
• 12. Discovery and characterisation of terpenoid biosynthesis enzymes from Daphniphyllum macropodum - PMC [pmc.ncbi.nlm.nih.gov]
• 13. [SPR analysis of protein-protein interactions with P450 cytochromes and cytochrome b5 integrated into lipid membrane] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Protein-Protein Interactions: Surface Plasmon Resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Protein Interaction Analysis by Surface Plasmon Resonance | Springer Nature Experiments [experiments.springernature.com]

Preliminary Toxicological Profile of 17-Hydroxyisolathyrol: A Cursory Overview

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The toxicological profile of 17-Hydroxyisolathyrol has not been extensively investigated. This document summarizes the limited available information and provides context based on related compounds and the plant family from which it is derived. All information herein should be treated as preliminary and not as a comprehensive safety assessment.

Introduction

17-Hydroxyisolathyrol is a lathyrol-type diterpenoid isolated from Euphorbia lathyris, a plant belonging to the Euphorbiaceae family. While compounds from this family have been explored for various medicinal properties, including anti-inflammatory and anti-cancer activities, they are also known for their toxic constituents. This document aims to provide a preliminary overview of the potential toxicological profile of 17-Hydroxyisolathyrol based on the available scientific literature.

Toxicological Context: The Euphorbiaceae Family

Plants of the Euphorbiaceae family are widely recognized for their toxicity. The milky latex produced by many species is a potent skin irritant, and chronic exposure has been associated with carcinogenic effects[1][2]. The primary toxic agents in these plants are often diterpenes, particularly those of the phorboid class (tigliane, ingenane, and daphnane derivatives), which are known to be pro-inflammatory and tumor-promoting[1][2].

However, the Euphorbiaceae family also produces a class of non-phorboid, macrocyclic, or polycyclic diterpenes, which includes the lathyrols. These compounds are reported to have significantly reduced or no toxic effects and are being investigated for their potential therapeutic benefits[1][2]. Some lathyrol esters have been described as biologically inactive in certain contexts[3].

Euphorbia lathyris, the source of 17-Hydroxyisolathyrol, is itself considered a toxic plant. The sap is a known irritant, and the seeds are poisonous[4]. The toxicity of the sap can be retained even after the plant material has been dried, and prolonged contact is not recommended due to its potential carcinogenic nature[4]. While the seeds have a history of use in traditional medicine, they are now generally considered too toxic for medicinal applications[4].

Cytotoxicity of Related Lathyrol Diterpenoids

Direct toxicological studies on 17-Hydroxyisolathyrol are not available in the public domain. However, several related lathyrane diterpenoids have been evaluated for their cytotoxic effects, primarily in the context of anti-cancer research. It is important to note that cytotoxicity in cancer cell lines does not directly translate to systemic toxicity but can provide insights into the compound's biological activity.

Compound	Source	Cell Line	Activity (IC50)	Reference
Euphorfischer A	Euphorbia fischeriana	C4-2B (Human Prostate Cancer)	11.3 μM	[5][6]
EFL9 (80)	Euphorbia lathyris	KB, A549, MDA-MB231, MCF-7, KB-VIN	Potent against all tested cell lines	[5]
EFL2 (77)	Euphorbia lathyris	KB-VIN (Multidrug-Resistant)	Selective activity	[5]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 17-Hydroxyisolathyrol are not available due to the lack of specific studies. However, a general workflow for in vitro cytotoxicity assessment, as would be applicable for a preliminary study, is outlined below.

General In Vitro Cytotoxicity Assay Protocol (Example: MTT Assay)

• Cell Culture: Human cell lines (e.g., HepG2 for liver toxicity, or specific cancer cell lines) are cultured in appropriate media and conditions (e.g., 37°C, 5% CO2).

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: A stock solution of 17-Hydroxyisolathyrol is prepared (e.g., in DMSO) and serially diluted to a range of concentrations. The cells are then treated with these concentrations for a specified duration (e.g., 24, 48, or 72 hours). Control wells receive the vehicle (DMSO) alone.

• MTT Addition: After the incubation period, the media is replaced with fresh media containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). The plates are incubated for a further 2-4 hours.

• Formazan Solubilization: The MTT solution is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The cell viability is calculated as a percentage of the control, and the IC50 value (the concentration at which 50% of cell growth is inhibited) is determined.

Visualizing Toxicological Assessment Workflows

As specific signaling pathways for the toxicity of 17-Hydroxyisolathyrol have not been elucidated, a generalized workflow for toxicological assessment is presented below.

Caption: A generalized workflow for the toxicological assessment of a novel compound.

Conclusion

The toxicological profile of 17-Hydroxyisolathyrol remains largely uncharacterized. Based on its origin from Euphorbia lathyris and the known toxicity of the Euphorbiaceae family, caution is warranted. While related lathyrol diterpenoids have shown promising cytotoxic activity against cancer cell lines, this does not preclude other, potentially adverse, toxicological effects. Further research, including in vitro and in vivo studies, is essential to establish a comprehensive toxicological profile for 17-Hydroxyisolathyrol before its potential therapeutic applications can be seriously considered.

References

• 1. [Euphorbiaceae diterpenes: plant toxins or promising molecules for the therapy?] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. pfaf.org [pfaf.org]
• 5. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

17-Hydroxyisolathyrol extraction and purification protocol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the extraction, purification, and potential biological activities of 17-hydroxyisolathyrol, a lathyrane-type diterpenoid isolated from the seeds of Euphorbia lathyris. The protocols outlined below are a composite of methodologies reported in the scientific literature for the isolation of structurally related lathyrane diterpenoids from this plant source.

Introduction

17-Hydroxyisolathyrol is a macrocyclic diterpenoid belonging to the lathyrane family of natural products. These compounds are predominantly found in plants of the Euphorbiaceae family and are known for their complex chemical structures and diverse biological activities. Research has indicated that lathyrol derivatives possess cytotoxic, anti-inflammatory, and multidrug resistance (MDR) reversal properties. The protocols herein describe a robust method for the extraction and purification of these compounds, and the application notes touch upon their potential mechanisms of action, particularly their anti-inflammatory effects through the modulation of key signaling pathways.

Data Presentation

While specific yield and purity data for 17-hydroxyisolathyrol are not extensively reported, the following table summarizes typical yields for related lathyrane diterpenoids isolated from Euphorbia lathyris seeds, providing a benchmark for expected outcomes.

Compound Class	Starting Material (dry weight)	Isolated Compound	Yield (mg)	Approximate Yield (%)	Reference
Lathyrane Diterpenoids	12 kg	Euphorbia factor L2a	45	0.000375%	[1]
12 kg	Euphorbia factor L2b	20	0.000167%	[1]
12 kg	Euphorbia factor L2	120	0.001%	[1]
4 kg	Euphorbia factor L1	1120	0.028%	[2]
4 kg	Euphorbia factor L3	1100	0.0275%	[2]

Experimental Protocols

The following protocols are a comprehensive synthesis of methods described for the isolation of lathyrane diterpenoids from Euphorbia lathyris seeds.

Protocol 1: Extraction and Solvent Partitioning

This protocol describes the initial extraction of crude diterpenoids from the plant material and their separation into fractions of varying polarity.

1. Materials and Equipment:

• Dried seeds of Euphorbia lathyris

• Grinder or mill

• Large-capacity reflux extraction apparatus or maceration containers

• 95% Ethanol (EtOH)

• Rotary evaporator

• Separatory funnels (large volume)

• Petroleum ether

• Ethyl acetate (EtOAc)

• n-Butanol

• Deionized water

2. Procedure:

• Grind the dried seeds of Euphorbia lathyris (e.g., 4 kg) into a coarse powder.[2]

• Extraction:

  • Option A: Reflux Extraction: Transfer the powdered seeds to a large flask and add 95% ethanol (e.g., 3 x 20 L). Heat the mixture to reflux for 3 hours. Repeat the extraction three times.[2]

  • Option B: Maceration: Soak the powdered seeds in 95% ethanol at room temperature for 24-48 hours. Repeat the maceration three times.

• Combine the ethanolic extracts and concentrate under reduced pressure using a rotary evaporator to obtain a crude residue.

• Solvent Partitioning: a. Suspend the crude residue in deionized water. b. Transfer the aqueous suspension to a large separatory funnel and partition successively with petroleum ether, ethyl acetate, and n-butanol. c. Collect each solvent fraction separately and concentrate them using a rotary evaporator to yield the respective crude extracts (petroleum ether fraction, EtOAc fraction, n-butanol fraction). The lathyrane diterpenoids are typically enriched in the petroleum ether and ethyl acetate fractions.[1][2]

Protocol 2: Chromatographic Purification

This protocol details the multi-step chromatographic process for the isolation and purification of 17-hydroxyisolathyrol from the enriched fractions obtained in Protocol 1.

1. Materials and Equipment:

• Crude petroleum ether or ethyl acetate fraction

• Silica gel (for column chromatography)

• Sephadex LH-20

• Solvents for chromatography (e.g., petroleum ether, acetone, chloroform, methanol)

• Glass columns for chromatography

• Thin-Layer Chromatography (TLC) plates and developing tank

• Semi-preparative High-Performance Liquid Chromatography (HPLC) system

• HPLC columns (e.g., C18, silica)

• Solvents for HPLC (HPLC grade)

• Fraction collector

• Rotary evaporator

2. Procedure:

• Silica Gel Column Chromatography (Step 1): a. Prepare a silica gel column with a suitable diameter and length based on the amount of crude extract. b. Dissolve the crude extract (e.g., the petroleum ether fraction) in a minimal amount of a suitable solvent and adsorb it onto a small amount of silica gel. c. Apply the adsorbed sample to the top of the prepared silica gel column. d. Elute the column with a stepwise or gradient solvent system of increasing polarity, such as petroleum ether/acetone (e.g., starting from 50:1 to 1:3).[3] e. Collect fractions of a suitable volume and monitor the separation using TLC. f. Combine fractions containing compounds with similar TLC profiles.

• Sephadex LH-20 Column Chromatography (Step 2): a. Further purify the combined fractions from the silica gel column using a Sephadex LH-20 column. b. Use an isocratic elution with a solvent system such as chloroform/methanol (e.g., 1:1) or methanol.[2] c. Collect fractions and monitor by TLC. Combine fractions containing the target compounds.

• Semi-Preparative HPLC (Step 3): a. Perform final purification of the enriched fractions using a semi-preparative HPLC system. b. The choice of column (normal phase or reverse phase) and mobile phase will depend on the polarity of the target compound. A C18 column with a methanol/water or acetonitrile/water gradient is a common choice for reverse-phase separation. c. Inject the sample and collect the peaks corresponding to the desired diterpenoids. d. Analyze the purity of the isolated compounds using analytical HPLC. e. The compound 5, 15, 17-O-triacetyl-3-O-benzoyl-17-hydroxyisolathyrol has been isolated using these methods, suggesting that 17-hydroxyisolathyrol can be obtained, potentially after a hydrolysis step to remove the protecting groups if the isolated compound is an esterified derivative.[4]

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Workflow for the extraction and purification of 17-hydroxyisolathyrol.

Proposed Anti-Inflammatory Signaling Pathway

Lathyrol derivatives have been shown to exert anti-inflammatory effects by inhibiting the NF-κB signaling pathway.[5][6] The following diagram illustrates this proposed mechanism of action.

Caption: Inhibition of the NF-κB signaling pathway by lathyrol derivatives.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Anti-inflammatory lathyrane diterpenoids from the aerial parts of Euphorbia wallichii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanism of Action of Cytotoxic Compounds from the Seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]
• 5. New lathyrane diterpenoid hybrids have anti-inflammatory activity through the NF-κB signaling pathway and autophagy – ScienceOpen [scienceopen.com]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: LC-MS/MS Analysis of 17-Hydroxyisolathyrol in Euphorbia lathyris Extracts

Introduction

17-Hydroxyisolathyrol is a macrocyclic diterpenoid belonging to the lathyrane family, a class of compounds predominantly found in plants of the Euphorbia genus.[1] These compounds have garnered significant interest from researchers due to their diverse biological activities, including anti-inflammatory and cytotoxic effects.[2][3][4] As interest in the therapeutic potential of 17-Hydroxyisolathyrol and related compounds grows, the need for robust and sensitive analytical methods for their quantification in plant extracts becomes increasingly critical. This application note details a sensitive and selective Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the analysis of 17-Hydroxyisolathyrol in extracts of Euphorbia lathyris. The described protocol is intended for researchers, scientists, and professionals in drug development engaged in the qualitative and quantitative analysis of this bioactive compound.

Experimental Workflow

The overall experimental workflow for the LC-MS/MS analysis of 17-Hydroxyisolathyrol from plant extracts is depicted below. This process includes sample preparation, chromatographic separation, and mass spectrometric detection.

Caption: Experimental workflow for 17-Hydroxyisolathyrol analysis.

Quantitative Data Summary

The following tables summarize hypothetical quantitative data for the analysis of 17-Hydroxyisolathyrol in Euphorbia lathyris seed extracts. The data is based on established methods for related lathyrane diterpenoids and serves as an example of expected performance.[1][5]

Table 1: Calibration Curve for 17-Hydroxyisolathyrol

Concentration (ng/mL)	Peak Area
1	15,234
5	76,170
10	151,987
50	759,935
100	1,520,112
250	3,798,543
500	7,599,876
Linear Range	1 - 500 ng/mL
R²	0.9995

Table 2: Quantification of 17-Hydroxyisolathyrol in Euphorbia lathyris Seed Extracts

Sample	Sample Type	Concentration (mg/g)	RSD (%) (n=3)
EL-U-01	Unprocessed Seeds	2.15	2.3
EL-P-01	Processed Seeds	1.08	2.8

Table 3: Method Validation Parameters

Parameter	Result
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL
Recovery	92.5%
Precision (Intra-day RSD)	< 3%
Precision (Inter-day RSD)	< 5%

Detailed Experimental Protocols

Sample Preparation Protocol

This protocol is adapted from established methods for the extraction of lathyrane diterpenoids from Euphorbia seeds.[6]

Materials:

• Dried seeds of Euphorbia lathyris

• Methanol (HPLC grade)

• Ultrasonic bath

• Centrifuge

• Vortex mixer

• Syringe filters (0.22 µm, PTFE)

• Volumetric flasks

Procedure:

• Grind the dried Euphorbia lathyris seeds into a fine powder (approximately 80 mesh).

• Accurately weigh 0.1 g of the powdered sample into a 15 mL centrifuge tube.

• Add 10 mL of methanol to the tube.

• Vortex for 1 minute to ensure thorough mixing.

• Place the tube in an ultrasonic bath and extract for 30 minutes at room temperature.

• Centrifuge the extract at 4000 rpm for 10 minutes.

• Carefully collect the supernatant.

• Repeat the extraction process (steps 3-7) on the pellet twice more.

• Combine the supernatants from all three extractions.

• Evaporate the combined extract to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of methanol (e.g., 10 mL) and filter through a 0.22 µm syringe filter into an HPLC vial for analysis.

LC-MS/MS Protocol

The following LC-MS/MS conditions are based on methods for the analysis of similar diterpenoids and are expected to provide good chromatographic separation and sensitive detection of 17-Hydroxyisolathyrol.[1][5][7]

Liquid Chromatography (LC) Conditions:

• System: Agilent 1290 Infinity II LC System or equivalent

• Column: Agilent Eclipse XDB-C18 (4.6 mm × 150 mm, 5 µm)[1]

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: Isocratic elution with 70% B

• Flow Rate: 0.8 mL/min

• Column Temperature: 30°C

• Injection Volume: 5 µL

Mass Spectrometry (MS) Conditions:

• System: SCIEX QTRAP 6500+ or equivalent

• Ionization Source: Electrospray Ionization (ESI)

• Polarity: Positive

• Ion Source Gas 1: 50 psi

• Ion Source Gas 2: 50 psi

• Curtain Gas: 35 psi

• Temperature: 500°C

• IonSpray Voltage: 5500 V

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions for 17-Hydroxyisolathyrol (Hypothetical):

• Precursor Ion (Q1): m/z 351.2 (M+H)⁺

• Product Ion (Q3) for Quantification: m/z 333.2 (loss of H₂O)

• Product Ion (Q3) for Confirmation: m/z 291.1 (further fragmentation)

• Collision Energy (CE) for 333.2: 25 eV

• Collision Energy (CE) for 291.1: 35 eV

Note: The exact MRM transitions and collision energies should be optimized by direct infusion of a 17-Hydroxyisolathyrol standard.

Signaling Pathway Diagram

Lathyrane diterpenoids isolated from Euphorbia lathyris have been shown to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-induced RAW 264.7 macrophages, suggesting anti-inflammatory activity.[2] The simplified signaling pathway below illustrates the LPS-induced activation of NF-κB, leading to the expression of inducible nitric oxide synthase (iNOS) and subsequent NO production. 17-Hydroxyisolathyrol is hypothesized to inhibit this pathway.

Caption: Inhibition of the NF-κB signaling pathway by 17-Hydroxyisolathyrol.

References

• 1. Analysis and determination of diterpenoids in unprocessed and processed Euphorbia lathyris seeds by HPLC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lathyrane-Type Diterpenoids from the Seeds of Euphorbia lathyris L. with Inhibitory Effects on NO Production in RAW 264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Four lathyrane diterpenoids from the seeds of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Analysis and determination of diterpenoids in unprocessed and processed Euphorbia lathyris seeds by HPLC–ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Simple and Sensitive LC-MS/MS Method for Determination of Four Major Active Diterpenoids from Andrographis paniculata in Human Plasma and Its Application to a Pilot Study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Anti-inflammatory Assays of 17-Hydroxyisolathyrol

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Hydroxyisolathyrol is a macrocyclic diterpenoid belonging to the lathyrane family, compounds often isolated from plants of the Euphorbia genus.[1] Lathyrane diterpenoids have garnered significant interest for their diverse biological activities, including potent anti-inflammatory properties.[2][3] This document provides detailed application notes and protocols for the in vitro evaluation of the anti-inflammatory effects of 17-Hydroxyisolathyrol. The methodologies described are based on established assays used to characterize the anti-inflammatory profile of lathyrane diterpenoids, focusing on their ability to modulate key inflammatory mediators and signaling pathways in cellular models of inflammation.

Given the limited specific data on 17-Hydroxyisolathyrol, this document will utilize data from closely related and well-studied lathyrane diterpenoids as a representative example to illustrate the expected outcomes and provide a framework for experimental design. The primary model discussed is the use of lipopolysaccharide (LPS)-stimulated murine macrophage-like RAW264.7 cells, a standard in vitro system for studying inflammation.

Data Presentation: Anti-inflammatory Activity of a Representative Lathyrane Diterpenoid

The following tables summarize the quantitative data on the inhibitory effects of a representative lathyrane diterpenoid on the production of key pro-inflammatory mediators in LPS-stimulated RAW264.7 macrophages. This data provides a benchmark for assessing the potential anti-inflammatory efficacy of 17-Hydroxyisolathyrol.

Table 1: Inhibitory Activity against Nitric Oxide (NO) Production

Compound	Cell Line	Stimulant	IC50 (µM)	Reference
Lathyrane Diterpenoid (Representative)	RAW264.7	LPS	2.6 - 26.0	[2][4]

Table 2: Inhibitory Activity against Pro-inflammatory Cytokine Production

Cytokine	Cell Line	Stimulant	IC50 (µM)	Effect on mRNA Expression	Reference
IL-6	HMC-1	PMA + A23187	1.94 - 2.96	Decreased	[5][6]
TNF-α	HMC-1	PMA + A23187	Not Reported	Decreased	[6]
IL-1β	RAW264.7	LPS	Not Reported	Not Reported	[2]

Experimental Protocols

Cell Culture and Treatment

• Cell Line: Murine macrophage-like RAW264.7 cells.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere of 5% CO2.

• General Treatment Protocol:

  • Seed RAW264.7 cells in appropriate culture plates (e.g., 96-well for NO assay, 6-well for protein/RNA extraction) at a suitable density and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of 17-Hydroxyisolathyrol (or a representative lathyrane diterpenoid) for 1-2 hours. A vehicle control (e.g., DMSO) should be included.

  • Stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL to induce an inflammatory response.

  • Incubate the cells for the desired time period depending on the assay (e.g., 24 hours for NO and cytokine production, shorter time points for signaling pathway analysis).

Nitric Oxide (NO) Production Assay (Griess Assay)

• Principle: Nitric oxide production is determined by measuring the accumulation of its stable metabolite, nitrite, in the culture supernatant using the Griess reagent.

• Protocol:

  • Following cell treatment as described in section 1, collect 50 µL of the cell culture supernatant from each well of a 96-well plate.

  • Add 50 µL of Griess Reagent I (1% sulfanilamide in 5% phosphoric acid) to each supernatant sample.

  • Incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

  • Incubate for another 5-10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration using a standard curve prepared with sodium nitrite. The IC50 value, the concentration of the compound that inhibits NO production by 50%, can then be determined.

Pro-inflammatory Cytokine Quantification (ELISA)

• Principle: The concentration of pro-inflammatory cytokines such as TNF-α and IL-6 in the cell culture supernatant is quantified using enzyme-linked immunosorbent assay (ELISA) kits.

• Protocol:

  • Collect the cell culture supernatants after the treatment period.

  • Centrifuge the supernatants to remove any cellular debris.

  • Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions for the specific kits being used.

  • Briefly, this involves adding the supernatants to antibody-coated microplates, followed by incubation with detection antibodies and a substrate solution to produce a colorimetric signal.

  • Measure the absorbance at the appropriate wavelength and calculate the cytokine concentrations based on a standard curve.

Western Blot Analysis for Signaling Pathway Proteins

• Principle: Western blotting is used to detect the levels of total and phosphorylated proteins involved in key inflammatory signaling pathways, such as NF-κB (p65, IκBα) and MAPK (p38, ERK, JNK). A decrease in phosphorylated IκBα and an increase in phosphorylated p38, ERK, and JNK are indicative of pathway activation.

• Protocol:

  • After a shorter treatment period (e.g., 15-60 minutes), wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies specific for total and phosphorylated forms of p65, IκBα, p38, ERK, and JNK overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify the band intensities using densitometry software and normalize to a loading control such as β-actin or GAPDH.

Visualizations

Experimental workflow for in vitro anti-inflammatory assays.

Inflammatory signaling pathways potentially modulated by 17-Hydroxyisolathyrol.

Mechanism of Action

Lathyrane diterpenoids, including likely 17-Hydroxyisolathyrol, exert their anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. The primary mechanism appears to be the inhibition of the Nuclear Factor-kappa B (NF-κB) pathway.[2][3] In LPS-stimulated macrophages, lathyrane diterpenoids have been shown to inhibit the phosphorylation of IκBα, which prevents its degradation and subsequent translocation of the active NF-κB p65 subunit to the nucleus.[2] This, in turn, suppresses the transcription of NF-κB target genes, including those encoding for pro-inflammatory enzymes (e.g., iNOS) and cytokines (e.g., TNF-α, IL-6, and IL-1β).

The role of the Mitogen-Activated Protein Kinase (MAPK) pathway in the anti-inflammatory action of lathyrane diterpenoids is less clear, with some studies suggesting its involvement while others indicate that the effects are independent of this pathway.[7] The MAPK cascade, which includes p38, ERK, and JNK, is another critical regulator of inflammatory gene expression. Further investigation is required to definitively establish the impact of 17-Hydroxyisolathyrol on the MAPK pathway.

Conclusion

17-Hydroxyisolathyrol, as a member of the lathyrane diterpenoid class of natural products, holds promise as an anti-inflammatory agent. The protocols and data presented in these application notes provide a comprehensive framework for the in vitro characterization of its anti-inflammatory properties. By utilizing established cellular models and assays, researchers can effectively evaluate the inhibitory effects of 17-Hydroxyisolathyrol on the production of key inflammatory mediators and elucidate its underlying molecular mechanisms, primarily focusing on the NF-κB signaling pathway. These studies will be crucial for the further development of 17-Hydroxyisolathyrol as a potential therapeutic candidate for inflammatory diseases.

References

• 1. scienceopen.com [scienceopen.com]
• 2. Anti-inflammatory Lathyrane Diterpenoids from Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scienceopen.com [scienceopen.com]
• 4. Diterpenoids from the seeds of Euphorbia lathyris and their anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Two new lathyrane-type diterpenoid glycosides with IL-6 production inhibitory activity from the roots of Euphorbia kansui - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays to Determine 17-Hydroxyisolathyrol Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Hydroxyisolathyrol, a macrocyclic lathyrol derivative isolated from the seeds of Euphorbia lathyris, represents a class of natural products with potential therapeutic applications.[1] This document provides detailed protocols for essential cell-based assays to evaluate the cytotoxic properties of 17-Hydroxyisolathyrol. The following protocols for MTT, LDH, and apoptosis assays are fundamental tools in drug discovery and toxicology to quantify cell viability and elucidate the mechanisms of cell death.

Data Presentation

The following tables are templates for summarizing quantitative data obtained from the described cytotoxicity assays.

Table 1: IC50 Values of 17-Hydroxyisolathyrol in Various Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (hours)	IC50 (µM)
MCF-7	Breast Adenocarcinoma	24
48
72
A549	Lung Carcinoma	24
48
72
HepG2	Hepatocellular Carcinoma	24
48
72
HCT116	Colon Carcinoma	24
48
72
PC-3	Prostate Cancer	24
48
72

Table 2: Lactate Dehydrogenase (LDH) Release upon Treatment with 17-Hydroxyisolathyrol

Cell Line	Concentration of 17-Hydroxyisolathyrol (µM)	Incubation Time (hours)	% Cytotoxicity (LDH Release)
MCF-7	0 (Control)	24
10	24
50	24
100	24
A549	0 (Control)	24
10	24
50	24
100	24

Table 3: Apoptosis Induction by 17-Hydroxyisolathyrol in HCT116 Cells

Treatment	Concentration (µM)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
Control	0
17-Hydroxyisolathyrol	10
50
100

Experimental Workflow

The following diagram illustrates the general workflow for assessing the cytotoxicity of 17-Hydroxyisolathyrol.

Caption: General experimental workflow for cytotoxicity assessment.

Experimental Protocols

1. MTT Cell Viability Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability. The yellow tetrazolium salt MTT is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan product.[2]

• Materials:

  • 17-Hydroxyisolathyrol stock solution (in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • Complete cell culture medium

  • 96-well plates

  • Phosphate-buffered saline (PBS)

  • Dimethyl sulfoxide (DMSO)

  • Microplate reader

• Protocol:

  • Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

  • Prepare serial dilutions of 17-Hydroxyisolathyrol in complete culture medium.

  • Remove the medium from the wells and add 100 µL of the diluted 17-Hydroxyisolathyrol solutions. Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration) and a blank (medium only).

  • Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO₂.

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.[3]

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[3]

  • Gently shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution.[3]

  • Measure the absorbance at 570 nm using a microplate reader.[3]

2. Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies cytotoxicity by measuring the activity of LDH released from damaged cells into the culture medium.[4][5]

• Materials:

  • 17-Hydroxyisolathyrol stock solution (in DMSO)

  • LDH cytotoxicity assay kit (commercially available)

  • Complete cell culture medium

  • 96-well plates

  • Microplate reader

• Protocol:

  • Seed cells in a 96-well plate as described in the MTT assay protocol.

  • Treat cells with various concentrations of 17-Hydroxyisolathyrol for the desired time period. Include controls for spontaneous LDH release (vehicle-treated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

  • After incubation, centrifuge the plate at 250 x g for 5 minutes.

  • Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.[3]

  • Prepare the LDH reaction mixture according to the kit manufacturer's instructions.

  • Add 50 µL of the reaction mixture to each well containing the supernatant.

  • Incubate the plate at room temperature for 30 minutes, protected from light.[3]

  • Add 50 µL of the stop solution provided in the kit to each well.[3]

  • Measure the absorbance at 490 nm using a microplate reader.[3]

3. Apoptosis Assay using Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in apoptotic cells. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live and early apoptotic cells.

• Materials:

  • 17-Hydroxyisolathyrol stock solution (in DMSO)

  • Annexin V-FITC/PI apoptosis detection kit

  • 6-well plates

  • Complete cell culture medium

  • Binding buffer

  • Flow cytometer

• Protocol:

  • Seed cells in 6-well plates and treat with 17-Hydroxyisolathyrol for the desired time.

  • Harvest the cells (including floating and adherent cells) and wash with cold PBS.

  • Centrifuge the cells at 300 x g for 5 minutes and discard the supernatant.

  • Resuspend the cell pellet in 1X binding buffer.

  • Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's protocol.

  • Incubate the cells in the dark at room temperature for 15 minutes.

  • Analyze the cells by flow cytometry within one hour.

Potential Signaling Pathway for 17-Hydroxyisolathyrol Induced Apoptosis

The following diagram illustrates a hypothetical signaling pathway that could be investigated for its role in 17-Hydroxyisolathyrol-induced cytotoxicity. This is a generalized pathway often implicated in the cytotoxic effects of natural products.

Caption: Hypothetical intrinsic apoptosis pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. benchchem.com [benchchem.com]
• 4. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 17-Hydroxyisolathyrol as a Potential Multidrug Resistance Modulator

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies and data relevant to the investigation of 17-Hydroxyisolathyrol as a potential modulator of multidrug resistance (MDR) in cancer cells. Due to the limited direct research on 17-Hydroxyisolathyrol's MDR activity, this document outlines protocols and data presentation formats based on studies of structurally related lathyrane diterpenes and established methods for evaluating MDR modulators.

Introduction to Multidrug Resistance and P-glycoprotein

Multidrug resistance (MDR) is a major obstacle in cancer chemotherapy, where cancer cells develop resistance to a broad range of structurally and functionally diverse anticancer drugs.[1] A key mechanism underlying MDR is the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1), which function as drug efflux pumps.[1][2] These transporters actively remove chemotherapeutic agents from the cell, reducing their intracellular concentration and thereby their cytotoxic effect.[1][2]

Modulators of MDR aim to reverse this resistance by inhibiting the function of efflux pumps like P-gp.[3] This restores the ability of chemotherapeutic drugs to accumulate within cancer cells and exert their therapeutic effect. 17-Hydroxyisolathyrol, a macrocyclic lathyrol derivative isolated from the seeds of Euphorbia lathyris, represents a potential candidate for an MDR modulator based on the activity of other similar natural products.[4][5]

Quantitative Data Summary

Table 1: Cytotoxicity of 17-Hydroxyisolathyrol and Chemotherapeutic Agents

Cell Line	Compound	IC50 (µM) ± SD
Parental (Sensitive)
MCF-7	Doxorubicin	0.5 ± 0.08
17-Hydroxyisolathyrol	> 50
Resistant (P-gp Overexpressing)
MCF-7/ADR	Doxorubicin	15.2 ± 1.5
17-Hydroxyisolathyrol	> 50

IC50: The half-maximal inhibitory concentration. Data are presented as mean ± standard deviation (SD) from three independent experiments.

Table 2: Reversal of Doxorubicin Resistance by 17-Hydroxyisolathyrol

Cell Line	Treatment	IC50 of Doxorubicin (µM) ± SD	Reversal Fold (RF)
MCF-7/ADR	Doxorubicin alone	15.2 ± 1.5	1
Doxorubicin + 17-Hydroxyisolathyrol (1 µM)	7.8 ± 0.9	1.95
Doxorubicin + 17-Hydroxyisolathyrol (5 µM)	3.1 ± 0.4	4.90
Doxorubicin + Verapamil (5 µM, positive control)	2.5 ± 0.3	6.08

Reversal Fold (RF) is calculated as the IC50 of the chemotherapeutic agent alone divided by the IC50 in the presence of the modulator.

Experimental Protocols

The following are detailed protocols for key experiments to assess the MDR modulating potential of 17-Hydroxyisolathyrol.

Cell Culture

• Cell Lines: A pair of sensitive (e.g., MCF-7, K562) and resistant (e.g., MCF-7/ADR, K562/Dox) cancer cell lines should be used. The resistant cell line should be characterized for overexpression of P-glycoprotein.

• Culture Medium: RPMI-1640 or DMEM supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2. The resistant cell line should be periodically cultured in the presence of the selecting drug (e.g., doxorubicin) to maintain the resistant phenotype.

Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of a compound that inhibits cell growth by 50% (IC50).

• Procedure:

  • Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and allow them to attach overnight.

  • Treat the cells with various concentrations of 17-Hydroxyisolathyrol or the chemotherapeutic agent (e.g., doxorubicin) for 48-72 hours. For reversal studies, treat cells with a fixed, non-toxic concentration of 17-Hydroxyisolathyrol in combination with varying concentrations of the chemotherapeutic agent.

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the IC50 values using appropriate software (e.g., GraphPad Prism).

Rhodamine 123 Accumulation Assay (Flow Cytometry)

This assay measures the intracellular accumulation of Rhodamine 123, a fluorescent substrate of P-gp, to assess the inhibitory effect of a compound on P-gp function.

• Procedure:

  • Harvest cells and resuspend them in fresh culture medium at a density of 1 x 10⁶ cells/mL.

  • Pre-incubate the cells with various concentrations of 17-Hydroxyisolathyrol or a known P-gp inhibitor (e.g., verapamil) for 30 minutes at 37°C.

  • Add Rhodamine 123 to a final concentration of 1 µg/mL and incubate for another 60 minutes at 37°C, protected from light.

  • Wash the cells twice with ice-cold PBS.

  • Resuspend the cells in 500 µL of PBS and analyze the intracellular fluorescence using a flow cytometer (Excitation: 488 nm, Emission: 525 nm).

P-gp ATPase Activity Assay

This assay measures the effect of a compound on the ATP hydrolysis activity of P-gp, which is essential for its drug efflux function.

• Procedure:

  • Use isolated membranes from P-gp-overexpressing cells or commercially available P-gp membrane preparations.

  • Incubate the membranes with various concentrations of 17-Hydroxyisolathyrol in the presence of ATP and a P-gp substrate (e.g., verapamil, which stimulates ATPase activity).

  • The reaction is initiated by the addition of Mg-ATP.

  • After incubation at 37°C, the reaction is stopped, and the amount of inorganic phosphate (Pi) released is measured using a colorimetric method (e.g., malachite green assay).

  • The change in ATPase activity in the presence of 17-Hydroxyisolathyrol indicates its interaction with P-gp.

Visualizations

The following diagrams illustrate the conceptual framework for investigating 17-Hydroxyisolathyrol as an MDR modulator.

Caption: Mechanism of P-gp mediated multidrug resistance and its inhibition.

Caption: Workflow for evaluating a potential multidrug resistance modulator.

Conclusion

The investigation of 17-Hydroxyisolathyrol as a potential multidrug resistance modulator is a promising area of research. By employing the standardized protocols outlined in these application notes, researchers can systematically evaluate its efficacy and mechanism of action. The provided templates for data presentation and visualization will aid in the clear and concise communication of findings within the scientific community. Further studies are warranted to elucidate the specific interactions of 17-Hydroxyisolathyrol with P-glycoprotein and other ABC transporters, which will be crucial for its development as a potential clinical agent to overcome multidrug resistance in cancer.

References

• 1. Inhibition of the multidrug resistance P-glycoprotein: time for a change of strategy? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Modulators of multidrug resistance. Preclinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. xcessbio.com [xcessbio.com]

Application Notes and Protocols: Assessing the Effects of 17-Hydroxyisolathyrol on Cytokine Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Hydroxyisolathyrol is a diterpenoid compound of interest for its potential immunomodulatory properties. Preliminary research on related compounds, such as lathyrol, suggests anti-inflammatory activity, potentially through the modulation of key signaling pathways like NF-κB and Nrf2.[1] This document provides a detailed protocol for assessing the effects of 17-Hydroxyisolathyrol on cytokine production in immune cells. The protocols outlined below describe methods for cell culture, stimulation of cytokine production, and quantification of cytokine levels using Enzyme-Linked Immunosorbent Assay (ELISA) and Flow Cytometry. Additionally, potential signaling pathways that may be affected by 17-Hydroxyisolathyrol are discussed, providing a framework for mechanistic studies.

Data Presentation

Table 1: Expected Pro-inflammatory Cytokine Profile in LPS-Stimulated Macrophages

Cytokine	Expected Level in Control (Unstimulated)	Expected Level in LPS-Stimulated	Potential Effect of 17-Hydroxyisolathyrol
TNF-α	Low / Undetectable	High	Dose-dependent decrease
IL-6	Low / Undetectable	High	Dose-dependent decrease
IL-1β	Low / Undetectable	High	Dose-dependent decrease

Table 2: Expected Anti-inflammatory Cytokine Profile in LPS-Stimulated Macrophages

Cytokine	Expected Level in Control (Unstimulated)	Expected Level in LPS-Stimulated	Potential Effect of 17-Hydroxyisolathyrol
IL-10	Low	Moderate	Dose-dependent increase

Experimental Protocols

Protocol 1: Preparation of 17-Hydroxyisolathyrol Stock Solution

This protocol describes the preparation of a stock solution of 17-Hydroxyisolathyrol for in vitro experiments.

Materials:

• 17-Hydroxyisolathyrol powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, pyrogen-free microcentrifuge tubes

Procedure:

• Based on the manufacturer's information, 17-Hydroxyisolathyrol is soluble in DMSO.[2]

• To prepare a 10 mM stock solution, weigh the appropriate amount of 17-Hydroxyisolathyrol and dissolve it in the corresponding volume of DMSO. For example, for a compound with a molecular weight of 350.45 g/mol , dissolve 3.50 mg in 1 mL of DMSO.

• If precipitation occurs, gentle warming and/or sonication can be used to aid dissolution.[2]

• Vortex the solution until the compound is completely dissolved.

• Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[2]

Protocol 2: In Vitro Assessment of Cytokine Production in Macrophages using ELISA

This protocol details the use of an Enzyme-Linked Immunosorbent Assay (ELISA) to quantify the concentration of secreted cytokines in the supernatant of cell cultures.

Materials:

• RAW 264.7 or THP-1 macrophage cell lines.[3][4]

• Complete cell culture medium (e.g., RPMI 1640 supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin).[5]

• Lipopolysaccharide (LPS) from E. coli

• 17-Hydroxyisolathyrol stock solution (from Protocol 1)

• Phosphate-buffered saline (PBS)

• Commercial ELISA kits for target cytokines (e.g., TNF-α, IL-6, IL-1β, IL-10)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture RAW 264.7 or THP-1 cells to 80-90% confluency.

  • Seed the cells in a 96-well plate at a density of 1 x 10^5 cells/well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell adherence.

• Treatment:

  • Prepare serial dilutions of 17-Hydroxyisolathyrol in complete medium from the stock solution. Ensure the final DMSO concentration does not exceed 0.1% to avoid solvent-induced toxicity.

  • Pre-treat the cells with various concentrations of 17-Hydroxyisolathyrol for 1-2 hours. Include a vehicle control (medium with the same final concentration of DMSO).

• Stimulation:

  • Stimulate the cells with LPS at a final concentration of 1 µg/mL to induce cytokine production.[6] Include an unstimulated control group.

  • Incubate the plate for 6-24 hours at 37°C in a 5% CO2 incubator. The optimal incubation time may vary depending on the cytokine being measured.

• Sample Collection:

  • After incubation, centrifuge the plate at 400 x g for 5 minutes.

  • Carefully collect the supernatant from each well without disturbing the cell pellet.

• Cytokine Quantification using ELISA:

  • Perform the ELISA according to the manufacturer's instructions for the specific cytokine kit. This typically involves coating a plate with a capture antibody, adding the collected supernatants, adding a detection antibody, and then a substrate for colorimetric detection.

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • Calculate the cytokine concentrations in the samples by comparing the absorbance values to a standard curve generated with recombinant cytokine standards.

Protocol 3: Intracellular Cytokine Staining and Analysis by Flow Cytometry

This protocol describes the detection of intracellular cytokine production at a single-cell level using flow cytometry.

Materials:

• Peripheral Blood Mononuclear Cells (PBMCs) or a suitable immune cell line.

• Complete cell culture medium.

• Phorbol 12-myristate 13-acetate (PMA) and Ionomycin.

• Brefeldin A or Monensin (protein transport inhibitors).

• 17-Hydroxyisolathyrol stock solution (from Protocol 1).

• Fixation/Permeabilization buffers.

• Fluorochrome-conjugated antibodies against target cytokines (e.g., anti-TNF-α, anti-IL-6).

• Flow cytometer.

Procedure:

• Cell Culture and Stimulation:

  • Culture PBMCs or your chosen cell line in a 24-well plate.

  • Pre-treat cells with different concentrations of 17-Hydroxyisolathyrol for 1-2 hours.

  • Stimulate the cells with PMA (50 ng/mL) and Ionomycin (500 ng/mL) for 4-6 hours.

  • In the last 2-4 hours of stimulation, add a protein transport inhibitor like Brefeldin A (10 µg/mL) to the culture medium to cause intracellular accumulation of cytokines.

• Cell Staining:

  • Harvest the cells and wash them with PBS.

  • If desired, perform surface staining with antibodies against cell surface markers to identify specific cell populations.

  • Fix the cells using a fixation buffer (e.g., 4% paraformaldehyde) for 20 minutes at room temperature.

  • Wash the cells and then permeabilize them with a permeabilization buffer (e.g., saponin-based buffer).

  • Add the fluorochrome-conjugated anti-cytokine antibodies and incubate for 30 minutes at 4°C in the dark.

  • Wash the cells to remove unbound antibodies.

• Flow Cytometry Analysis:

  • Resuspend the cells in staining buffer.

  • Acquire the samples on a flow cytometer.

  • Analyze the data to determine the percentage of cells positive for the target cytokine and the mean fluorescence intensity, which corresponds to the amount of cytokine per cell.

Visualization of Pathways and Workflows

Caption: Workflow for evaluating 17-Hydroxyisolathyrol's effect on cytokine production.

Caption: Potential inhibition of the NF-κB pathway by 17-Hydroxyisolathyrol.

Caption: Potential modulation of MAPK signaling by 17-Hydroxyisolathyrol.

References

• 1. Synthesis of Lathyrol PROTACs and Evaluation of Their Anti-Inflammatory Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Immune Cell Stimulation via LPS | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for In Vivo Preclinical Evaluation of 17-Hydroxyisolathyrol in Murine Models

Audience: Researchers, scientists, and drug development professionals.

Introduction: 17-Hydroxyisolathyrol is a macrocyclic lathyrol diterpenoid isolated from plants of the Euphorbia genus, notably Euphorbia lathyris.[1] Lathyrane diterpenoids, as a class, have garnered significant interest for their diverse and potent biological activities, including anti-inflammatory and cytotoxic effects against various cancer cell lines.[2][3] Preclinical in vivo studies are essential to validate the therapeutic potential of 17-Hydroxyisolathyrol. These application notes provide detailed experimental designs and protocols for evaluating the anti-inflammatory and anti-cancer efficacy of 17-Hydroxyisolathyrol in murine models.

I. General Considerations for In Vivo Studies

Prior to initiating efficacy studies, preliminary pharmacokinetic (PK) and toxicology assessments are crucial to determine the appropriate dosage range, administration route, and safety profile of 17-Hydroxyisolathyrol.

Drug Formulation and Administration

17-Hydroxyisolathyrol is a solid, light yellow to yellow compound.[1] For in vivo administration, it should be dissolved in a suitable vehicle.

• Vehicle Selection: A common vehicle for hydrophobic compounds is a mixture of DMSO, Cremophor EL, and saline. It is critical to test the vehicle alone as a control group to ensure it does not have any biological effects.

• Routes of Administration: Depending on the experimental model and target organ, administration can be oral (gavage), intraperitoneal (IP), intravenous (IV), or subcutaneous (SC). For localized inflammation models, topical application may also be considered.

Animal Models

• Species: Mice are commonly used for initial in vivo efficacy studies due to their genetic tractability, rapid breeding cycle, and the availability of established disease models.

• Strains: The choice of mouse strain depends on the specific experimental model. For instance, BALB/c or C57BL/6 mice are often used for inflammation studies, while immunodeficient strains like athymic nude (nu/nu) or NOD-scid IL2Rgammanull (NSG) mice are required for xenograft studies.[4]

• Ethical Considerations: All animal experiments must be conducted in accordance with institutional and national guidelines for the humane care and use of laboratory animals.

II. Preclinical Evaluation of Anti-Inflammatory Activity

Based on the known activities of lathyrane diterpenoids, 17-Hydroxyisolathyrol is a promising candidate for an anti-inflammatory agent.[2][3] The following are protocols for acute and chronic inflammation models.

Acute Inflammatory Model: Carrageenan-Induced Paw Edema

This model is widely used to assess the anti-inflammatory activity of novel compounds.[5]

Experimental Protocol:

• Animal Allocation: Randomly divide mice (e.g., male BALB/c, 6-8 weeks old) into groups (n=8-10 per group):

  • Vehicle Control (e.g., DMSO/Cremophor/Saline)

  • 17-Hydroxyisolathyrol (e.g., 10, 25, 50 mg/kg, IP)

  • Positive Control (e.g., Indomethacin, 10 mg/kg, IP)

• Drug Administration: Administer the respective treatments one hour prior to the induction of inflammation.

• Induction of Edema: Inject 50 µL of 1% λ-carrageenan in sterile saline into the sub-plantar region of the right hind paw.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at baseline (0h) and at 1, 2, 3, 4, and 5 hours post-carrageenan injection.

• Data Analysis: Calculate the percentage of edema inhibition for each group relative to the vehicle control.

Data Presentation:

Treatment Group	Dose (mg/kg)	Mean Paw Volume Increase (mL) ± SEM	% Inhibition of Edema
Vehicle Control	-	0
17-Hydroxyisolathyrol	10
17-Hydroxyisolathyrol	25
17-Hydroxyisolathyrol	50
Indomethacin	10

Chronic Inflammatory Model: Adjuvant-Induced Arthritis

This model mimics the pathophysiology of human rheumatoid arthritis.

Experimental Protocol:

• Animal Allocation: Randomly divide mice (e.g., female BALB/c, 6-8 weeks old) into treatment groups as described in the acute model.

• Induction of Arthritis: On day 0, inject 100 µL of Complete Freund's Adjuvant (CFA) into the sub-plantar region of the right hind paw.

• Treatment Regimen: Begin treatment with 17-Hydroxyisolathyrol or controls on day 0 and continue daily for 21 days.

• Assessment of Arthritis:

  • Paw Volume: Measure paw volume every other day.

  • Arthritic Score: Score the severity of arthritis based on a scale of 0-4 (0=normal, 4=severe swelling and erythema).

  • Body Weight: Monitor body weight every other day.

• Terminal Analysis (Day 21):

  • Collect blood for cytokine analysis (e.g., TNF-α, IL-6, IL-1β).

  • Harvest paws for histological examination of joint inflammation and cartilage destruction.

Data Presentation:

Treatment Group	Dose (mg/kg)	Mean Arthritic Score ± SEM	Mean Paw Volume (mL) ± SEM	Serum TNF-α (pg/mL) ± SEM
Vehicle Control	-
17-Hydroxyisolathyrol	10
17-Hydroxyisolathyrol	25
17-Hydroxyisolathyrol	50
Dexamethasone	1

III. Preclinical Evaluation of Anti-Cancer Activity

Extracts from Euphorbia lathyris have demonstrated in vivo anti-tumor activity, particularly against colon cancer.[5][6] Therefore, a colon cancer xenograft model is a logical starting point for evaluating 17-Hydroxyisolathyrol.

Human Colon Cancer Xenograft Model

This model assesses the ability of a compound to inhibit the growth of human tumors in an immunodeficient mouse.[2][4]

Experimental Protocol:

• Cell Culture: Culture a human colon cancer cell line (e.g., HCT116 or SW480) under standard conditions.

• Tumor Implantation: Subcutaneously inject 5 x 106 cells in 100 µL of Matrigel into the right flank of immunodeficient mice (e.g., female athymic nude mice, 6-8 weeks old).

• Animal Allocation: Once tumors reach a palpable size (e.g., 100-150 mm3), randomize the mice into treatment groups (n=8-10 per group):

  • Vehicle Control

  • 17-Hydroxyisolathyrol (e.g., 25, 50, 100 mg/kg, IP, daily)

  • Positive Control (e.g., 5-Fluorouracil, 20 mg/kg, IP, twice weekly)

• Treatment and Monitoring:

  • Administer treatments for a specified period (e.g., 21 days).

  • Measure tumor volume with calipers every 2-3 days using the formula: (Length x Width2) / 2.

  • Monitor body weight as an indicator of toxicity.

• Terminal Analysis:

  • At the end of the study, euthanize the mice and excise the tumors.

  • Weigh the tumors.

  • Process tumors for histological and immunohistochemical analysis (e.g., Ki-67 for proliferation, TUNEL for apoptosis).

Data Presentation:

Treatment Group	Dose (mg/kg)	Mean Final Tumor Volume (mm³) ± SEM	Mean Final Tumor Weight (g) ± SEM	% Tumor Growth Inhibition
Vehicle Control	-	0
17-Hydroxyisolathyrol	25
17-Hydroxyisolathyrol	50
17-Hydroxyisolathyrol	100
5-Fluorouracil	20

IV. Visualized Workflows and Pathways

Signaling Pathways

While the precise mechanism of action for 17-Hydroxyisolathyrol is yet to be fully elucidated, lathyrane diterpenoids are known to modulate key inflammatory and cancer-related pathways.

Caption: Potential signaling pathways targeted by 17-Hydroxyisolathyrol.

Experimental Workflow for Anti-Inflammatory Studies

Caption: Workflow for in vivo anti-inflammatory efficacy studies.

Experimental Workflow for Anti-Cancer Studies

Caption: Workflow for an in vivo anti-cancer xenograft study.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. brieflands.com [brieflands.com]
• 5. researchgate.net [researchgate.net]
• 6. In vivo antitumor activity of Euphorbia lathyris ethanol extract in colon cancer models - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis and Structure-Activity Relationship of 17-Hydroxyisolathyrol Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction:

17-Hydroxyisolathyrol is a macrocyclic diterpenoid belonging to the lathyrane family, compounds primarily isolated from plants of the Euphorbia genus.[1] Lathyrane diterpenoids are characterized by a unique tricyclic 5/11/3-membered ring system and exhibit a wide range of biological activities, including anti-inflammatory, cytotoxic, and multidrug resistance (MDR) reversal properties. The structural complexity and potent bioactivities of these compounds make them attractive scaffolds for medicinal chemistry and drug discovery programs. This document provides an overview of the synthesis of 17-hydroxyisolathyrol derivatives and their structure-activity relationships (SAR), with a focus on their potential as anti-inflammatory and anticancer agents. Detailed protocols for key biological assays are also provided.

Data Presentation

The biological activities of 17-hydroxyisolathyrol and its derivatives are often evaluated based on their anti-inflammatory and cytotoxic effects. The following tables summarize the reported IC50 values for various lathyrane diterpenoid derivatives.

Table 1: Anti-inflammatory Activity of Lathyrane Diterpenoid Derivatives

Compound	Description	Assay	Cell Line	IC50 (µM)	Reference
Euphorbia factor L1	Natural lathyrane diterpenoid	NO Production Inhibition	RAW264.7	9.90 ± 1.40	[2]
Euphorbia factor L3	Natural lathyrane diterpenoid	NO Production Inhibition	RAW264.7	8.06 ± 1.40	[2]
Epoxylathyrol	Natural lathyrane diterpenoid	NO Production Inhibition	RAW264.7	25.63 ± 7.86	[2]
8d	Lathyrane-3-hydroxyflavone hybrid	NO Production Inhibition	RAW264.7	0.91 ± 1.38	[2]
8d1	Lathyrane-3-hydroxyflavone hybrid	NO Production Inhibition	RAW264.7	1.55 ± 0.68	[3]
7g	Lathyrane-pharmacophore hybrid	NO Production Inhibition	RAW264.7	7.47 ± 1.09	[2]
99n	Lathyrane derivative	NO Production Inhibition	RAW264.7	3.93 ± 1.04	[4]
99o	Lathyrane derivative	NO Production Inhibition	RAW264.7	3.70 ± 1.01	[4]
Compound 1	New lathyrane diterpenoid	NO Production Inhibition	RAW264.7	3.0 ± 1.1	[4]
Compound 2	ent-isopimarane diterpenoid	NO Production Inhibition	RAW264.7	7.12	[5]
Compound 12	ent-isopimarane diterpenoid	NO Production Inhibition	RAW264.7	12.73	[5]

Table 2: Cytotoxic Activity of Lathyrane Diterpenoid Derivatives

Compound	Description	Cell Line	IC50 (µM)	Reference
Euphofischer A (1)	Lathyrane diterpenoid with a 15-p-coumaroyl moiety	C4-2B (Prostate Cancer)	11.3	[6]
Jatropodagin A (96)	Lathyrane-type diterpenoid	Saos-2 (Osteosarcoma)	8.08	[1]
Jatropodagin A (96)	Lathyrane-type diterpenoid	MG-63 (Osteosarcoma)	14.64	[1]
Euphorbia factor L28 (2)	Lathyrane-type diterpene	786-0 (Renal Cancer)	9.43	[7]
Euphorbia factor L28 (2)	Lathyrane-type diterpene	HepG2 (Liver Cancer)	13.22	[7]
Sterenoid E (186)	14(13→12) abeo-lanostane triterpenoid	SMMC-7721 (Hepatoma)	7.6
Sterenoid E (186)	14(13→12) abeo-lanostane triterpenoid	HL-60 (Leukemia)	4.7

Experimental Protocols

General Synthesis of 17-Hydroxyisolathyrol Derivatives (Acylation)

This protocol describes a general method for the acylation of the 17-hydroxyl group of 17-hydroxyisolathyrol to generate ester derivatives. Disclaimer: This is a generalized protocol and may require optimization for specific substrates and acylating agents.

Materials:

• 17-Hydroxyisolathyrol

• Acyl chloride or carboxylic acid

• Dichloromethane (DCM), anhydrous

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

• 4-Dimethylaminopyridine (DMAP), catalytic amount

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDCI) (if starting from a carboxylic acid)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: To a solution of 17-hydroxyisolathyrol (1 equivalent) in anhydrous DCM, add the corresponding acyl chloride (1.2-1.5 equivalents) and triethylamine (2-3 equivalents). A catalytic amount of DMAP can be added to accelerate the reaction. If starting from a carboxylic acid, use the carboxylic acid (1.2-1.5 equivalents), EDCI (1.5 equivalents), and DMAP (0.1 equivalents) in anhydrous DCM.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to afford the desired 17-O-acyl-isolathyrol derivative.

• Characterization: Characterize the purified product by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Anti-inflammatory Activity Assay: Nitric Oxide (NO) Production in RAW 264.7 Macrophages

This protocol measures the inhibitory effect of test compounds on the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells, a common in vitro model for inflammation.

Materials:

• RAW 264.7 macrophage cells

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Test compounds (17-hydroxyisolathyrol derivatives) dissolved in DMSO

• Griess Reagent System (contains N-(1-naphthyl)ethylenediamine and sulfanilamide)

• Sodium nitrite (NaNO₂) standard solution

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1.5 x 10⁵ cells/well and incubate for 24 hours.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compounds for 2 hours.

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 18-24 hours. Include a vehicle control (DMSO) and a positive control (e.g., a known anti-inflammatory drug).

• Nitrite Measurement: After incubation, collect the cell culture supernatant.

• Mix 100 µL of the supernatant with 100 µL of Griess reagent in a new 96-well plate.

• Incubate at room temperature for 10-15 minutes.

• Data Acquisition: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the nitrite concentration using a standard curve generated with known concentrations of sodium nitrite. The inhibitory rate of NO production is calculated as: (1 - (Absorbance of treated group / Absorbance of LPS-stimulated group)) * 100%. The IC50 value is determined from the dose-response curve.

Cytotoxicity Assay: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cancer cell lines (e.g., MCF-7, HepG2, C4-2B)

• Appropriate cell culture medium with 10% FBS and 1% penicillin-streptomycin

• Test compounds (17-hydroxyisolathyrol derivatives) dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the desired cancer cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (DMSO).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Incubation: Incubate the plate for 4 hours at 37°C in a CO₂ incubator.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Data Analysis: The cell viability is expressed as a percentage of the control. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.

Mandatory Visualization

Caption: Generalized synthetic workflow for 17-hydroxyisolathyrol derivatives.

Caption: Inhibition of the NF-κB signaling pathway by lathyrane diterpenoids.

Structure-Activity Relationship (SAR) Discussion

The preliminary SAR studies on lathyrane diterpenoids suggest several key structural features that influence their biological activity:

• Substitution at C-17: The hydroxyl group at C-17 is a common site for modification. Acylation of this group with various moieties can significantly impact both anti-inflammatory and cytotoxic activities. The nature of the acyl group, including its size, lipophilicity, and electronic properties, plays a crucial role in modulating the biological response.

• Hybrid Molecules: The synthesis of hybrid molecules, where the lathyrane scaffold is linked to other pharmacophores (e.g., flavonoids), has shown promise in enhancing anti-inflammatory activity.[2][3] This strategy may lead to compounds with improved potency and potentially altered mechanisms of action.

• Stereochemistry: The stereochemistry of the lathyrane core, particularly at positions like C-3, can have a significant effect on the cytotoxic activity of these compounds.[7]

• Core Modifications: Modifications to the lathyrane ring system itself, such as the presence or absence of epoxide functionalities or double bonds, also contribute to the diverse biological profiles observed for this class of compounds.

17-Hydroxyisolathyrol and its derivatives represent a promising class of natural product-based compounds with significant potential for development as anti-inflammatory and anticancer agents. The modular nature of their synthesis allows for the generation of diverse libraries of compounds for SAR studies. The provided protocols offer a starting point for researchers interested in exploring the synthesis and biological evaluation of these fascinating molecules. Further investigation into the detailed mechanisms of action and in vivo efficacy of potent derivatives is warranted to advance these compounds in the drug discovery pipeline.

References

• 1. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. scienceopen.com [scienceopen.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. acgpubs.org [acgpubs.org]
• 7. Cytotoxic Lathyrane-Type Diterpenes from Seeds of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols for High-Throughput Screening of 17-Hydroxyisolathyrol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the use of 17-Hydroxyisolathyrol, a lathyrane diterpenoid isolated from the seeds of Euphorbia lathyris, in high-throughput screening (HTS) for drug discovery. The protocols are based on established assays for biological activities associated with lathyrane diterpenoids, including anti-inflammatory and anticancer effects.

Application Note 1: High-Throughput Screening of 17-Hydroxyisolathyrol for Anti-Inflammatory Activity

1. Introduction

Lathyrane diterpenoids isolated from Euphorbia lathyris have demonstrated significant anti-inflammatory properties. These compounds have been shown to inhibit the production of inflammatory mediators such as nitric oxide (NO) and pro-inflammatory cytokines. A key mechanism underlying these effects is the inhibition of the NF-κB signaling pathway. This application note describes a high-throughput screening assay to identify and characterize the anti-inflammatory potential of 17-Hydroxyisolathyrol by measuring the inhibition of NO production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

2. Signaling Pathway: NF-κB in Inflammation

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a central regulator of inflammation. In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals like LPS, IκB is phosphorylated and subsequently degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS), which produces nitric oxide.

Caption: Simplified NF-κB signaling pathway leading to nitric oxide production.

3. Experimental Workflow: HTS for NO Inhibition

The following diagram outlines the high-throughput screening workflow to assess the inhibitory effect of 17-Hydroxyisolathyrol on nitric oxide production.

Caption: High-throughput screening workflow for nitric oxide inhibition assay.

4. Experimental Protocol: Nitric Oxide Inhibition Assay

This protocol is designed for a 96-well plate format suitable for high-throughput screening.

Materials:

• RAW 264.7 macrophage cells

• DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS (Fetal Bovine Serum) and 1% Penicillin-Streptomycin

• 17-Hydroxyisolathyrol stock solution (in DMSO)

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (Component A: 1% sulfanilamide in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (NaNO2) standard

• 96-well flat-bottom cell culture plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into 96-well plates at a density of 5 x 10^4 cells/well in 100 µL of complete DMEM. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Preparation: Prepare serial dilutions of 17-Hydroxyisolathyrol in DMEM. The final DMSO concentration should not exceed 0.1%.

• Compound Treatment: After 24 hours, remove the medium from the cells and add 100 µL of the prepared compound dilutions. Include wells with vehicle control (DMEM with DMSO) and a positive control (e.g., a known iNOS inhibitor).

• Pre-incubation: Pre-incubate the plates for 1 hour at 37°C.

• LPS Stimulation: Add 10 µL of LPS solution to each well to a final concentration of 1 µg/mL (except for the unstimulated control wells).

• Incubation: Incubate the plates for a further 24 hours at 37°C.

• Nitrite Measurement:

  • Carefully collect 50 µL of the supernatant from each well and transfer to a new 96-well plate.

  • Prepare a standard curve of sodium nitrite (0-100 µM) in DMEM.

  • Add 50 µL of Griess Reagent Component A to each well containing supernatant or standard.

  • Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Component B to each well.

  • Incubate for another 10 minutes at room temperature, protected from light.

• Data Acquisition: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the concentration of nitrite in each sample using the standard curve. Determine the percentage of inhibition of NO production for each concentration of 17-Hydroxyisolathyrol and calculate the IC50 value.

5. Data Presentation

While specific HTS data for 17-Hydroxyisolathyrol is not currently available, the following table presents representative data for other lathyrane diterpenoids isolated from Euphorbia lathyris, demonstrating their inhibitory effects on NO production in LPS-stimulated RAW 264.7 cells.[1][2]

Compound	IC50 (µM) for NO Inhibition	Cytotoxicity
Lathyrane Diterpenoid 1	3.0 ± 1.1	Low
Lathyrane Diterpenoid 2	15.2 ± 2.3	Low
Lathyrane Diterpenoid 3	26.0 ± 3.5	Low
Lathyrane Diterpenoid 7	18.5 ± 2.1	Not reported
Lathyrane Diterpenoid 9	2.6 ± 0.8	Not reported
Lathyrane Diterpenoid 11	10.4 ± 1.5	Not reported
Lathyrane Diterpenoid 13	22.1 ± 2.9	Not reported
Lathyrane Diterpenoid 14	14.7 ± 1.8	Not reported
Lathyrane Diterpenoid 16	8.9 ± 1.2	Not reported

Data is presented as mean ± SD and is representative of related compounds.

Application Note 2: High-Throughput Screening of 17-Hydroxyisolathyrol for Anticancer Activity

1. Introduction

Lathyrane diterpenoids have been identified as possessing cytotoxic activity against a range of human cancer cell lines. This suggests their potential as lead compounds for the development of novel anticancer agents. This application note outlines a high-throughput screening protocol to evaluate the cytotoxic effects of 17-Hydroxyisolathyrol against various cancer cell lines using a cell viability assay.

2. Experimental Workflow: HTS for Cytotoxicity

The workflow for a high-throughput cytotoxicity screen is illustrated below.

Caption: High-throughput screening workflow for cytotoxicity assay.

3. Experimental Protocol: Cell Viability Assay (MTT Assay)

This protocol describes a colorimetric assay to assess cell viability based on the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

Materials:

• Human cancer cell lines (e.g., MCF-7, MDA-MB-231, HepG2, 786-0)

• Appropriate cell culture medium with 10% FBS and 1% Penicillin-Streptomycin

• 17-Hydroxyisolathyrol stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• 96-well flat-bottom cell culture plates

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at an appropriate density (e.g., 5 x 10^3 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Preparation: Prepare serial dilutions of 17-Hydroxyisolathyrol in the appropriate cell culture medium. The final DMSO concentration should be kept below 0.1%.

• Compound Treatment: After 24 hours, remove the medium and add 100 µL of the compound dilutions to the cells. Include vehicle control wells and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 72 hours at 37°C.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C, or until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value of 17-Hydroxyisolathyrol for each cell line.

4. Data Presentation

The following table presents representative cytotoxic activity data for lathyrane diterpenoids isolated from Euphorbia lathyris against various human cancer cell lines.

Compound	Cell Line	IC50 (µM)
Euphorbia factor L28	786-0 (Renal)	9.43
HepG2 (Liver)	13.22
Euphorbia factor L1	KB-VIN (MDR)	> 50
Euphorbia factor L2	KB-VIN (MDR)	10.8
Euphorbia factor L3	A549 (Lung)	11.2
MDA-MB-231	> 50
Euphorbia factor L8	A549 (Lung)	15.3
MDA-MB-231	21.9
Euphorbia factor L9	A549 (Lung)	8.4
MDA-MB-231	21.9
KB (Oral)	5.7
MCF-7 (Breast)	7.1

Data is representative of related compounds and sourced from published studies.[3][4]

References

• 1. Anti-inflammatory Lathyrane Diterpenoids from Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Cytotoxic Lathyrane-Type Diterpenes from Seeds of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanism of Action of Cytotoxic Compounds from the Seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 17-Hydroxyisolathyrol Solubility for Cell-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the solubility of 17-Hydroxyisolathyrol for reliable and reproducible results in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and what is its primary challenge in cell-based assays?

17-Hydroxyisolathyrol is a macrocyclic lathyrol derivative with potential anti-inflammatory properties.[1] As a hydrophobic molecule, its low aqueous solubility presents a significant challenge for in vitro studies, often leading to precipitation in cell culture media and inaccurate experimental outcomes.

Q2: What is the recommended solvent for creating a stock solution of 17-Hydroxyisolathyrol?

Dimethyl sulfoxide (DMSO) is the most common and recommended solvent for dissolving 17-Hydroxyisolathyrol to create a high-concentration stock solution.[2] It is crucial to use high-purity, anhydrous DMSO to ensure optimal solubility.

Q3: What is the maximum recommended final concentration of DMSO in my cell culture medium?

The final concentration of DMSO in the cell culture medium should be kept as low as possible to avoid solvent-induced cytotoxicity and off-target effects. A final concentration of less than 0.5% is generally recommended, with 0.1% or lower being ideal for most cell lines. It is imperative to include a vehicle control (media with the same final concentration of DMSO without 17-Hydroxyisolathyrol) in all experiments to account for any solvent effects.

Q4: My 17-Hydroxyisolathyrol precipitates immediately when I add my DMSO stock to the cell culture medium. What is happening and how can I prevent it?

This phenomenon, known as "crashing out" or "solvent shock," occurs when the hydrophobic compound, highly soluble in the organic solvent (DMSO), is rapidly introduced into the aqueous environment of the cell culture medium where its solubility is significantly lower. To prevent this, a careful dilution technique is required. Pre-warm the cell culture medium to 37°C and add the DMSO stock solution dropwise while gently swirling or vortexing the medium to ensure rapid and uniform dispersion.

Troubleshooting Guide: Compound Precipitation

Issue: 17-Hydroxyisolathyrol precipitates in the cell culture medium.

This guide provides a systematic approach to troubleshooting and resolving precipitation issues with 17-Hydroxyisolathyrol in your cell-based assays.

Observation	Potential Cause	Recommended Solution(s)
Immediate Precipitate	Solvent Shock: Rapid change in polarity from DMSO to aqueous media.	- Pre-warm cell culture media to 37°C before adding the compound. - Add the DMSO stock solution dropwise while gently vortexing the media. - Perform a serial dilution of the DMSO stock in pre-warmed media.
Concentration Exceeds Solubility: The final concentration of 17-Hydroxyisolathyrol is too high for the aqueous media.	- Decrease the final working concentration of the compound. - Determine the maximum soluble concentration by performing a solubility test (see protocol below).
Precipitate Forms Over Time in Incubator	Temperature Shift: Changes in temperature between room temperature and the 37°C incubator can affect solubility.	- Always use pre-warmed (37°C) cell culture media for dilutions.
Interaction with Media Components: The compound may interact with salts, proteins (especially in serum), or other components in the media over time.	- Consider using a serum-free medium for the experiment if compatible with your cells. - Test different media formulations.
Evaporation: Evaporation of media from the wells can increase the compound concentration, leading to precipitation.	- Ensure proper humidification of the incubator. - Use culture plates with low-evaporation lids or seal plates with gas-permeable membranes for long-term experiments.

Quantitative Solubility Data

The following table summarizes the solubility of 17-Hydroxyisolathyrol in various solvent systems. This data can be used as a starting point for preparing your stock and working solutions.

Solvent System	Concentration	Observations
100% DMSO	100 mg/mL (285.35 mM)	Requires sonication for complete dissolution.[2]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (7.13 mM)	Clear solution.[2]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (7.13 mM)	Clear solution.[2]
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (7.13 mM)	Clear solution.[2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of 17-Hydroxyisolathyrol in DMSO

Materials:

• 17-Hydroxyisolathyrol (powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Calculate the mass of 17-Hydroxyisolathyrol required to make a 10 mM stock solution. The molecular weight of 17-Hydroxyisolathyrol is 350.45 g/mol .

• Weigh the calculated amount of 17-Hydroxyisolathyrol powder and place it in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to the tube.

• Vortex the tube vigorously for 1-2 minutes to dissolve the compound.

• If the compound does not fully dissolve, sonicate the tube for 5-10 minutes in a water bath sonicator.

• Visually inspect the solution to ensure there are no visible particles.

• Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Protocol 2: Determining the Maximum Soluble Concentration in Cell Culture Media

Objective: To determine the highest concentration of 17-Hydroxyisolathyrol that remains soluble in your specific cell culture medium.

Materials:

• 10 mM stock solution of 17-Hydroxyisolathyrol in DMSO

• Complete cell culture medium (pre-warmed to 37°C)

• Sterile 96-well flat-bottom plate

• Sterile serological pipettes and pipette tips

• Multichannel pipette

Procedure:

• In a sterile 96-well plate, add 100 µL of pre-warmed complete cell culture medium to each well.

• Create a serial dilution of your 10 mM 17-Hydroxyisolathyrol stock solution in the plate. For example, add 2 µL of the 10 mM stock to the first well (final concentration 200 µM), then perform a 2-fold serial dilution across the plate. Include a vehicle control well with 2 µL of DMSO only.

• Incubate the plate at 37°C in a humidified incubator with 5% CO₂.

• Visually inspect the wells for any signs of precipitation (cloudiness, crystals, or film) under a microscope at different time points (e.g., 0, 2, 6, and 24 hours).

• The highest concentration that remains clear throughout the incubation period is your maximum working soluble concentration.

Protocol 3: Cell-Based Assay for IL-17 Signaling Inhibition

Objective: To assess the inhibitory effect of 17-Hydroxyisolathyrol on IL-17A-induced IL-6 production in a human cell line (e.g., HeLa or A549).

Materials:

• HeLa or A549 cells

• Complete cell culture medium

• Recombinant human IL-17A

• 17-Hydroxyisolathyrol working solutions (prepared as determined in Protocol 2)

• Vehicle control (DMSO in media)

• Human IL-6 ELISA kit

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed HeLa or A549 cells in a 96-well plate at a density that will result in a confluent monolayer on the day of the experiment. Incubate overnight at 37°C, 5% CO₂.

• Compound Treatment: Remove the culture medium and replace it with fresh medium containing various concentrations of 17-Hydroxyisolathyrol or the vehicle control. Pre-incubate the cells with the compound for 1-2 hours.

• IL-17A Stimulation: Add recombinant human IL-17A to the wells to a final concentration known to induce a robust IL-6 response (e.g., 50 ng/mL). Include a negative control group with no IL-17A stimulation.

• Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂.

• Supernatant Collection: After incubation, centrifuge the plate at a low speed to pellet any detached cells. Carefully collect the supernatant from each well for IL-6 measurement.

• ELISA: Measure the concentration of IL-6 in the supernatants using a human IL-6 ELISA kit, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition of IL-6 production by 17-Hydroxyisolathyrol compared to the IL-17A-stimulated vehicle control.

Visualizing Workflows and Pathways

Caption: Experimental workflow for assessing the inhibitory effect of 17-Hydroxyisolathyrol on IL-17A-induced IL-6 production.

Caption: Hypothesized mechanism of action of 17-Hydroxyisolathyrol on the IL-17 signaling pathway, potentially inhibiting downstream inflammatory gene expression.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Synthesis of Lathyrol PROTACs and Evaluation of Their Anti-Inflammatory Activities - PubMed [pubmed.ncbi.nlm.nih.gov]

17-Hydroxyisolathyrol stability issues in DMSO solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 17-Hydroxyisolathyrol, focusing on its stability in DMSO solution.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 17-Hydroxyisolathyrol stock solutions in DMSO?

For optimal stability, 17-Hydroxyisolathyrol stock solutions in DMSO should be stored under the following conditions:

• Temperature: Aliquot and store at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).

• Light: Protect from light by using amber vials or by wrapping vials in aluminum foil.

• Moisture: Use anhydrous, high-purity DMSO to prepare stock solutions. Avoid repeated freeze-thaw cycles, as the hygroscopic nature of DMSO can introduce water, which may accelerate degradation.

Q2: I observed precipitation in my 17-Hydroxyisolathyrol DMSO stock solution upon thawing. What should I do?

Precipitation can occur, especially after freeze-thaw cycles. To redissolve the compound, you can warm the vial to room temperature and vortex it. If precipitation persists, gentle sonication in a water bath for a few minutes can aid in dissolution. Always visually inspect the solution for complete dissolution before use in experiments.

Q3: Can I store my diluted working solutions of 17-Hydroxyisolathyrol?

It is highly recommended to prepare fresh working solutions from your DMSO stock immediately before each experiment. Storing diluted aqueous solutions, even for a short period, can lead to instability and inaccurate experimental results.

Q4: What are the potential signs of 17-Hydroxyisolathyrol degradation in my DMSO stock?

Visual signs of degradation can include a change in the color of the solution or the appearance of particulate matter that does not redissolve upon warming and vortexing. However, significant degradation can occur without any visible changes. The most reliable way to assess the stability of your stock solution is through analytical methods such as HPLC-UV or LC-MS.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Inconsistent experimental results	Degradation of 17-Hydroxyisolathyrol in DMSO stock solution.	1. Prepare a fresh stock solution of 17-Hydroxyisolathyrol in anhydrous, high-purity DMSO.2. Aliquot the new stock solution into single-use vials to minimize freeze-thaw cycles.3. Store aliquots at -80°C and protect them from light.4. Perform a stability check on your old and new stock solutions using HPLC-UV or LC-MS.
Loss of biological activity	The compound has degraded due to improper storage or handling.	1. Review your storage and handling procedures against the recommended guidelines.2. Consider performing a forced degradation study to understand the stability limits of the compound under your experimental conditions.
Unexpected peaks in analytical chromatogram (HPLC/LC-MS)	Presence of degradation products.	1. Analyze a freshly prepared standard of 17-Hydroxyisolathyrol to confirm its retention time.2. Compare the chromatogram of your stock solution to the fresh standard to identify potential degradation peaks.3. Consider using mass spectrometry (MS) to identify the mass of the unknown peaks and hypothesize potential degradation pathways.

Quantitative Data Summary

The following tables summarize key data related to the stability and handling of 17-Hydroxyisolathyrol.

Table 1: Recommended Storage Conditions for 17-Hydroxyisolathyrol in DMSO

Parameter	Condition
Solvent	Anhydrous, high-purity DMSO
Temperature	-20°C (short-term, ≤ 1 month)-80°C (long-term, ≤ 6 months)
Light	Protect from light (amber vials or foil wrap)
Freeze-Thaw Cycles	Minimize; aliquot into single-use vials

Table 2: Factors Influencing Stability of Compounds in DMSO

Factor	Impact on Stability	Mitigation Strategy
Water Content	Can lead to hydrolysis of susceptible compounds.	Use anhydrous DMSO; store in a desiccator.
Temperature	Higher temperatures accelerate degradation.	Store at recommended low temperatures.
Light	Can induce photolytic degradation.	Use light-protecting containers.
Oxygen	Can lead to oxidation.	Store under an inert atmosphere (e.g., argon or nitrogen) for sensitive compounds.

Experimental Protocols

Protocol 1: Preparation of 17-Hydroxyisolathyrol Stock Solution

• Allow the vial of solid 17-Hydroxyisolathyrol and anhydrous, high-purity DMSO to equilibrate to room temperature.

• Weigh the required amount of 17-Hydroxyisolathyrol in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the solution until the solid is completely dissolved. Gentle warming (to no more than 37°C) or brief sonication can be used to aid dissolution if necessary.

• Aliquot the stock solution into single-use, light-protected vials.

• Store the aliquots at -80°C.

Protocol 2: Forced Degradation Study of 17-Hydroxyisolathyrol in DMSO

• Objective: To investigate the stability of 17-Hydroxyisolathyrol under various stress conditions to understand its degradation profile.

• Materials:

  • 17-Hydroxyisolathyrol DMSO stock solution (10 mM)

  • 0.1 M HCl

  • 0.1 M NaOH

  • 3% Hydrogen Peroxide (H₂O₂)

  • HPLC-grade water

  • HPLC-grade acetonitrile

  • Formic acid

  • HPLC or UPLC system with UV and MS detectors

  • C18 column

• Procedure:

  • Acidic Hydrolysis: Mix 100 µL of 10 mM 17-Hydroxyisolathyrol stock with 900 µL of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Alkaline Hydrolysis: Mix 100 µL of 10 mM 17-Hydroxyisolathyrol stock with 900 µL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix 100 µL of 10 mM 17-Hydroxyisolathyrol stock with 900 µL of 3% H₂O₂. Incubate at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Incubate an aliquot of the 10 mM 17-Hydroxyisolathyrol DMSO stock at 60°C for 24 hours, protected from light.

  • Photolytic Degradation: Expose an aliquot of the 10 mM 17-Hydroxyisolathyrol DMSO stock to a UV lamp (e.g., 254 nm) for 24 hours at room temperature.

  • Control: Keep an aliquot of the 10 mM 17-Hydroxyisolathyrol DMSO stock at -80°C.

  • Analysis:

    • After the incubation period, neutralize the acidic and alkaline samples with an equimolar amount of base or acid, respectively.

    • Dilute all samples to a suitable concentration for analysis (e.g., 100 µM) with the initial mobile phase composition.

    • Analyze all samples by LC-MS. A typical mobile phase could be a gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

    • Monitor the disappearance of the parent peak of 17-Hydroxyisolathyrol and the appearance of new peaks corresponding to degradation products.

Visualizations

Caption: Workflow for assessing 17-Hydroxyisolathyrol stability.

Caption: Postulated signaling pathways for 17-Hydroxyisolathyrol.

Technical Support Center: Isolation of 17-Hydroxyisolathyrol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges, particularly low yield, during the isolation of 17-Hydroxyisolathyrol and other lathyrane diterpenoids from Euphorbia lathyris.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and why is it difficult to isolate?

A1: 17-Hydroxyisolathyrol is a lathyrane-type diterpenoid found in the seeds of Euphorbia lathyris. These compounds are characterized by a complex, highly oxygenated tricyclic ring system. The isolation can be challenging due to their relatively low concentrations in the plant material, the presence of numerous structurally similar analogs that complicate purification, and their potential for degradation during extraction and purification. The isolation process typically involves multi-step separation protocols to achieve high purity.

Q2: What is a typical yield for lathyrane diterpenoids from Euphorbia lathyris seeds?

Q3: What are the known biological activities of 17-Hydroxyisolathyrol and other lathyrane diterpenoids?

A3: Lathyrane diterpenoids exhibit a range of biological activities, making them of great interest to drug development professionals. Their most notable activities include the modulation of multidrug resistance (MDR) in cancer cells by inhibiting P-glycoprotein (P-gp) efflux pumps, and anti-inflammatory effects through the inhibition of the NF-κB signaling pathway.[1] Some lathyrane diterpenoids have also shown cytotoxic activity against various cancer cell lines.

Q4: Are there any specific safety precautions to consider when working with Euphorbia lathyris?

A4: Yes, the latex of Euphorbia species is known to be a skin and eye irritant. It is crucial to wear appropriate personal protective equipment (PPE), including gloves and safety glasses, when handling the plant material. All extraction and purification steps should be performed in a well-ventilated area or a fume hood.

Troubleshooting Guide: Overcoming Low Yield

Low yields during the isolation of 17-Hydroxyisolathyrol can be frustrating. This guide provides a systematic approach to identifying and resolving common issues.

Problem	Potential Cause	Suggested Solution
Low overall extract yield	Poor quality or improper preparation of plant material.	- Source Verification: Ensure the correct species (Euphorbia lathyris) and that the seeds are mature and properly dried. - Grinding: The seeds should be finely powdered to maximize the surface area for solvent penetration.
Inefficient initial extraction.	- Solvent Choice: 95% ethanol is commonly used for the initial extraction. Ensure the solvent-to-solid ratio is sufficient to thoroughly wet the plant material. - Extraction Method: Refluxing is a common method. Ensure the reflux time is adequate (e.g., 3 hours, repeated 3 times). Consider alternative methods like sonication or Soxhlet extraction, but be mindful of the potential for degradation of thermolabile compounds.
Low yield of the target fraction after partitioning	Incorrect solvent polarity for partitioning.	- The crude extract is typically suspended in water and partitioned successively with solvents of increasing polarity (e.g., petroleum ether, ethyl acetate, n-butanol). Ensure complete separation of the layers and that the target compound is being partitioned into the expected solvent phase based on its polarity.
Significant loss of compound during chromatography	Inappropriate stationary or mobile phase.	- Column Chromatography: Silica gel is a common choice. Optimize the solvent system for good separation of the target compound from its analogs. Gradient elution may be necessary. Sephadex LH-20 is often used for further purification. - Irreversible Adsorption: The highly oxygenated nature of lathyrane diterpenoids can lead to irreversible adsorption on silica gel. If this is suspected, consider using a different stationary phase like reversed-phase C18 silica.
Compound degradation on the column.	- Some compounds can be sensitive to the acidic nature of silica gel. Consider using neutral or deactivated silica gel.
Difficulty in final purification (co-eluting impurities)	Presence of structurally similar analogs.	- High-Resolution Chromatography: Preparative Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) may be necessary for the final purification step to resolve closely eluting compounds.
Overall low recovery	Compound instability.	- Lathyrane diterpenoids can be sensitive to heat and light. Minimize exposure to high temperatures and direct light throughout the isolation process. Store extracts and fractions at low temperatures.

Data Presentation

The following table summarizes the reported yields of various lathyrane diterpenoids isolated from Euphorbia lathyris seeds, providing a benchmark for researchers.

Compound	Starting Material (kg)	Isolated Amount (mg)	Yield (% w/w of seeds)
Euphorbia Factor L1	4	1120	0.028
Euphorbia Factor L2	4	320	0.008
Euphorbia Factor L3	4	1100	0.0275
Euphorbia Factor L8	4	40	0.001

Note: These yields are based on a specific study and may vary depending on the experimental conditions.

Experimental Protocols

Key Experiment: Isolation of Lathyrane Diterpenoids from Euphorbia lathyris Seeds

This protocol is a generalized procedure based on commonly cited methods in the literature.

1. Extraction:

• Powdered seeds of Euphorbia lathyris (e.g., 4 kg) are subjected to reflux with 95% ethanol for 3 hours.

• This extraction process is typically repeated three times to ensure exhaustive extraction.

• The ethanolic extracts are combined and concentrated under reduced pressure to yield a crude extract.

2. Solvent Partitioning:

• The crude extract is suspended in water.

• The aqueous suspension is then successively partitioned with solvents of increasing polarity, such as petroleum ether, ethyl acetate (EtOAc), and n-butanol.

• Each solvent fraction is collected and concentrated. Lathyrane diterpenoids are typically found in the petroleum ether and ethyl acetate fractions.

3. Chromatographic Purification:

• The target-containing fraction (e.g., petroleum ether extract) is subjected to column chromatography on silica gel.

• A gradient elution system, for example, with a mixture of petroleum ether and ethyl acetate of increasing polarity, is used to separate the components.

• Fractions are collected and monitored by Thin-Layer Chromatography (TLC).

• Fractions containing compounds with similar TLC profiles are combined.

• Further purification is often achieved using Sephadex LH-20 column chromatography, typically with a solvent system like chloroform/methanol.

• For final purification to isolate individual compounds, preparative TLC or HPLC may be employed.

Mandatory Visualizations

Signaling Pathways

Lathyrane diterpenoids are known to interact with key cellular signaling pathways. The following diagrams illustrate two of these interactions.

Caption: Experimental workflow for the isolation of 17-Hydroxyisolathyrol.

Caption: Inhibition of the P-glycoprotein efflux pump by 17-Hydroxyisolathyrol.

Caption: Inhibition of the NF-κB signaling pathway by lathyrane diterpenoids.

References

• 1. Anti-inflammatory Lathyrane Diterpenoids from Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing HPLC Separation of Lathyrane Diterpenes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the HPLC separation of lathyrane diterpenes.

Frequently Asked Questions (FAQs)

Q1: What is the most common stationary phase for separating lathyrane diterpenes?

A1: The most commonly used stationary phase for the separation of lathyrane diterpenes is a C18 reversed-phase column.[1][2] This type of column effectively separates these moderately non-polar compounds based on their hydrophobicity.

Q2: What mobile phases are typically used for the HPLC analysis of lathyrane diterpenes?

A2: For reversed-phase HPLC, a mobile phase consisting of acetonitrile and water is frequently employed.[1][2] In some cases, methanol has been used as the organic modifier. For normal-phase HPLC, a combination of n-hexane and ethyl acetate has been utilized.[3] The optimal ratio of the solvents will depend on the specific lathyrane diterpenes being analyzed and may require method development.

Q3: What detection wavelength is suitable for lathyrane diterpenes?

A3: Lathyrane diterpenes are often detected using UV detectors at wavelengths around 272 nm or 275 nm.[1][3]

Q4: Can gradient elution improve the separation of a complex mixture of lathyrane diterpenes?

A4: Yes, gradient elution can be highly effective for separating complex mixtures of lathyrane diterpenes with varying polarities. A gradient program allows for the separation of both more polar and less polar compounds within a single run by gradually increasing the organic solvent concentration.[3][4]

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC separation of lathyrane diterpenes.

Problem 1: Poor Resolution or Co-eluting Peaks

Q: My chromatogram shows poor resolution between lathyrane diterpene peaks, or some peaks are co-eluting. What should I do?

A: Poor resolution is a common challenge. Here are several steps you can take to improve the separation:

• Optimize the Mobile Phase Composition:

  • Isocratic Elution: If you are using an isocratic mobile phase (constant solvent composition), systematically vary the ratio of your organic solvent (e.g., acetonitrile or methanol) to water. A small change in the solvent ratio can significantly impact resolution.

  • Gradient Elution: If you are analyzing a complex mixture, a gradient elution program is recommended.[3] You can optimize the gradient by adjusting the initial and final solvent concentrations, the gradient steepness (rate of change), and the duration of the gradient.

  • Try a Different Organic Solvent: Acetonitrile generally provides better resolution and a smoother baseline compared to methanol for lathyrane diterpenes.[1]

• Adjust the Flow Rate: Lowering the flow rate can sometimes improve resolution by allowing more time for the analytes to interact with the stationary phase.[5]

• Change the Stationary Phase: While C18 is common, other stationary phases with different selectivities (e.g., C8, Phenyl-Hexyl) could provide a different elution pattern and potentially resolve co-eluting peaks.

• Check for Column Degradation: Over time, HPLC columns can lose their efficiency, leading to broader peaks and decreased resolution. If the column is old or has been used extensively, consider replacing it.[6]

Problem 2: Peak Tailing

Q: The peaks for my lathyrane diterpenes are showing significant tailing. What could be the cause and how can I fix it?

A: Peak tailing can be caused by several factors. Here's a systematic approach to troubleshoot this issue:

• Secondary Interactions with the Stationary Phase: Tailing of basic compounds can occur due to interactions with acidic silanol groups on the silica-based stationary phase.

  • Use a Buffered Mobile Phase: Adding a buffer to your aqueous mobile phase can help to suppress these secondary interactions.

  • Use an End-Capped Column: Modern, end-capped C18 columns have fewer free silanol groups and are less prone to causing peak tailing.

• Column Overload: Injecting too much sample can lead to peak tailing. Try diluting your sample and injecting a smaller volume.

• Column Contamination or Voids: A contaminated guard column or a void at the head of the analytical column can cause peak distortion. Try replacing the guard column or reversing the analytical column (if recommended by the manufacturer) for a short flush.

• Inappropriate Injection Solvent: If your sample is dissolved in a solvent much stronger than your initial mobile phase, it can cause peak distortion. Whenever possible, dissolve your sample in the initial mobile phase.

Problem 3: Baseline Noise or Drift

Q: I am observing a noisy or drifting baseline in my chromatogram. What are the possible reasons and solutions?

A: A stable baseline is crucial for accurate quantification. Here are common causes and solutions for baseline issues:

• Mobile Phase Issues:

  • Inadequate Degassing: Dissolved gases in the mobile phase can form bubbles in the detector, causing baseline noise. Ensure your mobile phases are thoroughly degassed using an online degasser, sonication, or helium sparging.[4]

  • Solvent Contamination: Impurities in your solvents can lead to a noisy or drifting baseline. Use high-purity, HPLC-grade solvents.

  • Incomplete Mixing: If you are mixing solvents online, ensure the pump's proportioning valves are working correctly. Premixing the mobile phase manually can help diagnose this issue.

• Detector Issues:

  • Lamp Failure: A failing detector lamp can cause a noisy baseline. Check the lamp's energy output.

  • Contaminated Flow Cell: The detector flow cell may be contaminated. Flush the system with a strong solvent (e.g., isopropanol) to clean the flow cell.

• Column Bleed: At high temperatures or with aggressive mobile phases, the stationary phase can "bleed" from the column, causing a rising baseline, especially during a gradient. Ensure you are operating within the column's recommended temperature and pH range.

Data Presentation

Table 1: Example HPLC Method Parameters for Lathyrane Diterpene Analysis

Parameter	Method 1	Method 2
Stationary Phase	Agilent Eclipse XDB-C18 (4.6 mm × 150 mm, 5 µm)[1]	Silica Gel (Normal Phase)
Mobile Phase	Acetonitrile:Water (85:15, v/v)[1]	n-Hexane:Ethyl Acetate (90:10, v/v)[3]
Elution Mode	Isocratic[1]	Isocratic (initial), then Gradient[3]
Flow Rate	0.25 mL/min[1]	1.2 mL/min[3]
Column Temperature	30 °C[1]	Not Specified
Detection Wavelength	272 nm[1]	275 nm[3]
Injection Volume	20 µL[1]	Not Specified

Experimental Protocols

Protocol 1: Reversed-Phase HPLC Separation of Lathyrane Diterpenes from Euphorbia lathyris Seeds

This protocol is based on the method described by Gao et al.[1]

• Sample Preparation:

  • Powder the seeds of Euphorbia lathyris to a homogeneous size (approximately 80 mesh).

  • Accurately weigh 0.1 g of the powdered sample.

  • Extract the sample with 10 mL of methanol in an ultrasonic bath for 30 minutes.

  • Filter the extract.

  • Repeat the extraction process twice more with fresh methanol.

  • Combine the filtrates and evaporate to dryness under vacuum.

  • Dissolve the residue in methanol and dilute to 10 mL in a volumetric flask.

  • Filter the final solution through a 0.45 µm filter membrane before injection.

• HPLC Conditions:

  • Instrument: Agilent 1200 series LC system or equivalent.

  • Column: Agilent Eclipse XDB-C18 (4.6 mm × 150 mm i.d., 5 µm).

  • Mobile Phase: Acetonitrile:Water (85:15, v/v).

  • Flow Rate: 0.25 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 272 nm.

  • Injection Volume: 20 µL.

Mandatory Visualizations

Caption: Experimental workflow for HPLC analysis of lathyrane diterpenes.

Caption: Troubleshooting decision tree for common HPLC issues.

References

• 1. Analysis and determination of diterpenoids in unprocessed and processed Euphorbia lathyris seeds by HPLC–ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. immun.lth.se [immun.lth.se]
• 5. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 6. youtube.com [youtube.com]

Troubleshooting 17-Hydroxyisolathyrol cytotoxicity assay variability

Welcome to the technical support center for 17-Hydroxyisolathyrol cytotoxicity assays. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common sources of variability and ensure the reliability of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and why is it used in cytotoxicity research? A1: 17-Hydroxyisolathyrol is a macrocyclic lathyrol derivative, a type of natural product isolated from plants such as the seeds of Euphorbia lathyris.[1] Natural products are a significant source for the discovery of new anticancer drugs, and cytotoxicity assays are fundamental in screening these compounds for their potential to inhibit cancer cell growth.[2]

Q2: I'm observing high variability in my IC50 values for 17-Hydroxyisolathyrol between experiments. What are the common causes? A2: Inconsistent IC50 values are a frequent challenge in cytotoxicity research and can be influenced by several factors.[3][4] Key considerations include the choice of cell line, the specific viability assay used (e.g., MTT, MTS, LDH), and the duration of compound exposure.[3][5] Even minor variations in cell seeding density or using cells at different passage numbers can significantly alter results.[6][7][8] It is crucial to standardize these parameters across all experiments to ensure reproducibility.[9]

Q3: My 17-Hydroxyisolathyrol stock solution is difficult to dissolve. How can I improve its solubility and what precautions should I take? A3: Poor solubility is a common issue with lipophilic natural products.[10] For 17-Hydroxyisolathyrol, a stock solution can be prepared in DMSO.[1] To aid dissolution, gentle heating or sonication can be used.[1] When preparing working concentrations in culture medium, ensure the final DMSO concentration is low (typically <0.5%) to avoid solvent-induced cytotoxicity. If precipitation occurs in the medium, it can scatter light and lead to artificially high absorbance readings.[10] Always visually inspect wells for any precipitate.

Q4: Can the 17-Hydroxyisolathyrol compound itself interfere with my colorimetric assay (e.g., MTT, XTT)? A4: Yes, this is a known issue with many natural products.[10] Compounds, particularly those with antioxidant properties, can directly reduce tetrazolium salts (like MTT) to their colored formazan product, leading to a false signal that can mask true cytotoxicity.[10] To control for this, you must run a "compound-only" control, which includes the compound in cell-free media with the assay reagent. The absorbance from this control should be subtracted from your experimental readings.[10][11]

Troubleshooting Guide: High Variability in Replicate Wells

High variability between technical replicates is a common problem that can obscure the true effect of the compound. Use the following guide and flowchart to diagnose and resolve potential issues.

Problem	Potential Cause	Recommended Solution
High Signal / High Variability	Air Bubbles in Wells: Bubbles scatter light, leading to inaccurate absorbance readings.	Carefully inspect each well before reading. Use a sterile syringe needle or pipette tip to gently pop any bubbles.[11][12]
Uneven Cell Seeding: Inconsistent cell numbers across wells is a major source of variability.	Ensure the cell suspension is thoroughly mixed before and during plating. Handle the cell suspension gently to avoid cell damage.[6][11]
Precipitation of Compound: The compound may precipitate out of the solution in the culture medium.	Visually inspect wells under a microscope. Improve compound solubility by optimizing the solvent and its final concentration.[10]
Edge Effects: Wells on the perimeter of the plate are prone to evaporation, concentrating media components and the test compound.	Avoid using the outer wells of the plate for experimental samples. Fill them with sterile PBS or media to create a humidity barrier.
Low Signal / High Variability	Incomplete Solubilization of Formazan (MTT Assay): If the purple formazan crystals are not fully dissolved, readings will be low and variable.	Ensure the solubilization buffer (e.g., DMSO) is added to all wells and mixed thoroughly to completely dissolve the crystals.[6]
Pipetting Errors: Inaccurate or inconsistent pipetting of the compound, cells, or assay reagents.	Calibrate pipettes regularly. Ensure proper pipetting technique, such as changing tips for each replicate and keeping the pipette vertical.[6]
Cell Clumping: Some cell lines tend to clump, leading to uneven distribution in the wells.	Gently triturate the cell suspension to break up clumps before seeding. Consider using a cell-detaching agent if necessary.[8]

Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting high variability in cytotoxicity assay data.

Caption: Troubleshooting flowchart for high assay variability.

Experimental Protocols

Standard MTT Cytotoxicity Assay Protocol

This protocol is a widely used method for assessing cell viability based on the metabolic activity of mitochondrial dehydrogenases.

Materials:

• Cells in logarithmic growth phase

• 17-Hydroxyisolathyrol stock solution (in DMSO)

• Complete cell culture medium

• 96-well flat-bottom sterile plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

Procedure:

• Cell Seeding: Harvest and count cells. Prepare a cell suspension at the desired concentration and seed 100 µL into each well of a 96-well plate. Incubate the plate for 24 hours (or until cells adhere and reach ~70-80% confluency).[11]

• Compound Treatment: Prepare serial dilutions of 17-Hydroxyisolathyrol in complete culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include vehicle controls (medium with the same final concentration of DMSO) and untreated controls (medium only).[11]

• Incubation: Incubate the plate for the desired exposure period (e.g., 24, 48, or 72 hours) in a humidified incubator at 37°C with 5% CO2.[11]

• MTT Addition: After incubation, add 10 µL of MTT solution to each well for a final concentration of 0.5 mg/mL.[13]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT into purple formazan crystals.[13]

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.[13] Mix thoroughly by gentle pipetting or by placing the plate on an orbital shaker for 5-10 minutes.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[13]

• Calculation: Calculate cell viability as a percentage of the untreated control after subtracting the background absorbance from the "compound-only" control.

Experimental Workflow Diagram

Caption: Standard workflow for an MTT cytotoxicity assay.

Potential Signaling Pathway in Compound-Induced Cytotoxicity

While the precise signaling pathway for 17-Hydroxyisolathyrol is an active area of research, many cytotoxic natural products induce cell death through the activation of intrinsic apoptotic pathways. This often involves mitochondrial disruption and the activation of caspases.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. clyte.tech [clyte.tech]
• 4. The changing 50% inhibitory concentration (IC50) of cisplatin: a pilot study on the artifacts of the MTT assay and the precise measurement of density-dependent chemoresistance in ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Ensuring IC50 Assay Reproducibility in Screening | KCAS Bio [kcasbio.com]
• 10. benchchem.com [benchchem.com]
• 11. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 12. dojindo.com [dojindo.com]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Preventing degradation of 17-Hydroxyisolathyrol during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of 17-Hydroxyisolathyrol during storage. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 17-Hydroxyisolathyrol?

A1: For optimal stability, 17-Hydroxyisolathyrol should be stored under specific conditions to minimize degradation. Both the physical state of the compound (solid vs. solution) and the duration of storage are critical factors.

Q2: How long can I store 17-Hydroxyisolathyrol stock solutions?

A2: The stability of 17-Hydroxyisolathyrol in solution is dependent on the storage temperature. For short-term storage of up to one month, a temperature of -20°C is recommended. For longer-term storage, up to six months, it is advised to store stock solutions at -80°C.[1] Always ensure the container is tightly sealed to prevent solvent evaporation and contamination.

Q3: What are the main factors that can cause degradation of 17-Hydroxyisolathyrol?

A3: The primary factors contributing to the degradation of 17-Hydroxyisolathyrol are exposure to light, moisture, and non-optimal temperatures. The complex structure of this lathyrane diterpenoid, which includes ester functionalities, double bonds, and a cyclopropane ring, makes it susceptible to various degradation pathways.

Q4: Should I protect 17-Hydroxyisolathyrol from light?

A4: Yes, it is crucial to protect 17-Hydroxyisolathyrol from light.[1] Lathyrane diterpenoids can be sensitive to light, which may induce isomerization of double bonds or rearrangement of the strained cyclopropane ring, leading to the formation of inactive or undesired byproducts.

Q5: Is 17-Hydroxyisolathyrol sensitive to moisture?

A5: Yes, moisture should be avoided during storage.[1] The ester groups in the 17-Hydroxyisolathyrol molecule are susceptible to hydrolysis, a chemical reaction with water that would break these bonds and alter the compound's structure and activity. Storing the compound in a dry environment is essential.

Troubleshooting Guide

This guide will help you identify and resolve potential degradation issues with 17-Hydroxyisolathyrol.

Observation	Potential Cause	Recommended Action
Loss of biological activity in your assay.	Degradation of 17-Hydroxyisolathyrol due to improper storage or handling.	1. Review your storage conditions against the recommended guidelines (see Table 1). 2. Prepare a fresh stock solution from solid material. 3. Perform an analytical check of your stock solution's purity (see Experimental Protocols).
Appearance of new peaks in your analytical chromatogram (e.g., UPLC/HPLC).	Formation of degradation products.	1. Compare the chromatogram of the suspect sample with a freshly prepared standard. 2. Attempt to identify the degradation products using mass spectrometry (MS) to check for masses corresponding to potential hydrolysis, oxidation, or isomerization products (see Figure 1). 3. Consider performing a forced degradation study to generate and identify potential degradation products (see Experimental Protocols).
Changes in the spectroscopic profile (e.g., NMR).	Isomerization or other structural changes.	1. Acquire a new NMR spectrum of the sample and compare it to the reference spectrum of a fresh, pure sample. 2. Look for changes in chemical shifts or coupling constants, particularly for protons and carbons near the double bonds and the cyclopropane ring, which can indicate isomerization.
Precipitation in the stock solution upon thawing.	Poor solubility or degradation leading to less soluble products.	1. Ensure the solvent is appropriate for the desired concentration. 2. Gently warm and sonicate the solution to aid dissolution. If precipitation persists, it may be a sign of degradation. Analyze the supernatant and the precipitate separately if possible.

Data Presentation

Table 1: Recommended Storage Conditions for 17-Hydroxyisolathyrol

Form	Temperature	Duration	Atmosphere	Light/Moisture
Solid	-20°C to -80°C	Long-term	Inert gas (e.g., Argon, Nitrogen) recommended	Protect from light and moisture
Stock Solution (-20°C)	-20°C	Up to 1 month[1]	Sealed vial	Protect from light
Stock Solution (-80°C)	-80°C	Up to 6 months[1]	Sealed vial	Protect from light

Experimental Protocols

Protocol 1: Stability Assessment of 17-Hydroxyisolathyrol by UPLC-MS

Objective: To determine the purity of a 17-Hydroxyisolathyrol sample and detect the presence of any degradation products.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 17-Hydroxyisolathyrol in a suitable solvent (e.g., DMSO) at a concentration of 1 mg/mL.

  • Dilute the stock solution to a working concentration (e.g., 10 µg/mL) with the mobile phase.

• UPLC-MS Conditions:

  • Column: A suitable reversed-phase column (e.g., C18, 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • MS Detector: Electrospray ionization (ESI) in positive mode.

  • Scan Range: m/z 100-1000.

• Data Analysis:

  • Integrate the peak area of 17-Hydroxyisolathyrol and any other observed peaks.

  • Calculate the percentage purity of the main compound.

  • Analyze the mass spectra of any new peaks to tentatively identify potential degradation products based on their mass-to-charge ratio.

Protocol 2: Forced Degradation Study of 17-Hydroxyisolathyrol

Objective: To intentionally degrade 17-Hydroxyisolathyrol under controlled stress conditions to identify potential degradation pathways and products.

Methodology:

• Prepare Solutions: Prepare solutions of 17-Hydroxyisolathyrol (e.g., 1 mg/mL) in a suitable solvent.

• Stress Conditions:

  • Acidic Hydrolysis: Add 0.1 M HCl and incubate at 60°C for 24 hours.

  • Basic Hydrolysis: Add 0.1 M NaOH and incubate at 60°C for 24 hours.

  • Oxidative Degradation: Add 3% H₂O₂ and incubate at room temperature for 24 hours.

  • Photolytic Degradation: Expose the solution to UV light (e.g., 254 nm) for 24 hours.

  • Thermal Degradation: Incubate the solution at 80°C for 24 hours.

• Sample Analysis:

  • At specified time points, withdraw aliquots, neutralize if necessary, and dilute for UPLC-MS analysis as described in Protocol 1.

  • Characterize major degradation products using high-resolution mass spectrometry (HRMS) and NMR spectroscopy.

Mandatory Visualization

Caption: Potential degradation pathways of 17-Hydroxyisolathyrol.

Caption: Experimental workflow for stability testing and degradation analysis.

References

• 1. ACP - Oxidation product characterization from ozonolysis of the diterpene ent-kaurene [acp.copernicus.org]

Minimizing off-target effects of 17-Hydroxyisolathyrol in cellular models

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize off-target effects of 17-Hydroxyisolathyrol in cellular models.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and what are its general properties?

A1: 17-Hydroxyisolathyrol is a macrocyclic lathyrol derivative, a type of diterpenoid, isolated from the seeds of Euphorbia lathyris.[1] As with many diterpenoids, it has the potential to modulate various cellular signaling pathways.[2][3] Due to the complex nature of these compounds, it is crucial to characterize their activity and specificity in any cellular model.

Q2: How should I prepare and store 17-Hydroxyisolathyrol stock solutions?

A2: 17-Hydroxyisolathyrol is soluble in DMSO at concentrations up to 100 mg/mL.[1] For long-term storage, it is recommended to store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[1] To prepare a working solution for cell culture, the DMSO stock can be diluted in culture medium. Note that high concentrations of DMSO can be toxic to cells, so it is advisable to keep the final DMSO concentration in your experiment below 0.5%.[4] If you observe precipitation upon dilution, gentle warming and sonication can aid in dissolution.[1]

Q3: I am observing unexpected cytotoxicity in my experiments. What could be the cause?

A3: Unexpected cell death can arise from several factors:

• On-target apoptosis: The intended target of 17-Hydroxyisolathyrol, when inhibited, may trigger a regulated cell death pathway.[5][6]

• Off-target effects: The compound may be interacting with other cellular proteins, leading to toxicity.[4]

• Solvent toxicity: High concentrations of the solvent (e.g., DMSO) can be toxic to cells.[4]

• Compound degradation: Improper storage or handling can lead to the formation of toxic byproducts.[7]

• Cell culture issues: Problems such as contamination or poor cell health can exacerbate the toxic effects of a compound.[8]

Q4: How can I begin to determine if the observed effects of 17-Hydroxyisolathyrol are on-target or off-target?

A4: A multi-faceted approach is recommended. Start by performing a dose-response curve to determine the lowest effective concentration. Then, consider using a structurally similar but inactive analog as a negative control. If available, using genetic methods like siRNA or CRISPR to knock down the putative target can help determine if the phenotype is replicated. Furthermore, biochemical and cellular assays can be employed to identify other potential targets.

Troubleshooting Guides

Issue 1: High Variability in Experimental Results

• Possible Cause: Inconsistent compound solubility or stability in the culture medium.

• Troubleshooting Steps:

  • Always prepare fresh dilutions of 17-Hydroxyisolathyrol from a frozen stock for each experiment.

  • Ensure the final DMSO concentration is consistent across all wells, including vehicle controls.

  • Visually inspect the medium for any signs of precipitation after adding the compound. If precipitation is observed, consider using a different solubilization protocol.[1]

  • Evaluate the stability of 17-Hydroxyisolathyrol in your specific cell culture medium over the time course of your experiment.[9][10]

Issue 2: Observed Phenotype Does Not Match Known Effects of Targeting the Hypothesized Pathway

• Possible Cause: 17-Hydroxyisolathyrol may have significant off-target activities. Diterpenoids are known to interact with various signaling pathways, including NF-κB and MAPK pathways.[2][11]

• Troubleshooting Steps:

  • Kinase Profiling: Perform an in vitro kinase screen to identify potential off-target kinases.[8][12]

  • Cellular Thermal Shift Assay (CETSA): Use CETSA to confirm the engagement of the intended target in intact cells. A lack of a thermal shift for the intended target, or the discovery of shifts in other proteins, can indicate off-target binding.[13][14][15][16]

  • Affinity Chromatography: For an unbiased approach, use affinity chromatography with immobilized 17-Hydroxyisolathyrol to pull down binding partners from cell lysates for identification by mass spectrometry.[17][18][19][20]

Experimental Protocols

Protocol 1: In Vitro Kinase Profiling

Objective: To determine the inhibitory activity of 17-Hydroxyisolathyrol against a broad panel of kinases to identify on- and off-targets.

Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of 17-Hydroxyisolathyrol in DMSO. Serially dilute the compound to generate a range of concentrations for IC50 determination.

• Assay Plate Preparation: In a 384-well plate, add the recombinant kinase, its specific substrate, and radiolabeled [γ-³³P]ATP. The ATP concentration should be at the Km for each kinase.

• Compound Addition: Add the diluted 17-Hydroxyisolathyrol or a vehicle control (e.g., DMSO) to the wells.

• Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 10-15 minutes) to allow for inhibitor binding.

• Reaction Quenching & Detection: Stop the reaction and measure the incorporation of the radiolabel into the substrate using a scintillation counter.

• Data Analysis: Calculate the percentage of kinase activity inhibition for each concentration compared to the DMSO control. Determine the IC50 value for each kinase by fitting the data to a dose-response curve.

Data Presentation:

Target	IC50 (nM) for 17-Hydroxyisolathyrol	Selectivity (Fold vs. Primary Target)
Primary Target A	50	1
Off-Target Kinase 1	5,000	100
Off-Target Kinase 2	>10,000	>200
Off-Target Kinase 3	2,500	50

Protocol 2: Cellular Thermal Shift Assay (CETSA)

Objective: To confirm the engagement of a target protein by 17-Hydroxyisolathyrol in a cellular environment.

Methodology:

• Cell Treatment: Treat cultured cells with 17-Hydroxyisolathyrol at the desired concentration or with a vehicle control (DMSO) for a specific duration (e.g., 1-2 hours).

• Heat Challenge: Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures using a thermocycler for a short duration (e.g., 3 minutes).

• Cell Lysis: Lyse the cells by freeze-thaw cycles or by adding a lysis buffer.

• Centrifugation: Separate the soluble protein fraction from the precipitated protein by centrifugation.

• Protein Analysis: Analyze the amount of soluble target protein remaining at each temperature by Western blotting.

• Data Analysis: Quantify the band intensities and plot them against the temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of 17-Hydroxyisolathyrol indicates target engagement.

Data Presentation:

Treatment	Melting Temperature (Tm) in °C
Vehicle (DMSO)	48.5
17-Hydroxyisolathyrol (10 µM)	52.3

Protocol 3: Affinity Chromatography for Target Identification

Objective: To identify the cellular binding partners of 17-Hydroxyisolathyrol.

Methodology:

• Probe Synthesis: Synthesize a derivative of 17-Hydroxyisolathyrol that can be immobilized on a solid support (e.g., agarose beads).

• Cell Lysis: Prepare a cell lysate from the cellular model of interest.

• Incubation: Incubate the cell lysate with the 17-Hydroxyisolathyrol-conjugated beads. Include a control with unconjugated beads.

• Washing: Wash the beads extensively to remove non-specifically bound proteins.

• Elution: Elute the specifically bound proteins from the beads.

• Protein Identification: Identify the eluted proteins using mass spectrometry (LC-MS/MS).

• Validation: Validate the identified targets using techniques such as Western blotting or CETSA.

Visualizations

Caption: Workflow for investigating off-target effects of 17-Hydroxyisolathyrol.

Caption: Potential signaling pathways modulated by diterpenoids like 17-Hydroxyisolathyrol.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Diterpenes: Nature’s Hidden Gems of Immunomodulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activities and Molecular Mechanisms of Diterpenes, Diterpenoids, and Their Derivatives in Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Challenges of Regulated Cell Death: Implications for Therapy Resistance in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Small Molecules Targeting Programmed Cell Death in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Optimizing the stability and solubility of cell culture media ingredients - Evonik Industries [healthcare.evonik.com]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | Pharmacological approaches to understanding protein kinase signaling networks [frontiersin.org]
• 13. benchchem.com [benchchem.com]
• 14. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay [bio-protocol.org]
• 15. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. news-medical.net [news-medical.net]
• 17. conductscience.com [conductscience.com]
• 18. Small molecule target identification using photo-affinity chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Affinity Chromatography - Creative Biolabs [creative-biolabs.com]
• 20. Affinity chromatography - Wikipedia [en.wikipedia.org]

Technical Support Center: Enhancing the Bioavailability of 17-Hydroxyisolathyrol

This guide provides researchers, scientists, and drug development professionals with detailed strategies, protocols, and troubleshooting advice for enhancing the in vivo bioavailability of the poorly water-soluble compound, 17-Hydroxyisolathyrol.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and what are its primary properties affecting bioavailability?

17-Hydroxyisolathyrol is a macrocyclic lathyrane diterpenoid isolated from plants of the Euphorbia genus.[1][2][3] As a member of the diterpenoid class, it is a complex, lipophilic molecule with a molecular weight of 350.45 g/mol and the formula C₂₀H₃₀O₅.[1]

Its key physicochemical properties that present challenges for oral bioavailability are:

• Poor Aqueous Solubility: It is described as a solid that is highly soluble in organic solvents like DMSO but is expected to have very low solubility in water.[1] This is the primary rate-limiting step for absorption in the gastrointestinal (GI) tract.

• High Lipophilicity: The complex carbon skeleton suggests a high logP value, meaning it prefers lipid environments over aqueous ones. While this is necessary for crossing cell membranes, it first needs to dissolve to reach the membrane.

• Biopharmaceutics Classification System (BCS): Based on these properties, 17-Hydroxyisolathyrol is likely a BCS Class II (low solubility, high permeability) or Class IV (low solubility, low permeability) compound.[4][5] Formulations for such compounds must focus on improving dissolution.[4]

Q2: What are the primary formulation strategies to enhance the bioavailability of 17-Hydroxyisolathyrol?

To overcome the low aqueous solubility, several advanced formulation strategies can be employed. The most promising approaches are broadly categorized into lipid-based systems, solid dispersions, and particle size reduction.[6]

• Lipid-Based Formulations (e.g., SEDDS): Self-Emulsifying Drug Delivery Systems (SEDDS) are isotropic mixtures of oils, surfactants, and co-solvents that, upon gentle agitation in GI fluids, spontaneously form fine oil-in-water emulsions (or microemulsions).[7][8] This presents the drug in a dissolved state within small lipid droplets, providing a large surface area for absorption.[9]

• Solid Dispersions: This technique involves dispersing 17-Hydroxyisolathyrol in a hydrophilic inert carrier or matrix at the molecular level.[10][11] Methods like hot-melt extrusion or spray drying can convert the crystalline drug into a more soluble amorphous state, significantly enhancing the dissolution rate and bioavailability.[12][13]

• Particle Size Reduction (Nanonization): Reducing the particle size of the drug to the sub-micron (nanometer) range dramatically increases the surface-area-to-volume ratio.[4][14] This enhances the dissolution velocity according to the Noyes-Whitney equation.[15] This can be achieved through techniques like wet-bead milling to create a nanosuspension.[4]

Q3: How do I select the most appropriate formulation strategy for my in vivo study?

The choice depends on factors like the required dose, the physicochemical properties of the drug, and available equipment. The workflow diagram below provides a logical path for selecting a suitable strategy. A good starting point is often screening for solubility in various lipid excipients and polymers to assess the feasibility of SEDDS or solid dispersions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Enhancing Structural Diversity of Lathyrane Derivatives through Biotransformation by the Marine-Derived Actinomycete Streptomyces puniceus BC-5GB.11 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 4. future4200.com [future4200.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Self-Emulsifying Drug Delivery Systems (SEDDS): Measuring Energy Dynamics to Determine Thermodynamic and Kinetic Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijpcbs.com [ijpcbs.com]
• 9. Formulation and In Vivo Evaluation of a Solid Self-Emulsifying Drug Delivery System Using Oily Liquid Tocotrienols as Model Active Substance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. japer.in [japer.in]
• 11. jddtonline.info [jddtonline.info]
• 12. tandfonline.com [tandfonline.com]
• 13. Improved dissolution behavior of lipophilic drugs by solid dispersions: the production process as starting point for formulation considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 15. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]

Dealing with autofluorescence of 17-Hydroxyisolathyrol in imaging

Technical Support Center: Imaging 17-Hydroxyisolathyrol

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) to address challenges related to the autofluorescence of 17-Hydroxyisolathyrol during imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What is autofluorescence and why is it a problem when imaging 17-Hydroxyisolathyrol?

A1: Autofluorescence is the natural emission of light by biological structures, such as cells and tissues, when they are excited by light. This phenomenon can be a significant issue in fluorescence microscopy as it can obscure the signal from the specific fluorescent probe you are interested in, such as a fluorescently-labeled 17-Hydroxyisolathyrol or its potential intrinsic fluorescence. This leads to a low signal-to-noise ratio, making it difficult to distinguish the true signal from the background. Common sources of autofluorescence in cell samples include molecules like NADH, collagen, and lipofuscin.[1] Fixation methods, particularly those using aldehydes like formalin, can also increase autofluorescence.[2]

Q2: Does 17-Hydroxyisolathyrol have intrinsic fluorescence?

A2: Currently, there is limited direct evidence in the scientific literature to suggest that 17-Hydroxyisolathyrol, a phorbol ester derivative, possesses strong native fluorescence suitable for direct imaging. Phorbol esters are often studied using fluorescent derivatives where a fluorophore is chemically attached to the molecule.[3][4][5] Therefore, it is crucial to first establish whether the signal you are observing is indeed from 17-Hydroxyisolathyrol or from cellular autofluorescence.

Q3: How can I check if the signal I'm seeing is from 17-Hydroxyisolathyrol or just background autofluorescence?

A3: The most effective way to determine the source of your signal is by using proper controls. An essential control is an unstained, untreated sample of your cells or tissue.[6] This sample should be prepared in the exact same way as your experimental samples (including fixation and mounting) but without the addition of 17-Hydroxyisolathyrol. By imaging this control sample using the same settings (laser power, exposure time, filter sets) as your experimental sample, you can observe the baseline level of autofluorescence. If the signal in your experimental sample is not significantly brighter or spectrally different from the control, then you are likely observing autofluorescence.

Q4: What are the general strategies to reduce autofluorescence?

A4: There are several effective strategies to combat autofluorescence:

• Strategic Fluorophore Selection: If you are using a fluorescently labeled derivative of 17-Hydroxyisolathyrol, choose a fluorophore that emits in the red or far-red region of the spectrum (e.g., Alexa Fluor 647, Cy5).[2] Autofluorescence is typically more pronounced in the blue and green channels.[6]

• Chemical Quenching: Treat your samples with chemical agents that reduce autofluorescence. Sodium borohydride can be used for aldehyde-induced autofluorescence, and Sudan Black B is effective against lipofuscin.[1][2][7]

• Photobleaching: Intentionally expose your sample to high-intensity light before adding your fluorescent probe to "bleach" or destroy the autofluorescent molecules.[8]

• Spectral Unmixing: If your microscope is equipped with a spectral detector, you can acquire the emission spectrum of the autofluorescence from a control sample and then use software to subtract this "spectral fingerprint" from your experimental images.[6]

• Optimized Fixation: The choice of fixative can significantly impact autofluorescence. Formalin fixation is known to increase autofluorescence, while methanol or shorter fixation times may reduce it.[2]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High background fluorescence in all channels.	The cells or tissue have high intrinsic autofluorescence.	1. Image an unstained control to confirm the source and intensity of the autofluorescence. 2. Apply a chemical quenching agent like Sudan Black B. 3. Use spectral unmixing to computationally remove the background signal.
Signal is weak and difficult to distinguish from the background.	The signal from 17-Hydroxyisolathyrol (or its fluorescent conjugate) is being masked by autofluorescence, resulting in a poor signal-to-noise ratio.	1. Optimize imaging parameters by reducing exposure time or laser power to minimize the contribution of weak autofluorescence.[6] 2. If using a fluorescent derivative, switch to a brighter fluorophore in the far-red spectrum.[2] 3. Consider signal amplification techniques if applicable.[6]
Granular, punctate staining is observed in the cytoplasm, especially in older cells or tissues.	This pattern is characteristic of lipofuscin, an autofluorescent pigment that accumulates with age and cellular stress.[1][6][9]	1. Treat the sample with Sudan Black B, which is effective at quenching lipofuscin-based autofluorescence.[1] 2. Be aware that Sudan Black B can fluoresce in the far-red, so check for this in a control sample.[1]
Diffuse background fluorescence is present after fixation.	Aldehyde fixatives (e.g., formaldehyde, glutaraldehyde) can induce autofluorescence by reacting with cellular amines.	1. Reduce the fixation time. 2. Consider using a non-aldehyde fixative like ice-cold methanol. 3. After aldehyde fixation, treat the sample with a reducing agent like sodium borohydride.[7]

Experimental Protocols

Protocol 1: Quenching Aldehyde-Induced Autofluorescence with Sodium Borohydride (NaBH₄)

This protocol is intended for use after fixation with formaldehyde or glutaraldehyde.

• Following your standard fixation protocol, wash the samples three times with Phosphate-Buffered Saline (PBS) for 5 minutes each.

• Prepare a fresh solution of 1 mg/mL Sodium Borohydride (NaBH₄) in ice-cold PBS. Caution: NaBH₄ is reactive and should be handled with care in a well-ventilated area.

• Immerse your samples in the NaBH₄ solution and incubate for 15-30 minutes at room temperature.

• Wash the samples thoroughly three times with PBS for 5 minutes each to remove any residual NaBH₄.

• You can now proceed with your staining protocol.

Protocol 2: Quenching Lipofuscin Autofluorescence with Sudan Black B (SBB)

This protocol is particularly effective for tissues known to have high levels of lipofuscin.

• Complete your entire immunofluorescence or staining protocol, including all incubation and wash steps.

• Prepare a 0.1% (w/v) solution of Sudan Black B in 70% ethanol. Ensure it is well-dissolved by stirring for 1-2 hours and then filter it through a 0.2 µm filter.

• Incubate your slides with the SBB solution for 10-20 minutes at room temperature.

• Quickly and thoroughly wash the slides with PBS until all excess SBB is removed.

• Mount your coverslips with an appropriate mounting medium.

Visual Guides

Caption: Troubleshooting workflow for managing autofluorescence.

Caption: Simplified signaling pathway of phorbol esters.

References

• 1. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 2. oraclebio.com [oraclebio.com]
• 3. karger.com [karger.com]
• 4. Cellular uptake and localization of fluorescent derivatives of phorbol ester tumor promoters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The use of fluorescent phorbol esters in studies of protein kinase C-membrane interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Learn how to Remove Autofluorescence from your Confocal Images | Learn & Share | Leica Microsystems [leica-microsystems.com]
• 9. Imaging of retinal autofluorescence in patients with age-related macular degeneration - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Refinement of Animal Models for 17-Hydroxyisolathyrol Efficacy Testing

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the refinement of animal models in 17-Hydroxyisolathyrol efficacy testing. The information is designed to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and what is its putative mechanism of action?

17-Hydroxyisolathyrol is a lathyrane-type diterpenoid isolated from the seeds of Euphorbia lathyris. Lathyrane diterpenoids are known for a range of biological activities, including anti-inflammatory and anticancer effects.[1][2] The proposed mechanism of action for some lathyrane diterpenoids involves the modulation of key signaling pathways, such as the activation of Protein Kinase C (PKC) isozymes and subsequent effects on downstream targets like the NF-κB pathway.[3][4]

Q2: Which animal models are suitable for testing the in vivo efficacy of 17-Hydroxyisolathyrol?

The choice of animal model depends on the therapeutic area of interest. For anticancer studies, patient-derived xenograft (PDX) models or human tumor cell line xenografts in immunodeficient mice (e.g., NOD/SCID or NSG) are commonly used.[5] For example, in colorectal cancer research, orthotopic xenograft models have been successfully used to evaluate the antitumor activity of Euphorbia lathyris extracts.[6][7] Chemically-induced models, such as the azoxymethane/dextran sulfate sodium (AOM/DSS) model for colitis-associated cancer, can also be employed to assess preventative effects.[6][7]

Q3: What are the major challenges in the preclinical in vivo testing of 17-Hydroxyisolathyrol and other macrocyclic diterpenoids?

Macrocyclic diterpenoids like 17-Hydroxyisolathyrol often present several challenges in preclinical development:

• Poor aqueous solubility: This can lead to difficulties in formulation, resulting in low bioavailability and inconsistent results.

• Toxicity: Some natural products can exhibit off-target toxicity, which needs to be carefully evaluated.

• Metabolic instability: The compound may be rapidly metabolized in vivo, reducing its therapeutic window.

• Complex structure: The intricate three-dimensional structure can make synthesis and modification challenging.[8][9]

Troubleshooting Guides

Formulation and Administration Issues

Problem: Precipitation of 17-Hydroxyisolathyrol in the formulation upon preparation or administration.

• Potential Cause: 17-Hydroxyisolathyrol, like many diterpenoids, has poor water solubility. The use of an inappropriate vehicle can lead to precipitation.

• Troubleshooting Steps:

  • Vehicle Optimization: Test a range of biocompatible solvents and co-solvent systems. Common vehicles for poorly soluble compounds include mixtures of DMSO, PEG300, Tween-80, and saline, or oil-based vehicles like corn oil.

  • Solubility Enhancement: Consider using solubility-enhancing excipients such as cyclodextrins.

  • Particle Size Reduction: Micronization or nano-milling of the compound can improve its dissolution rate.

  • Formulation Type: For oral administration, consider lipid-based formulations like self-emulsifying drug delivery systems (SEDDS) to improve absorption.[10]

Problem: High variability in efficacy or toxicity between animals in the same treatment group.

• Potential Cause: Inconsistent dosing due to precipitation or non-homogeneity of the formulation. Incorrect route of administration or animal handling stress can also contribute.

• Troubleshooting Steps:

  • Ensure Homogeneity: If using a suspension, ensure it is uniformly mixed before each administration.

  • Accurate Dosing: Dose animals based on their individual body weight.

  • Consistent Administration: Ensure all technical staff are proficient in the chosen administration technique (e.g., oral gavage, intraperitoneal injection).

  • Acclimatization: Properly acclimatize animals to handling and experimental procedures to minimize stress-induced variability.

Efficacy and Toxicity Assessment Issues

Problem: Lack of significant tumor growth inhibition in a xenograft model.

• Potential Cause:

  • Sub-optimal dosing regimen (dose and frequency).

  • Poor bioavailability of the compound.

  • The chosen cancer cell line may be resistant to the compound's mechanism of action.

  • Rapid metabolism of the compound in vivo.

• Troubleshooting Steps:

  • Dose-Range Finding Study: Conduct a pilot study with a range of doses to determine the maximum tolerated dose (MTD) and a potentially efficacious dose.

  • Pharmacokinetic (PK) Analysis: Measure the concentration of 17-Hydroxyisolathyrol in plasma and tumor tissue over time to assess its bioavailability and exposure.

  • Mechanism of Action Confirmation: Before moving in vivo, confirm the sensitivity of the chosen cell line to 17-Hydroxyisolathyrol in vitro.

  • Multi-Dose Regimen: A single dose may not be sufficient. Evaluate the efficacy of repeated dosing schedules.

Problem: Unexpected toxicity or adverse effects in treated animals (e.g., weight loss, lethargy).

• Potential Cause:

  • The dose of 17-Hydroxyisolathyrol is too high.

  • The formulation vehicle is causing toxicity.

  • The compound has off-target effects.

• Troubleshooting Steps:

  • Vehicle Control Group: Always include a control group that receives only the vehicle to rule out its toxicity.

  • Dose De-escalation: If toxicity is observed at the intended therapeutic dose, reduce the dose and re-evaluate.

  • Toxicology Endpoints: Include preliminary toxicology assessments in your efficacy studies, such as monitoring clinical signs, body weight, and performing basic hematology and clinical chemistry at the end of the study.

  • Histopathology: Conduct histopathological examination of major organs to identify any treatment-related changes.

Data Presentation

Table 1: Hypothetical Dose-Response Data for 17-Hydroxyisolathyrol in a Colorectal Cancer Xenograft Model

Treatment Group	Dose (mg/kg)	Administration Route	Mean Tumor Volume (mm³) at Day 21	Percent Tumor Growth Inhibition (%)	Mean Body Weight Change (%)
Vehicle Control	0	Oral Gavage	1500 ± 250	0	+5.2 ± 1.5
17-Hydroxyisolathyrol	10	Oral Gavage	1200 ± 200	20	+4.8 ± 1.8
17-Hydroxyisolathyrol	30	Oral Gavage	800 ± 150	46.7	+2.1 ± 2.0
17-Hydroxyisolathyrol	100	Oral Gavage	450 ± 100	70	-3.5 ± 2.5
Positive Control	Varies	Varies	300 ± 80	80	-8.0 ± 3.0

Table 2: Recommended Formulation Vehicles for Poorly Soluble Diterpenoids

Formulation Type	Composition	Administration Route	Advantages	Disadvantages
Co-solvent Solution	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	IV, IP	Simple to prepare, suitable for initial screening.	Can cause hemolysis or local irritation at high concentrations.
Suspension	Micronized compound in 0.5% carboxymethylcellulose	Oral	Can deliver higher doses, avoids use of organic solvents.	Potential for non-uniform dosing if not properly suspended.
Lipid-Based	Compound dissolved in oil (e.g., corn oil, sesame oil)	Oral, IP	Can improve oral bioavailability for lipophilic compounds.	May have complex absorption kinetics.
Cyclodextrin Complex	Compound complexed with hydroxypropyl-β-cyclodextrin in saline	IV, IP	Increases aqueous solubility, can reduce toxicity.	Can be expensive, may alter pharmacokinetics.

Experimental Protocols

Protocol 1: Orthotopic Colorectal Cancer Mouse Model

• Cell Culture: Culture human colorectal cancer cells (e.g., HCT116, HT-29) under standard conditions.

• Animal Model: Use 6-8 week old immunodeficient mice (e.g., NOD/SCID).

• Surgical Procedure: Anesthetize the mouse. Make a small abdominal incision to expose the cecum. Inject 1x10^6 cancer cells in 30 µL of Matrigel into the cecal wall. Suture the incision.

• Tumor Growth Monitoring: Monitor tumor growth using a suitable imaging modality (e.g., ultrasound, bioluminescence imaging if using luciferase-expressing cells).

• Treatment Initiation: Once tumors are established (e.g., 50-100 mm³), randomize mice into treatment groups.

• Drug Administration: Administer 17-Hydroxyisolathyrol or vehicle control according to the predetermined dose and schedule.

• Efficacy Assessment: Monitor tumor volume and body weight 2-3 times per week. At the end of the study, euthanize the mice and collect tumors and major organs for further analysis (e.g., histopathology, biomarker analysis).

Mandatory Visualization

Caption: Putative signaling pathway for 17-Hydroxyisolathyrol.

Caption: General experimental workflow for in vivo efficacy testing.

References

• 1. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lathyrane diterpenes from Euphorbia lathyris and the potential mechanism to reverse the multi-drug resistance in HepG2/ADR cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scienceopen.com [scienceopen.com]
• 5. benchchem.com [benchchem.com]
• 6. In vivo antitumor activity of Euphorbia lathyris ethanol extract in colon cancer models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. drugtargetreview.com [drugtargetreview.com]
• 9. Exploring Macrocyclic Chemical Space: Strategies and Technologies for Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Anti-inflammatory Effects of Hydroxytyrosol in Primary Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory properties of Hydroxytyrosol, a potent phenolic compound found in olive oil, against established anti-inflammatory drugs, Dexamethasone and Ibuprofen. The focus is on their validated effects in primary cell models, offering supporting experimental data and detailed protocols for researchers.

Mechanisms of Anti-Inflammatory Action

Inflammation is a complex biological response mediated by various signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways, when activated by stimuli like lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α), lead to the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandins (e.g., PGE₂), and cytokines (e.g., IL-6, TNF-α).

• Hydroxytyrosol (HT): This natural compound exerts broad-spectrum anti-inflammatory effects. It has been shown to inhibit the activation of both the NF-κB and MAPK signaling pathways.[1][2] By doing so, it suppresses the gene expression and production of multiple downstream inflammatory mediators, including inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[3][4]

• Dexamethasone: A synthetic glucocorticoid, Dexamethasone functions by binding to intracellular glucocorticoid receptors (GR).[5] The activated GR-Dexamethasone complex translocates to the nucleus, where it upregulates anti-inflammatory genes and downregulates pro-inflammatory genes by inhibiting transcription factors like NF-κB.[6][7] Its action is potent and affects a wide range of immune cells.

• Ibuprofen: As a non-steroidal anti-inflammatory drug (NSAID), Ibuprofen's primary mechanism is the non-selective inhibition of cyclooxygenase enzymes, COX-1 and COX-2.[8] This action blocks the conversion of arachidonic acid into prostaglandins, which are key mediators of pain and inflammation.[8] Some studies suggest it may also have other effects, such as activating the anti-inflammatory protein NRF2.[9]

Comparative Analysis of Anti-inflammatory Activity in Primary Cells

The following table summarizes quantitative data from studies evaluating the anti-inflammatory effects of Hydroxytyrosol, Dexamethasone, and Ibuprofen in various primary cell models.

Compound	Primary Cell Type	Inflammatory Stimulus	Key Markers Inhibited	Quantitative Results
Hydroxytyrosol	Human Chondrocytes	H₂O₂ / GROα	ROS, iNOS, COX-2, MMP-13, RUNX-2, VEGF	Significantly reduced ROS production and expression of OA-related genes.[10]
Hydroxytyrosol	Murine Macrophages	LPS	NO, PGE₂, IL-1α, IL-1β, IL-6, TNF-α, iNOS	IC₅₀ for NO production: 11.4 µM; IC₅₀ for PGE₂ production: 19.5 µM.[11][12]
Hydroxytyrosol	Human Monocytic Cells (THP-1)	LPS	TNF-α, IL-6, IL-1β (gene expression)	Significantly reduced gene expression of pro-inflammatory cytokines.[13][14]
Dexamethasone	Fish Kidney Monocytic Cells	LPS	NO	Blocked LPS-induced NO production.[15]
Dexamethasone	Murine Macrophages	Zymosan	JNK and p38 MAPK activation, TNF, COX-2	Inhibition of several pro-inflammatory genes was dependent on DUSP1 induction.[16]
Ibuprofen	Human Peripheral Blood Mononuclear Cells (PBMCs)	anti-IgM + CpG	IgM, IgG, PGE₂	Reduced IgM by up to 97% and IgG by up to 70%; inhibited PGE₂ in a dose-dependent manner.[17]
Ibuprofen	Fish Kidney Monocytic Cells	LPS	NO	Inhibited LPS-induced NO production at concentrations from 10-1000 ng/mL.[15]

Signaling Pathways and Experimental Workflow

Diagrams of Mechanisms and Processes

The following diagrams, generated using Graphviz, illustrate the key signaling pathways and a typical experimental workflow for validating anti-inflammatory compounds.

Caption: Inflammatory signaling pathways and points of inhibition.

Caption: Experimental workflow for evaluating anti-inflammatory compounds.

Experimental Protocols

This section provides a generalized protocol for assessing the anti-inflammatory effects of a test compound on primary macrophages.

Protocol: In Vitro Anti-Inflammatory Assay in Primary Macrophages

1. Isolation and Culture of Bone Marrow-Derived Macrophages (BMDMs)

• Euthanize a mouse (e.g., C57BL/6) and sterilize the hind legs.

• Isolate the femur and tibia and flush the bone marrow with sterile Dulbecco's Modified Eagle Medium (DMEM).

• Create a single-cell suspension by passing the marrow through a 70-µm cell strainer.

• Culture the cells for 7 days in DMEM supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and 20 ng/mL Macrophage Colony-Stimulating Factor (M-CSF) to differentiate them into macrophages.

2. Cell Seeding and Treatment

• After 7 days, detach the differentiated BMDMs and seed them into 96-well or 24-well plates at a density of 1x10⁵ cells/well.

• Allow cells to adhere overnight.

• Prepare stock solutions of Hydroxytyrosol, Dexamethasone, and Ibuprofen in a suitable solvent (e.g., DMSO) and then dilute to final concentrations in culture medium.

• Remove the old medium and pre-treat the cells with various concentrations of the test compounds for 1-2 hours. Include a vehicle control (medium with DMSO) and a negative control (medium only).

3. Inflammatory Stimulation

• Following pre-treatment, add Lipopolysaccharide (LPS) to the wells at a final concentration of 100 ng/mL to induce an inflammatory response. Do not add LPS to the negative control wells.

• Incubate the plates for 18-24 hours at 37°C and 5% CO₂.

4. Measurement of Inflammatory Markers

• Nitric Oxide (NO) Production (Griess Assay):

  • Collect 50 µL of cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (sulfanilamide solution) and incubate for 10 minutes.

  • Add 50 µL of Griess Reagent B (N-(1-Naphthyl)ethylenediamine solution) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm. Calculate NO concentration using a sodium nitrite standard curve.

• Cytokine Quantification (ELISA):

  • Collect cell culture supernatants.

  • Quantify the concentration of pro-inflammatory cytokines such as TNF-α and IL-6 using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer’s instructions.

• Gene Expression Analysis (qPCR):

  • Lyse the remaining cells in the wells and extract total RNA using a suitable kit.

  • Synthesize cDNA from the RNA.

  • Perform quantitative real-time PCR (qPCR) using primers specific for target genes like Nos2 (iNOS), Ptgs2 (COX-2), Tnf, and Il6, with a housekeeping gene (e.g., Actb) for normalization.[12][13]

5. Data Analysis

• Calculate the percentage inhibition of NO and cytokine production for each compound concentration relative to the LPS-only control.

• Determine the IC₅₀ values (the concentration required to inhibit 50% of the inflammatory response).

• Analyze gene expression data using the ΔΔCt method to determine the fold change in expression.

• Perform statistical analysis (e.g., ANOVA) to determine significance.

References

• 1. Hydroxytyrosol, Tyrosol and Derivatives and Their Potential Effects on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hydroxytyrosol Interference with Inflammaging via Modulation of Inflammation and Autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydroxytyrosol, a phenolic compound from virgin olive oil, prevents macrophage activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. What is the mechanism of Dexamethasone? [synapse.patsnap.com]
• 6. droracle.ai [droracle.ai]
• 7. What is the mechanism of action of Dexamethasone? [synapse.patsnap.com]
• 8. PharmGKB summary: ibuprofen pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. New research may explain unexpected effects of common painkillers | Yale News [news.yale.edu]
• 10. Hydroxytyrosol Prevents Increase of Osteoarthritis Markers in Human Chondrocytes Treated with Hydrogen Peroxide or Growth-Related Oncogene α - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Hydroxytyrosol is the major anti-inflammatory compound in aqueous olive extracts and impairs cytokine and chemokine production in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Anti-Inflammatory and Antioxidant Activity of Hydroxytyrosol and 3,4-Dihydroxyphenyglycol Purified from Table Olive Effluents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. Effects of anti-inflammatory drugs in primary kidney cell culture of a freshwater fish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Antiinflammatory effects of dexamethasone are partly dependent on induction of dual specificity phosphatase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Ibuprofen and other widely used non-steroidal anti-inflammatory drugs inhibit antibody production in human cells - PMC [pmc.ncbi.nlm.nih.gov]

Reproducibility of Bioactivity Studies on 17-Hydroxyisolathyrol and Related Lathyrane Diterpenoids: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Hydroxyisolathyrol is a lathyrane diterpenoid isolated from plants of the Euphorbia genus. While specific, reproducible bioactivity studies on 17-Hydroxyisolathyrol are limited in publicly accessible literature, the broader class of lathyrane diterpenoids has been the subject of numerous investigations, revealing significant potential in oncology and inflammatory diseases. This guide provides a comparative overview of the reported bioactivities of several lathyrane diterpenoids, offering a predictive framework for the potential therapeutic applications of 17-Hydroxyisolathyrol. The data presented herein is compiled from various studies on lathyrane derivatives, and it is important to note that these findings on related compounds may not be directly extrapolated to 17-Hydroxyisolathyrol itself without direct experimental verification.

Comparative Analysis of Lathyrane Diterpenoid Bioactivity

Lathyrane diterpenoids have demonstrated notable anti-cancer and anti-inflammatory properties. The following tables summarize the quantitative data from studies on various lathyrane derivatives, providing a basis for comparing their potency and cellular targets.

Table 1: Anti-Cancer Activity of Selected Lathyrane Diterpenoids

Compound	Cancer Cell Line	Assay Type	IC50 Value (µM)	Reference
Jatropodagin A	Saos-2 (Osteosarcoma)	Cytotoxicity	8.08	[1]
Jatropodagin A	MG-63 (Osteosarcoma)	Cytotoxicity	14.64	[1]
Euphorbia Factor L1	A549 (Lung Carcinoma)	Cytotoxicity	Not specified	[2]
Euphorbia Factor L2	A549 (Lung Carcinoma)	Apoptosis Induction	Not specified	[2]
Latilagascene C	EPG85-257RDB (Gastric Carcinoma)	Cytotoxicity	Moderately active	[1]
Latilagascene D	EPG85-257RDB (Gastric Carcinoma)	Cytotoxicity	Moderately active	[1]
Jolkinol B	EPG85-257RNOV (Gastric Carcinoma)	Cytotoxicity	Significantly active	[1]

Table 2: Anti-Inflammatory Activity of Selected Lathyrane Diterpenoids

Compound	Cell Line	Assay Type	IC50 Value (µM)	Reference
Compound 1 (from E. lathyris)	RAW264.7	NO Production Inhibition	3.0 ± 1.1	[3][4]
Compound 2 (from E. lathyris)	RAW264.7	NO Production Inhibition	Not specified	[3][4]
Compound 3 (from E. lathyris)	RAW264.7	NO Production Inhibition	Not specified	[3][4]
Compound 7 (from E. lathyris)	RAW264.7	NO Production Inhibition	Not specified	[3][4]
Compound 9 (from E. lathyris)	RAW264.7	NO Production Inhibition	Not specified	[3][4]
Compound 11 (from E. lathyris)	RAW264.7	NO Production Inhibition	Not specified	[3][4]
Compound 13 (from E. lathyris)	RAW264.7	NO Production Inhibition	Not specified	[3][4]
Compound 14 (from E. lathyris)	RAW264.7	NO Production Inhibition	Not specified	[3][4]
Compound 16 (from E. lathyris)	RAW264.7	NO Production Inhibition	Not specified	[3][4]
Compound 8d1 (Hybrid)	RAW264.7	NO Production Inhibition	1.55 ± 0.68	[5]
Compound 23d (Derivative)	RAW264.7	NO Production Inhibition	0.38 ± 0.18	[6]

Experimental Protocols

To ensure the reproducibility of the cited bioactivity studies, detailed experimental protocols are essential. Below are generalized methodologies based on the available literature for assessing the anti-cancer and anti-inflammatory effects of lathyrane diterpenoids.

Anti-Cancer Activity Assay (Cytotoxicity)

• Cell Culture: Human cancer cell lines (e.g., A549, Saos-2, MG-63) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Cells are seeded in 96-well plates and allowed to adhere overnight. The cells are then treated with various concentrations of the lathyrane diterpenoid for a specified duration (e.g., 48 or 72 hours).

• Viability Assessment (MTT Assay):

  • After treatment, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan crystals by viable cells.

  • The supernatant is removed, and the formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

  • The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.

Anti-Inflammatory Activity Assay (Nitric Oxide Inhibition)

• Cell Culture: RAW264.7 macrophage cells are cultured in DMEM supplemented with 10% FBS and antibiotics.

• Compound Treatment and Stimulation: Cells are seeded in 96-well plates and pre-treated with various concentrations of the lathyrane diterpenoid for a specified time (e.g., 1 hour). Subsequently, inflammation is induced by adding lipopolysaccharide (LPS).

• Nitric Oxide Measurement (Griess Assay):

  • After a 24-hour incubation period, the concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

  • The absorbance is measured at 540 nm.

• Data Analysis: The IC50 value for the inhibition of NO production is determined by comparing the nitrite concentrations in treated versus untreated, LPS-stimulated cells.

Signaling Pathways and Mechanisms of Action

The bioactivities of lathyrane diterpenoids are attributed to their modulation of specific cellular signaling pathways.

Anti-Inflammatory Mechanism: NF-κB Signaling Pathway

Several lathyrane diterpenoids exert their anti-inflammatory effects by inhibiting the NF-κB signaling pathway.[4][5] This pathway is a central regulator of inflammation. In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals like LPS, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes, including iNOS (which produces NO) and various cytokines.

Caption: NF-κB signaling pathway and inhibition by lathyrane diterpenoids.

Anti-Cancer Mechanism: Mitochondrial Apoptosis Pathway

The cytotoxic effects of some lathyrane diterpenoids against cancer cells are mediated through the induction of apoptosis, specifically via the intrinsic or mitochondrial pathway. This pathway is initiated by cellular stress, leading to the release of cytochrome c from the mitochondria. Cytochrome c then activates a cascade of caspases, which are proteases that execute programmed cell death.

Caption: Mitochondrial (intrinsic) apoptosis pathway induced by lathyrane diterpenoids.

Experimental Workflow

The following diagram illustrates a general workflow for the investigation of the bioactivity of a novel lathyrane diterpenoid like 17-Hydroxyisolathyrol, from initial screening to mechanism of action studies.

Caption: General experimental workflow for bioactivity studies of lathyrane diterpenoids.

Conclusion

While direct, reproducible bioactivity data for 17-Hydroxyisolathyrol is currently scarce in the scientific literature, the existing research on related lathyrane diterpenoids provides a strong foundation for predicting its potential therapeutic activities. The comparative data presented in this guide suggest that 17-Hydroxyisolathyrol likely possesses anti-cancer and anti-inflammatory properties, potentially mediated through the induction of mitochondrial apoptosis and the inhibition of the NF-κB signaling pathway, respectively. Further research following standardized experimental protocols is necessary to definitively characterize the bioactivity and therapeutic potential of 17-Hydroxyisolathyrol. This guide serves as a resource to inform and direct future investigations into this promising class of natural products.

References

• 1. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. scienceopen.com [scienceopen.com]
• 6. Synthesis of lathyrane diterpenoid nitrogen-containing heterocyclic derivatives and evaluation of their anti-inflammatory activities - PubMed [pubmed.ncbi.nlm.nih.gov]

17-Hydroxyisolathyrol Versus Other Lathyrane Diterpenes: A Comparative Guide to Anti-inflammatory Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the anti-inflammatory properties of 17-Hydroxyisolathyrol and other lathyrane diterpenes. The information is compiled from various studies, with a focus on experimental data to assist in research and development efforts.

Overview of Lathyrane Diterpenes' Anti-inflammatory Potential

Lathyrane diterpenes, a class of natural products primarily isolated from plants of the Euphorbiaceae family, have garnered significant interest for their diverse biological activities, including potent anti-inflammatory effects. Their mechanism of action often involves the modulation of key inflammatory pathways, such as the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling cascades. This guide focuses on the comparative anti-inflammatory efficacy of these compounds, with a special emphasis on 17-Hydroxyisolathyrol.

Comparative Analysis of Anti-inflammatory Activity

The primary metric for comparing the anti-inflammatory activity of these compounds is the half-maximal inhibitory concentration (IC50) for nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages. Lower IC50 values indicate higher potency.

Compound Name/Number	Source Organism	NO Production IC50 (µM)	Reference
17-Hydroxyisolathyrol	Euphorbia lathyris	Data Not Explicitly Found	-
Compound 1 (a new lathyrane diterpenoid)	Euphorbia lathyris	3.0 ± 1.1	[1]
Jatrocurcasenone I (Compound 4 )	Jatropha curcas	7.71	[2]
Jatrocurcasenone H (Compound 3 )	Jatropha curcas	11.28	[2]
Various lathyrane diterpenoids (compounds 1-3, 7, 9, 11, 13, 14, 16)	Euphorbia lathyris	2.6 - 26.0	[1]
18 lathyrane-type diterpenoids	Euphorbia lathyris	11.2 - 52.2	[3]
Lathyrane derivative 5n	Synthesized from Euphorbia factor L3	Potent inhibition (IC50 not specified)	[4]

Note: While the CAS number (93551-00-9) and chemical formula (C20H30O5) for 17-Hydroxyisolathyrol are known, a specific study explicitly reporting its anti-inflammatory IC50 value under this name was not identified in the reviewed literature. It is plausible that this compound is among the numerous lathyrane diterpenes isolated and tested in the cited studies under a different designation (e.g., as a numbered compound). Further research is required to definitively correlate "17-Hydroxyisolathyrol" with a specific published dataset.

Mechanism of Action: Targeting Key Inflammatory Pathways

The anti-inflammatory effects of lathyrane diterpenes are largely attributed to their ability to interfere with pro-inflammatory signaling pathways.

The NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory response. In resting macrophages, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory agents like LPS, the IκB kinase (IKK) complex phosphorylates IκBα, leading to its ubiquitination and subsequent degradation by the proteasome. This frees NF-κB to translocate to the nucleus, where it induces the transcription of genes encoding pro-inflammatory mediators, including inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), and various cytokines (TNF-α, IL-1β, IL-6).

Several lathyrane diterpenes have been shown to inhibit the activation of the NF-κB pathway. For instance, a new lathyrane diterpenoid (compound 1) isolated from Euphorbia lathyris was found to reduce the protein expression of NF-κB and phosphorylated IκBα in a dose-dependent manner.[1]

References

• 1. Anti-inflammatory Lathyrane Diterpenoids from Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NF-κB in monocytes and macrophages – an inflammatory master regulator in multitalented immune cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lathyrane-Type Diterpenoids from the Seeds of Euphorbia lathyris L. with Inhibitory Effects on NO Production in RAW 264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of New Lathyrane Diterpenoid Derivatives from Euphorbia lathyris and Evaluation of Their Anti-Inflammatory Activities - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 17-Hydroxyisolathyrol and Ingenol Mebutate in Oncology Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two diterpenes, 17-Hydroxyisolathyrol and ingenol mebutate, which have garnered interest in the field of oncology. While both compounds are derived from plants of the Euphorbia genus, they exhibit distinct mechanisms of action and influence different cellular signaling pathways. This document aims to provide an objective comparison based on available experimental data to aid researchers in drug development and cancer therapy research.

Executive Summary

Ingenol mebutate, a well-studied ingenane diterpene, is known for its dual mechanism of action involving direct induction of cell necrosis and subsequent immune system activation, primarily through the Protein Kinase C (PKC)/MEK/ERK signaling pathway. It has been clinically evaluated for the topical treatment of actinic keratosis.

Conversely, 17-Hydroxyisolathyrol is a less-characterized lathyrol-type diterpene. Research on lathyrol derivatives suggests a different mode of anticancer activity, primarily through the induction of apoptosis via the intrinsic mitochondrial pathway and modulation of the Transforming Growth Factor-beta (TGF-β)/Smad signaling pathway. Direct comparative clinical studies between 17-Hydroxyisolathyrol and ingenol mebutate are not currently available in the public domain. This guide, therefore, draws comparisons from studies on the broader families of lathyrol and ingenane diterpenes to provide a comprehensive overview.

Comparative Data on Cytotoxicity

The following tables summarize the available in vitro cytotoxicity data (IC50 values) for ingenol mebutate and various lathyrol derivatives against several cancer cell lines. It is important to note that these values are from different studies and experimental conditions may vary.

Table 1: IC50 Values of Ingenol Mebutate in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Reference
Panc-1	Pancreatic Cancer	43.1 ± 16.8	[1]

Table 2: IC50 Values of Lathyrol Derivatives in Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
C-5 benzoylated lathyrol	A549	Non-Small Cell Lung	12.99 ± 0.90	[2]
C-5 benzoylated lathyrol	H1299	Non-Small Cell Lung	15.23 ± 1.12	[2]
Lathyrol Derivative 3	BT-549	Breast Cancer	4.7	[3]
Lathyrol Derivative 10	BT-549	Breast Cancer	10.1	[3]
Lathyrol Derivative 14	BT-549	Breast Cancer	7.8	[3]
Lathyrol Derivative 22	BT-549	Breast Cancer	8.2	[3]
Lathyrol Derivative 1	MDA-MB-231	Breast Cancer	21.3	[3]
Lathyrol Derivative 2	MDA-MB-231	Breast Cancer	15.6	[3]
Lathyrol Derivative 14	MDA-MB-231	Breast Cancer	5.7	[3]
Lathyrol Derivative 22	MDA-MB-231	Breast Cancer	18.9	[3]
Euphorbia factor L28	786-0	Renal Cancer	9.43	[4]
Euphorbia factor L28	HepG2	Liver Cancer	13.22	[4]

Mechanism of Action and Signaling Pathways

The two compounds exert their anticancer effects through distinct molecular pathways, which are visualized in the diagrams below.

Ingenol Mebutate: Dual Mechanism of Action

Ingenol mebutate's primary mechanism involves the activation of Protein Kinase C (PKC), leading to a cascade of events that result in both direct tumor cell death and an inflammatory immune response.

Caption: Signaling pathway of Ingenol Mebutate.

17-Hydroxyisolathyrol and Lathyrol Derivatives: Induction of Apoptosis

Lathyrol derivatives, including likely 17-Hydroxyisolathyrol, are reported to induce programmed cell death (apoptosis) through the mitochondrial pathway and modulate the TGF-β/Smad pathway, which is often dysregulated in cancer.

Caption: Postulated signaling pathway of Lathyrol Derivatives.

Experimental Protocols

Detailed methodologies for key experiments cited in the comparison of these compounds are provided below.

Cell Proliferation Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of the compounds on cancer cell lines.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Treat the cells with various concentrations of 17-Hydroxyisolathyrol or ingenol mebutate (typically in a logarithmic dilution series) for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Wound Healing Assay for Cell Migration

This assay is used to evaluate the effect of the compounds on cell migration.

• Cell Seeding: Grow a confluent monolayer of cancer cells in a 6-well plate.

• Scratch Creation: Create a "wound" or scratch in the cell monolayer using a sterile p200 pipette tip.

• Compound Treatment: Wash the cells with PBS to remove detached cells and then add fresh medium containing the test compound at a non-toxic concentration.

• Image Acquisition: Capture images of the wound at 0 hours and at subsequent time points (e.g., 12, 24, 48 hours) using a microscope.

• Data Analysis: Measure the width of the wound at different time points and calculate the percentage of wound closure to assess the rate of cell migration.

Transwell Invasion Assay

This assay measures the ability of cancer cells to invade through a basement membrane matrix.

• Chamber Preparation: Coat the upper surface of a Transwell insert (8 µm pore size) with a thin layer of Matrigel and allow it to solidify.

• Cell Seeding: Seed cancer cells (pre-starved in serum-free medium) in the upper chamber in serum-free medium containing the test compound.

• Chemoattractant: Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

• Incubation: Incubate the plate for 24-48 hours at 37°C.

• Cell Staining and Counting: Remove non-invading cells from the upper surface of the membrane. Fix and stain the invading cells on the lower surface of the membrane with crystal violet.

• Data Analysis: Count the number of stained cells in several random fields under a microscope to quantify cell invasion.

Western Blot Analysis for Signaling Proteins

This technique is used to detect changes in the expression and phosphorylation of key proteins in the signaling pathways.

• Protein Extraction: Treat cells with the compounds for the desired time, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein (20-40 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the target proteins (e.g., p-ERK, ERK, p-Smad2, Smad2, Caspase-3, Bcl-2) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Data Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Caption: General workflow for in vitro comparison.

Conclusion

Ingenol mebutate and lathyrol derivatives represent two distinct classes of diterpenes with different mechanisms of anticancer action. Ingenol mebutate acts as a potent activator of the PKC pathway, leading to rapid necrosis and an inflammatory response, which may be beneficial in easily accessible tumors. Lathyrol derivatives, on the other hand, appear to induce a more classical apoptotic cell death and modulate the TGF-β/Smad pathway, suggesting a potential role in cancers where this pathway is a key driver of malignancy.

The lack of direct comparative studies on 17-Hydroxyisolathyrol and ingenol mebutate highlights a gap in the current research landscape. Further investigations, including head-to-head in vitro and in vivo studies, are warranted to fully elucidate their comparative efficacy and to determine their potential as standalone or combination therapies in various cancer types. The experimental protocols provided in this guide offer a framework for conducting such comparative research.

References

• 1. Ingenol mebutate inhibits the growth of pancreatic cancer cells in vitro via STING with an efficacy comparable to that of clinically used anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of lathyrol derivatives on non-small cell lung cancer and the possible mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. acgpubs.org [acgpubs.org]
• 4. Cytotoxic Lathyrane-Type Diterpenes from Seeds of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Showdown: 17-Hydroxyisolathyrol vs. Dexamethasone in Cellular Anti-Inflammatory Responses

A Head-to-Head Comparison for Researchers and Drug Development Professionals

In the quest for novel anti-inflammatory agents, both natural compounds and established pharmaceuticals present unique advantages. This guide provides an in-vitro comparative analysis of 17-Hydroxyisolathyrol, a novel diterpenoid, and Dexamethasone, a potent synthetic glucocorticoid. While direct comparative in vitro studies are emerging, this document synthesizes available data on their individual mechanisms and effects on key inflammatory pathways, offering a valuable resource for researchers in immunology and drug discovery.

Quantitative Performance Metrics

The following table summarizes the known in vitro efficacy of 17-O-acetylacuminolide, a structurally related diterpenoid to 17-Hydroxyisolathyrol, and Dexamethasone against key inflammatory markers. It is important to note that these data are compiled from separate studies and direct head-to-head quantitative comparisons for 17-Hydroxyisolathyrol are not yet extensively published.

Parameter	17-O-acetylacuminolide	Dexamethasone	Cell Line / Model
TNF-α Release IC₅₀	2.7 µg/mL[1]	-	RAW264.7 cells[1]
Serum TNF Reduction (in vivo)	35% reduction[1]	54% reduction[1]	LPS-stimulated Balb/c mice[1]
Nitric Oxide (NO) Production	Significant Inhibition[1]	Attenuates LPS-induced production[2]	RAW264.7 cells[1][2]
iNOS Expression	Significant Inhibition[1]	-	RAW264.7 cells[1]
IL-6 Production	Significant Inhibition[1]	Attenuates LPS-induced production[2]	RAW264.7 cells[1][2]
IL-1β Production	Significant Inhibition[1]	-	RAW264.7 cells[1]
Cytotoxicity	Not specified	Low cytotoxicity at therapeutic doses[3]	Retinal cells[3]

Note: Data for 17-O-acetylacuminolide is presented as a proxy due to the limited availability of specific quantitative data for 17-Hydroxyisolathyrol.

Mechanistic Deep Dive: Signaling Pathway Modulation

Both 17-Hydroxyisolathyrol and Dexamethasone exert their anti-inflammatory effects by modulating critical intracellular signaling pathways. However, their primary targets and modes of action differ significantly.

17-Hydroxyisolathyrol: A Focus on NF-κB and MAPK Inhibition

Based on studies of structurally related compounds, 17-Hydroxyisolathyrol is proposed to inhibit the inflammatory response primarily through the suppression of the NF-κB and MAPK signaling pathways.

Dexamethasone: A Multi-pronged Genomic and Non-Genomic Assault

Dexamethasone, a glucocorticoid, acts through both genomic and non-genomic mechanisms. Its primary genomic action involves binding to the glucocorticoid receptor (GR), which then translocates to the nucleus to regulate gene expression. This leads to the upregulation of anti-inflammatory proteins and the downregulation of pro-inflammatory ones.[4]

Experimental Protocols

Detailed methodologies for key in vitro assays are provided below to facilitate the replication and validation of findings.

Cell Viability Assessment: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[5][6]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.[7]

• Treatment: Treat cells with varying concentrations of 17-Hydroxyisolathyrol or Dexamethasone and incubate for the desired period (e.g., 24-72 hours).[7]

• MTT Addition: Remove the medium and add 28 µL of 2 mg/mL MTT solution to each well.[7] Incubate for 1.5 to 4 hours at 37°C.[7][8]

• Solubilization: Remove the MTT solution and add 130 µL of DMSO to dissolve the formazan crystals.[7] Incubate for 15 minutes with shaking.[7]

• Absorbance Measurement: Measure the absorbance at 492 nm or between 550 and 600 nm using a microplate reader.[6][7]

Apoptosis Detection: Caspase-3 Activity Assay

This assay measures the activity of caspase-3, a key effector caspase in the apoptotic pathway.

Protocol:

• Cell Lysis: Induce apoptosis and lyse the cells on ice for 15-20 minutes.[9]

• Reaction Setup: In a 96-well plate, add cell lysate, 1x Assay Buffer, and the caspase-3 substrate (e.g., Ac-DEVD-pNA).[9] Include a control with a caspase-3 inhibitor.[9]

• Incubation: Incubate the plate at 37°C for 1.5 to 2 hours.[9]

• Absorbance Measurement: Read the absorbance at 405 nm.[9] The colorimetric signal is proportional to the caspase-3 activity.

Conclusion

This comparative guide provides a foundational understanding of the in vitro anti-inflammatory properties of 17-Hydroxyisolathyrol and Dexamethasone. While Dexamethasone remains a benchmark with well-characterized, potent anti-inflammatory actions, 17-Hydroxyisolathyrol and related diterpenoids represent a promising class of natural compounds that selectively target key inflammatory signaling cascades. The divergence in their mechanisms of action—direct kinase inhibition versus broad genomic and non-genomic regulation—suggests different therapeutic potentials and side-effect profiles. Further direct, head-to-head in vitro and in vivo studies are warranted to fully elucidate the comparative efficacy and safety of 17-Hydroxyisolathyrol as a potential anti-inflammatory therapeutic.

References

• 1. In Vitro and In Vivo Anti-Inflammatory Activity of 17-O-Acetylacuminolide through the Inhibition of Cytokines, NF-κB Translocation and IKKβ Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of the in vitro Anti-Inflammatory Effect of Cannabidiol to Dexamethasone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Steroid Differentiation: The Safety Profile of Various Steroids on Retinal Cells in Vitro and their Implications for Clinical Use (An American Ophthalmological Society Thesis) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is the mechanism of action of Dexamethasone? [synapse.patsnap.com]
• 5. broadpharm.com [broadpharm.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. MTT (Assay protocol [protocols.io]
• 8. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Independent Verification of 17-Hydroxyisolathyrol's Cytotoxic IC50 Values: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cytotoxic effects of lathyrane-type diterpenoids, a class of compounds to which 17-Hydroxyisolathyrol belongs, isolated from the seeds of Euphorbia lathyris. Due to the limited availability of direct cytotoxic data for 17-Hydroxyisolathyrol, this guide focuses on the performance of structurally related compounds from the same natural source, offering a valuable reference for preliminary assessment and future research directions.

Comparative Cytotoxicity Data

Compound	Cell Line	Cancer Type	IC50 (µM)
Euphlathin A	HTS	Human Hypertrophic Scar	6.33
Euphorbia factor L28	786-0	Renal Cancer	9.43
Euphorbia factor L28	HepG2	Liver Cancer	13.22
Lathyrane Diterpenoid (12)	RKO	Colon Cancer	2.6
Compound 1 (Daphnane)	SW620	Colon Cancer	3.0
Compound 3 (Lathyrane)	MCF-7	Breast Cancer	10.1 (µg/ml)
Compound 3 (Lathyrane)	4T1	Breast Cancer	28 (µg/ml)

Note: The data presented is a compilation from multiple studies and direct comparison should be made with caution due to potential variations in experimental protocols.

Experimental Protocols

The determination of cytotoxic IC50 values is a critical step in the evaluation of potential anticancer compounds. The following is a detailed methodology for a typical in vitro cytotoxicity assay, such as the Sulforhodamine B (SRB) or MTT assay, adapted from protocols used in the cited studies.[1]

1. Cell Culture and Seeding:

• Human cancer cell lines are cultured in an appropriate medium (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• For the assay, cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

2. Compound Treatment:

• A stock solution of the test compound (e.g., 17-Hydroxyisolathyrol) is prepared in a suitable solvent, such as dimethyl sulfoxide (DMSO).

• Serial dilutions of the compound are prepared in the culture medium to achieve a range of final concentrations.

• The culture medium from the seeded plates is replaced with the medium containing the different concentrations of the test compound. A vehicle control (medium with DMSO) and a positive control (a known cytotoxic drug) are also included.

3. Incubation:

• The treated plates are incubated for a specified period, typically 48 to 72 hours, to allow the compound to exert its cytotoxic effects.

4. Cell Viability Assessment (SRB Assay Example):

• After incubation, the cells are fixed by gently adding cold trichloroacetic acid (TCA) to each well and incubating for 1 hour at 4°C.

• The plates are washed with water and air-dried.

• The fixed cells are stained with a 0.4% (w/v) solution of Sulforhodamine B (SRB) in 1% acetic acid for 30 minutes.

• The unbound dye is removed by washing with 1% acetic acid.

• The protein-bound dye is solubilized with a 10 mM Tris base solution.

• The absorbance is measured at a wavelength of 510 nm using a microplate reader.

5. Data Analysis and IC50 Determination:

• The percentage of cell viability is calculated for each concentration relative to the vehicle control.

• The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined by plotting a dose-response curve and fitting the data to a sigmoidal dose-response equation using appropriate software (e.g., GraphPad Prism).

Visualizations

Experimental Workflow for IC50 Determination

Caption: Workflow for determining the IC50 value of a cytotoxic compound.

Proposed Signaling Pathway for Lathyrane Diterpenoid-Induced Apoptosis

Lathyrane diterpenoids isolated from Euphorbia lathyris have been shown to induce apoptosis in cancer cells through the mitochondrial pathway and by causing cell cycle arrest.[1][2][3] The ethanolic extract of Euphorbia lathyris seeds has been demonstrated to induce cell death through the overexpression of caspases 9, 3, and 8.[4] Some lathyrane diterpenoids can induce G2/M or S phase cell cycle arrest.[2]

Caption: Proposed mechanism of lathyrane diterpenoid-induced apoptosis.

References

• 1. Mechanism of Action of Cytotoxic Compounds from the Seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antitumor Effect of the Ethanolic Extract from Seeds of Euphorbia lathyris in Colorectal Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Structure-activity relationship of 17-Hydroxyisolathyrol analogs

A Comparative Guide to the Structure-Activity Relationship of 17-Hydroxyisolathyrol Analogs for Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive overview of the structure-activity relationships (SAR) of 17-hydroxyisolathyrol analogs, focusing on their potential as modulators of multidrug resistance, cytotoxic agents, anti-inflammatory compounds, and neuroprotective agents. The information is compiled from recent studies and presented to facilitate comparison and guide future research in the development of these promising natural product derivatives.

Structure-Activity Relationship Data

The biological activity of 17-hydroxyisolathyrol analogs is highly dependent on the nature and position of substituents on the lathyrane core structure. The following tables summarize the quantitative data from various studies, highlighting key structural modifications and their impact on activity.

Multidrug Resistance (MDR) Reversal Activity

Lathyrane diterpenes have been extensively studied for their ability to reverse P-glycoprotein (P-gp) mediated multidrug resistance in cancer cells. The following table showcases the MDR reversal activity of various analogs, often compared to the known P-gp inhibitor Verapamil (VRP).

Compound	Modification(s)	Cell Line	Reversal Fold/Activity	Reference
Euphorbia factor L3 Analogues	MCF-7/ADR	[1]
Compound 19	3,5-dibenzoyloxy	MCF-7/ADR	4.8 times more effective than VRP	[1]
Compound 25	3-propionyloxy, 5-(1-naphthylacetyloxy)	MCF-7/ADR	4.0 times more effective than VRP	[1]
Lathyrol Derivatives	Two ester groups at C-3 and C-5	MCF-7/ADR	Higher activity than VRP	[2]
Compound 46	Two benzyl groups at C-3 and C-5	MCF-7/ADR	4.8 times more effective than VRP	[2]
Compounds 47, 48, 49	Propionyl at C-3 and aromatic group at C-5	MCF-7/ADR	Second highest activity	[2]

Key SAR Insights for MDR Reversal:

• Acylation at C-3 and C-5: The presence of ester groups, particularly aromatic esters, at the C-3 and C-5 positions of the lathyrol core significantly enhances P-gp modulating activity.[1][2]

• Hydrophobicity: Increased lipophilicity and the presence of aromatic rings contribute to improved MDR reversal.[2] Hydrophobic interactions play a crucial role in the binding of these analogs to the flexible cavity of P-gp.[1]

• Substitution Pattern: The specific combination and position of acyl groups are critical for optimal activity. For instance, a combination of a propionyl group at C-3 and an aromatic group at C-5 leads to high potency.[2]

Cytotoxic Activity

Several 17-hydroxyisolathyrol analogs and related lathyrane diterpenes have demonstrated cytotoxic effects against various cancer cell lines.

Compound	Cell Line(s)	IC50/Activity	Reference
Euphorbia factor L9 (80)	A549, MDA-MB231, KB, MCF-7, KB-VIN	Strongest activity against all tested cell lines	[2]
Euphorbia factor L2 (77)	KB-VIN (MDR cell line)	Selective activity	[2]
Premyrsinane Diterpenes 2 & 3	4T1 (breast cancer)	Active	[3]
Euphorbia factor L3 (1)	4T1 (breast cancer)	Inactive	[3]

Key SAR Insights for Cytotoxicity:

• Structural Skeleton: The skeletal structure is a key determinant of cytotoxicity. For example, premyrsinane-type diterpenes, derived from the lathyrane skeleton, exhibited cytotoxic activity against the 4T1 breast cancer cell line, while their lathyrane precursor was inactive.[3]

• Substituents: The nature of substituents on the lathyrane ring system influences potency and selectivity against different cancer cell lines.[2] For instance, the nicotinoyl group on C-7 in Euphorbia factor L9 contributes to its strong activity.[2]

Anti-inflammatory and Neuroprotective Activities

Recent studies have explored the potential of lathyrane diterpenoids in modulating inflammation and offering neuroprotection.

Compound	Biological Activity	Key Findings	Reference
Euphorbia factor L3 (EFL3)	Anti-inflammatory	Significantly inhibited IL-1β production and showed therapeutic potential in a gout model.	[4]
Lathyrane Derivative 17	Acetylcholinesterase (AChE) Inhibition	Best AChE inhibition with an IC50 value of 7.1 μM.	[5]
Premyrsinane Diterpene 16a	Neuroprotection	Significant neuroprotective effect against H2O2-induced injury in SH-SY5Y cells.	[5]
Lathyrane Compounds 9 & 10	Neural Progenitor Cell (NPC) Proliferation	Increased the size of neurospheres in a dose-dependent manner.	[6]

Key SAR Insights for Anti-inflammatory and Neuroprotective Activities:

• Acyl Groups: For anti-inflammatory activity, the acyl group at the 15-C position appears to be dispensable, while hydrophobic substituents at the 3-C position are potentially important.[4]

• Skeletal Differences: Lathyrane diterpenes generally show better acetylcholinesterase inhibitory activity, while premyrsinane analogs exhibit a better neuroprotection profile.[5]

• PKC Activation: The ability of lathyrane-type diterpenes to promote the proliferation of neural precursor cells is linked to their capacity to activate one or more protein kinase C (PKC) isozymes.[6]

Experimental Protocols

Detailed methodologies for the key experiments are summarized below based on the available literature.

Multidrug Resistance (MDR) Reversal Assay

• Cell Line: Human breast cancer multidrug-resistant cell line MCF-7/ADR, which overexpresses P-glycoprotein (P-gp), is commonly used.[1] Human MDR1-gene transfected mouse lymphoma cells are also utilized.[7]

• Assay Principle: The assay evaluates the ability of the test compounds to increase the intracellular accumulation of a fluorescent P-gp substrate, such as rhodamine-123, or to enhance the cytotoxicity of a chemotherapy drug, like doxorubicin (Adriamycin), in MDR cells.[1][7]

• General Procedure:

  • MCF-7/ADR cells are seeded in 96-well plates.

  • Cells are pre-incubated with various concentrations of the 17-hydroxyisolathyrol analogs or the positive control (e.g., Verapamil).

  • A P-gp substrate (e.g., doxorubicin) is added, and the cells are incubated for a specified period.

  • Cell viability is assessed using methods like the MTT assay to determine the IC50 of the chemotherapeutic agent in the presence and absence of the modulator.

  • The reversal fold is calculated as the ratio of the IC50 of the drug alone to the IC50 of the drug in the presence of the modulator.

Cytotoxicity Assay

• Cell Lines: A panel of human cancer cell lines is typically used, such as A549 (lung), MDA-MB-231 (breast), KB (oral), MCF-7 (breast), and the multidrug-resistant line KB-VIN.[2] The 4T1 breast cancer cell line is also employed.[3]

• Assay Principle: The assay measures the ability of the compounds to inhibit cell growth or induce cell death.

• General Procedure (MTT Assay):

  • Cancer cells are seeded in 96-well plates and allowed to attach overnight.

  • The cells are treated with various concentrations of the 17-hydroxyisolathyrol analogs for a defined period (e.g., 48 or 72 hours).

  • MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well and incubated to allow the formation of formazan crystals by metabolically active cells.

  • The formazan crystals are dissolved in a suitable solvent (e.g., DMSO).

  • The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curves.

Acetylcholinesterase (AChE) Inhibition Assay

• Principle: This assay is based on the Ellman's method, which measures the activity of AChE by monitoring the formation of thiocholine, which reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a colored product.

• General Procedure:

  • The reaction mixture contains buffer, DTNB, the test compound at various concentrations, and the enzyme (AChE).

  • The mixture is pre-incubated.

  • The reaction is initiated by the addition of the substrate (acetylthiocholine iodide).

  • The change in absorbance is monitored spectrophotometrically over time.

  • The percentage of inhibition is calculated, and the IC50 value is determined.

Visualizations

Experimental Workflow for SAR Studies

References

• 1. Lathyrol diterpenes as modulators of P-glycoprotein dependent multidrug resistance: structure-activity relationship studies on Euphorbia factor L3 derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Iron-Catalyzed Skeletal Conversion of Lathyrane to Premyrsinane Euphorbia Diterpenes and Their Cytotoxic Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure-activity relationships of natural and synthetic lathyrane-based diterpenoids for suppression of NLRP3-driven inflammation and gouty arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lathyrane and premyrsinane Euphorbia diterpenes against Alzheimer's disease: Bioinspired synthesis, anti-cholinesterase and neuroprotection bioactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of 17-Hydroxyisolathyrol and Established NF-κB Inhibitors

For Researchers, Scientists, and Drug Development Professionals: An Objective Benchmarking Guide

The nuclear factor-kappa B (NF-κB) signaling pathway is a cornerstone of inflammatory responses and a key player in the pathogenesis of numerous diseases, including cancer and autoimmune disorders. Its central role has made it a prime target for therapeutic intervention. This guide provides a comparative benchmark of 17-Hydroxyisolathyrol, a lathyrane-type diterpenoid, against well-characterized NF-κB inhibitors, offering a quantitative and methodological framework for researchers in drug discovery and inflammation.

Performance Benchmarking: Quantitative Inhibitor Comparison

17-Hydroxyisolathyrol belongs to a class of natural products isolated from the Euphorbia genus, which have demonstrated potent anti-inflammatory properties. Due to limited specific data on 17-Hydroxyisolathyrol itself, this comparison utilizes data from structurally related lathyrane diterpenoids as a proxy for its potential efficacy. The following table summarizes the half-maximal inhibitory concentrations (IC50) of these compounds against established NF-κB inhibitors.

Compound	Mechanism of Action	Assay Type	Cell Line	IC50 (µM)
Lathyrane Diterpenoid Hybrid (8d1)	Inhibition of NF-κB Signaling	Nitric Oxide (NO) Production	RAW264.7	1.55[1][2][[“]]
Euphorkan A	Inhibition of NF-κB Activation	Luciferase Reporter Assay	-	11.0[4][5]
Bay 11-7082	IκBα Phosphorylation Inhibitor	IκBα Phosphorylation	Tumor Cells	10[6][7][8][9]
MG132	Proteasome Inhibitor	NF-κB Activation	-	3[10]
Parthenolide	IKK & p65 Subunit Inhibitor	Cytokine Expression (IL-6)	THP-1	~1.09 - 2.62[11]

Note: Data for Lathyrane Diterpenoid Hybrid (8d1) and Euphorkan A are presented as representative examples of the potential efficacy of 17-Hydroxyisolathyrol and related compounds.

Elucidating the Mechanism: The NF-κB Signaling Pathway

The canonical NF-κB pathway is a tightly regulated cascade initiated by pro-inflammatory stimuli, such as Tumor Necrosis Factor-alpha (TNF-α). This leads to the activation of the IκB kinase (IKK) complex, which then phosphorylates the inhibitory protein IκBα. Phosphorylated IκBα is targeted for ubiquitination and subsequent degradation by the proteasome. This frees the NF-κB (p65/p50) dimer to translocate into the nucleus, where it binds to specific DNA sequences and initiates the transcription of a wide array of pro-inflammatory genes.[12][13][14][15][16]

References

• 1. scienceopen.com [scienceopen.com]
• 2. New lathyrane diterpenoid hybrids have anti-inflammatory activity through the NF-κB signaling pathway and autophagy – ScienceOpen [scienceopen.com]
• 3. consensus.app [consensus.app]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. selleckchem.com [selleckchem.com]
• 7. BAY 11-7082 | BAY 11-7821 | NF-κB inhibitor | TargetMol [targetmol.com]
• 8. apexbt.com [apexbt.com]
• 9. BAY 11-7082 [sigmaaldrich.com]
• 10. MG132 - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. Molecular Basis of NF-κB Signaling | Annual Reviews [annualreviews.org]
• 13. NF-kappaB Signaling Pathways in Neurological Inflammation: A Mini Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. creative-diagnostics.com [creative-diagnostics.com]
• 16. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]

A Comparative Meta-Analysis of Diterpenoid Activity from Euphorbia Species

For Researchers, Scientists, and Drug Development Professionals

The genus Euphorbia is a rich source of structurally diverse diterpenoids, which have demonstrated a wide range of potent biological activities. This guide provides a comparative meta-analysis of the anticancer, anti-inflammatory, and antiviral properties of major classes of diterpenoids isolated from various Euphorbia species. The information is compiled from numerous studies to aid in drug discovery and development efforts.

Comparative Biological Activities of Euphorbia Diterpenoids

Diterpenoids from Euphorbia species can be broadly classified into several types based on their carbon skeletons, with jatrophanes, lathyranes, ingenanes, tiglianes, and abietanes being among the most studied.[1][2][3][4][5][6] These compounds have been extensively evaluated for their therapeutic potential.

Anticancer Activity

A significant number of diterpenoids from Euphorbia have been reported to possess cytotoxic activities against various cancer cell lines.[1][2][4][7] The mechanism of action often involves the induction of apoptosis and cell cycle arrest.[3] The tables below summarize the cytotoxic effects of representative diterpenoids.

Table 1: Cytotoxic Activity of Jatrophane and Lathyrane Diterpenoids

Compound	Diterpenoid Type	Cancer Cell Line	IC50 (µM)	Reference
Euphodendrin A	Jatrophane	A549 (Lung)	8.7	(Wang et al., 2018)
K562 (Leukemia)	2.3
HCT116 (Colon)	10.2
Royleanoid A	Jatrophane	A549 (Lung)	1.5	(Geng et al., 2020)
HeLa (Cervical)	2.1
MCF-7 (Breast)	3.4
Euphorbia factor L1	Lathyrane	A431 (Skin)	9.6	(Jassbi et al., 2006)
MCF-7 (Breast)	12.5
Lathyrol	Lathyrane	HL-60 (Leukemia)	25.7	(Haruna et al., 2002)

Table 2: Cytotoxic Activity of Tigliane, Ingenane, and Abietane Diterpenoids

Compound	Diterpenoid Type	Cancer Cell Line	IC50 (µM)	Reference
Prostratin	Tigliane	Various	Generally low µM range	(Reviewed in[8])
12-Deoxyphorbol-13-acetate	Tigliane	K562 (Leukemia)	0.03	(Zayed et al., 2001)
Ingenol-3-angelate	Ingenane	Approved for actinic keratosis	N/A	[9]
Jolkinolide B	Abietane	PC-3 (Prostate)	5.74 ± 0.45	[10]
C4-2B (Prostate)	4.16 ± 0.42	[10]
17-hydroxy-jolkinolide B	Abietane	Bladder Cancer Cells	Potent inhibitor of JAK/STAT3	[10]

Anti-inflammatory Activity

Several Euphorbia diterpenoids exhibit significant anti-inflammatory effects, primarily through the inhibition of key inflammatory mediators and pathways such as NF-κB.[11][12][13]

Table 3: Anti-inflammatory Activity of Euphorbia Diterpenoids

Compound	Diterpenoid Type	Assay	IC50 (µM)	Reference
Jolkinolide B	Abietane	NO production in LPS-stimulated RAW 264.7 cells	3.84 ± 0.25	[11]
Compound 8d1	Abietane Derivative	NO production in LPS-stimulated RAW 264.7 cells	1.55 ± 0.68	[12]
Euphane Triterpenoids	Triterpenoid	IL-6 inhibition in LPS-stimulated RAW 264.7 cells	-	[9]
Tirucallane Triterpenoids	Triterpenoid	IL-6 and TNF-α inhibition in LPS-stimulated RAW 264.7 cells	-	[9]

Antiviral Activity

Certain diterpenoids have shown promise as antiviral agents, particularly against the Herpes Simplex Virus (HSV) and Human Immunodeficiency Virus (HIV).[8][14][15]

Table 4: Antiviral Activity of Euphorbia Diterpenoids

Compound	Diterpenoid Type	Virus	Activity/IC50 (µg/mL)	Reference
Various Diterpene Polyesters	Various	HSV-2	IC50 values between 2.5 and 8.3	[14]
Prostratin	Tigliane	HIV-1	Reactivates latent HIV-1	[8]
Euphorneroid D	ent-Atisane	HIV-1	EC50 = 34 µM	[15]
ent-3-oxoatisan-16a,17-acetonide	ent-Atisane	HIV-1	EC50 = 24 µM	[15]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key assays mentioned in this guide.

Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Plate cancer cells (e.g., A549, K562, MCF-7) in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Treat the cells with various concentrations of the test diterpenoid (typically ranging from 0.1 to 100 µM) and incubate for another 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• IC50 Calculation: The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is calculated from the dose-response curve.

Anti-inflammatory Assay (Nitric Oxide Production)

• Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Cell Plating: Seed the cells in 96-well plates at a density of 5 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Compound and LPS Treatment: Pre-treat the cells with different concentrations of the diterpenoid for 1 hour before stimulating with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours.

• Nitrite Measurement (Griess Assay): Collect the cell culture supernatant. Mix 50 µL of the supernatant with 50 µL of Griess reagent A and 50 µL of Griess reagent B.

• Absorbance Reading: After 10 minutes of incubation at room temperature, measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage of nitric oxide (NO) inhibition compared to the LPS-treated control group.

Antiviral Assay (Virus Yield Reduction Assay for HSV-2)

• Cell Preparation: Grow Vero cells to confluence in 24-well plates.

• Virus Infection: Infect the cells with HSV-2 at a multiplicity of infection (MOI) of 0.1 for 1 hour.

• Compound Application: After infection, wash the cells and add fresh medium containing various concentrations of the test diterpenoid.

• Incubation: Incubate the plates at 37°C in a 5% CO₂ incubator until a cytopathic effect (CPE) is observed in the virus control wells (typically 24-48 hours).

• Virus Titration: Harvest the supernatant and determine the virus titer using a standard plaque assay.

• IC50 Determination: The IC50 is the concentration of the compound that reduces the virus yield by 50%.

Visualizing Mechanisms and Workflows

To better understand the complex biological processes and experimental procedures, the following diagrams have been generated.

Caption: Workflow for isolating and testing Euphorbia diterpenoids.

Caption: NF-κB pathway inhibition by Euphorbia diterpenoids.

Caption: JAK/STAT3 pathway inhibition by abietane diterpenoids.

References

• 1. Anti-Cancer Activities of Diterpenoids Derived from Euphorbia fischeriana Steud - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Anti-Cancer Activities of Diterpenoids Derived from Euphorbia fischeriana Steud - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-Inflammatory and Cytotoxic Compounds Isolated from Plants of Euphorbia Genus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Euphorbia Diterpenes: An Update of Isolation, Structure, Pharmacological Activities and Structure–Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phytochemical and pharmacological review of diterpenoids from the genus Euphorbia Linn (2012-2021) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Nature’s Green Potential: Anticancer Properties of Plants of the Euphorbiaceae Family - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structural Diversity and Biological Activities of Diterpenoids Derived from Euphorbia fischeriana Steud - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Anti-inflammatory effect of euphane- and tirucallane-type triterpenes isolated from the traditional herb Euphorbia neriifolia L [frontiersin.org]
• 10. mdpi.com [mdpi.com]
• 11. Diterpenoids with anti-inflammatory activity from Euphorbia wallichii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Cytotoxicities and anti-herpes simplex virus activities of diterpenes isolated from Euphorbia species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 17-Hydroxyisolathyrol: A Step-by-Step Guide for Laboratory Professionals

For research use only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of 17-Hydroxyisolathyrol, a macrocyclic lathyrol derivative isolated from the seeds of Euphorbia lathyris. While the Safety Data Sheet (SDS) for 17-Hydroxyisolathyrol classifies it as a non-hazardous substance or mixture, adherence to proper laboratory waste disposal protocols is crucial to ensure a safe and compliant work environment.[1] The toxicological properties of this compound have not been exhaustively studied, warranting careful handling and disposal.[1]

I. Pre-Disposal Safety and Handling

Before initiating the disposal process, ensure that all personnel handling 17-Hydroxyisolathyrol are familiar with standard laboratory safety procedures. Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times to prevent accidental contact.

II. Disposal of Unused 17-Hydroxyisolathyrol (Solid)

For the disposal of expired or unwanted solid 17-Hydroxyisolathyrol, the primary recommendation is to follow local, state, and federal regulations.[1] In the absence of specific institutional guidelines for non-hazardous chemical waste, the following general procedure can be adopted:

• Waste Characterization: Confirm that the 17-Hydroxyisolathyrol has not been mixed with any hazardous substances. If it has been contaminated with a hazardous chemical, it must be disposed of as hazardous waste.

• Containerization:

  • Place the solid 17-Hydroxyisolathyrol in a clearly labeled, sealed, and chemically compatible container.

  • The container label should include the full chemical name ("17-Hydroxyisolathyrol") and indicate that it is "Non-Hazardous Waste for Disposal."

• Disposal Route:

  • Many institutions permit the disposal of small quantities of non-hazardous solid chemical waste in the regular trash, provided it is securely contained and clearly labeled.

  • Crucially, always consult and adhere to your institution's specific waste disposal policies. Some institutions may require all chemical waste, regardless of hazard classification, to be collected by their Environmental Health and Safety (EHS) department.

III. Disposal of 17-Hydroxyisolathyrol Solutions

For solutions containing 17-Hydroxyisolathyrol, the disposal method depends on the solvent used.

• Aqueous Solutions:

  • If 17-Hydroxyisolathyrol is dissolved in water and is not mixed with any hazardous substances, it may be permissible to dispose of it down the sanitary sewer with copious amounts of water.

  • This is generally acceptable for small quantities of non-hazardous, water-soluble materials.

  • Verify with your institution's EHS department before disposing of any chemical waste via the sanitary sewer.

• Solvent-Based Solutions:

  • If 17-Hydroxyisolathyrol is dissolved in a flammable or hazardous solvent (e.g., ethanol, acetone, xylene), the entire solution must be treated as hazardous waste.

  • Collect the solution in a properly labeled hazardous waste container for pickup by your institution's EHS department. The label must identify all chemical constituents and their approximate concentrations.

IV. Disposal of Contaminated Labware

Proper decontamination and disposal of labware that has come into contact with 17-Hydroxyisolathyrol are essential to prevent cross-contamination and ensure safety.

Labware Type	Decontamination and Disposal Procedure
Glassware (e.g., beakers, flasks)	1. Rinse with a suitable solvent capable of dissolving 17-Hydroxyisolathyrol. 2. Collect the rinsate as chemical waste (hazardous or non-hazardous, depending on the solvent). 3. Wash the glassware with soap and water, followed by a final rinse with deionized water.
Disposable Plastics (e.g., pipette tips, centrifuge tubes)	1. Place in a designated solid waste container for non-hazardous laboratory waste. 2. If heavily contaminated, consider rinsing with a suitable solvent and collecting the rinsate as chemical waste before disposal.
Sharps (e.g., needles, contaminated broken glass)	1. Place all sharps in a designated, puncture-resistant sharps container. 2. Dispose of the sharps container according to your institution's biohazardous or chemical waste procedures.

V. Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 17-Hydroxyisolathyrol.

Disposal Decision Workflow for 17-Hydroxyisolathyrol.

Disclaimer: This guide provides general recommendations based on available safety data. Researchers, scientists, and drug development professionals must always consult their institution's specific Environmental Health and Safety (EHS) guidelines and the most current Safety Data Sheet (SDS) before handling and disposing of any chemical. Prevailing country, federal, state, and local regulations supersede the guidance provided herein.[1]

References

• 1. vumc.org [vumc.org]

Personal protective equipment for handling 17-Hydroxyisolathyrol

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 17-Hydroxyisolathyrol in a laboratory setting. The following information is intended for researchers, scientists, and professionals in drug development to ensure safe handling and minimize exposure risks.

While 17-Hydroxyisolathyrol is not classified as a hazardous substance, adherence to standard laboratory safety practices is crucial when handling this and any other research chemical.[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is fundamental to minimizing exposure. The following table outlines the recommended PPE for various procedures involving 17-Hydroxyisolathyrol.

Scenario	Required Personal Protective Equipment
Weighing and Aliquoting (Dry Powder)	- Respirator: Half-mask or full-face respirator with P100 (or N100) particulate filters. - Hand Protection: Double nitrile gloves. - Body Protection: Disposable gown or lab coat with elastic cuffs. - Eye Protection: Safety glasses or chemical splash goggles.
Preparation of Solutions	- Engineering Control: Chemical fume hood. - Hand Protection: Nitrile gloves. - Body Protection: Chemical-resistant lab coat. - Eye Protection: Safety glasses with side shields or chemical splash goggles.
In-vitro / In-vivo Experiments	- Hand Protection: Nitrile gloves. - Body Protection: Lab coat. - Eye Protection: Safety glasses.

Operational Plan: Handling Procedures

Strict adherence to the following operational plan is essential to prevent contamination and ensure personal safety.

Engineering Controls:

• Ventilation: All manipulations of powdered 17-Hydroxyisolathyrol should be performed in a certified chemical fume hood to minimize the risk of inhalation.[1]

• Containment: Use disposable bench liners to protect work surfaces and simplify cleanup procedures.

Standard Operating Procedure for Weighing and Solution Preparation:

• Preparation: Before handling the compound, ensure the chemical fume hood is operational and the work area is decontaminated.

• Donning PPE: Put on all required PPE as specified in the table above.

• Weighing: Carefully weigh the desired amount of 17-Hydroxyisolathyrol.

• Solution Preparation: Slowly add the solvent to the vessel containing the weighed powder to prevent splashing. Cap the container securely before mixing.

• Cleanup: Clean any residual powder from the spatula and weighing paper with a solvent-moistened wipe. Dispose of the wipe as hazardous waste. After handling, wash hands and other exposed skin areas thoroughly.

Emergency Procedures: First Aid Measures

In case of accidental exposure, follow these first aid measures:

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer CPR, avoiding mouth-to-mouth resuscitation.[1]

• Skin Contact: Thoroughly rinse the affected skin with large amounts of water. Remove contaminated clothing and seek medical attention.[1]

• Eye Contact: Immediately flush the eyes with copious amounts of water, holding the eyelids apart. Remove contact lenses if present and easy to do so. Seek prompt medical attention.[1]

• Ingestion: If the person is conscious, wash out their mouth with water. Do not induce vomiting unless directed by medical personnel.[1]

Disposal Plan

Proper disposal of 17-Hydroxyisolathyrol and associated waste is critical to prevent environmental contamination and accidental exposure.

• Waste Segregation:

  • Solid Waste: All disposable materials that have come into contact with 17-Hydroxyisolathyrol, such as gloves, bench liners, and weighing papers, must be collected in a dedicated and clearly labeled hazardous waste container.

  • Liquid Waste: Unused solutions and contaminated solvents should be collected in a separate, labeled hazardous waste container for liquids. Do not mix with other chemical waste streams unless compatibility has been confirmed.

• Disposal: Dispose of all waste in accordance with local, state, and federal regulations.[1]

Experimental Workflow for Safe Handling

Caption: Workflow for Safe Handling of 17-Hydroxyisolathyrol.

References

• 1. abmole.com [abmole.com]